(S)-MCOPPB

Core Science & Biosynthesis

Unraveling the Anxiolytic Mechanism of (S)-MCOPPB: A Technical Guide for Researchers

An In-depth Examination of the Nociceptin/Orphanin FQ (NOP) Receptor Agonist in Anxiety Models

Introduction

Anxiety disorders represent a significant global health concern, necessitating the development of novel therapeutic agents with improved efficacy and tolerability. The nociceptin/orphanin FQ (N/OFQ) peptide receptor (NOP), a member of the opioid receptor family, has emerged as a promising target for the treatment of anxiety.[1] Activation of the NOP receptor by its endogenous ligand, N/OFQ, or synthetic agonists has been shown to produce anxiolytic-like effects in various preclinical models.[1] This technical guide focuses on the mechanism of action of MCOPPB, a potent and selective non-peptide NOP receptor agonist, in the context of anxiety.

It is critical to address the stereochemistry of MCOPPB. The chemical name for the active compound is 1-[1-(1-methylcyclooctyl)-4-piperidinyl]-2-[(3R)-3-piperidinyl]-1H-benzimidazole.[1][2] This specifies the (3R) configuration at the 3-position of the piperidine (B6355638) ring. The present guide will focus on the pharmacological data available for this active (3R)-enantiomer, as a comprehensive search of the scientific literature did not yield specific data on the synthesis or pharmacological activity of the (S)-enantiomer. For chiral molecules, it is common for one enantiomer to possess the majority of the biological activity.[3]

This document will provide a detailed overview of the binding affinity, functional activity, and in-vivo anxiolytic effects of (3R)-MCOPPB, along with the underlying signaling pathways and experimental methodologies.

Core Mechanism of Action: NOP Receptor Agonism

The primary mechanism through which (3R)-MCOPPB is proposed to exert its anxiolytic effects is through the activation of the NOP receptor.[2][4] The NOP receptor is a G protein-coupled receptor (GPCR) that, upon activation, primarily couples to Gαi/o proteins. This leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels, and the modulation of ion channels, such as the activation of G protein-coupled inwardly rectifying potassium (GIRK) channels.[5] The NOP receptor system is widely expressed in brain regions implicated in stress and anxiety, including the amygdala, hippocampus, and prefrontal cortex.[1]

Signaling Pathway of (3R)-MCOPPB at the NOP Receptor

NOP Receptor Signaling Pathway Activated by (3R)-MCOPPB.

Quantitative Pharmacological Data

The following tables summarize the in-vitro binding affinity and selectivity of (3R)-MCOPPB for the human NOP receptor, as well as its in-vivo anxiolytic efficacy.

Table 1: In-Vitro Receptor Binding Affinity and Selectivity of (3R)-MCOPPB

Receptor	Binding Affinity (pKi)	Selectivity vs. NOP	Reference
Human NOP	10.07 ± 0.01	-	[2]
Human µ-opioid	8.92 (approx.)	12-fold	[2]
Human κ-opioid	7.54 (approx.)	270-fold	[2]

| Human δ-opioid | < 7.0 (approx.) | >1000-fold |[2] |

Table 2: In-Vivo Anxiolytic Effect of (3R)-MCOPPB in the Mouse Vogel Conflict Test

Compound	Dose (mg/kg, p.o.)	Anxiolytic Effect	Effect on Locomotor Activity	Reference
(3R)-MCOPPB	10	Significant Increase in Punished Licks	No Significant Effect	[2]

| Diazepam (control) | 3 | Significant Increase in Punished Licks | Not Reported in this study |[2] |

Experimental Protocols

[³⁵S]GTPγS Binding Assay for NOP Receptor Activation

This assay is a functional measure of G-protein activation following agonist binding to a GPCR.

Objective: To determine the potency and efficacy of (3R)-MCOPPB in stimulating G-protein activation via the NOP receptor.

Materials:

• Cell membranes prepared from CHO cells stably expressing the human NOP receptor.

• [³⁵S]GTPγS (specific activity >1000 Ci/mmol).

• Guanosine 5'-diphosphate (GDP).

• (3R)-MCOPPB.

• Assay Buffer: 50 mM Tris-HCl (pH 7.4), 100 mM NaCl, 5 mM MgCl₂, 1 mM EDTA.

• Unlabeled GTPγS for non-specific binding determination.

• 96-well filter plates and a cell harvester.

• Scintillation cocktail and a microplate scintillation counter.

Procedure:

• Membrane Preparation: Thaw cell membranes on ice and homogenize in ice-cold assay buffer. Determine protein concentration.

• Assay Setup: In a 96-well plate, add assay buffer, serial dilutions of (3R)-MCOPPB, GDP (final concentration 10-30 µM), and the cell membrane suspension (10-20 µg protein/well).

• Initiation of Reaction: Add [³⁵S]GTPγS (final concentration 0.05-0.1 nM) to each well to start the reaction.

• Incubation: Incubate the plate at 30°C for 60 minutes.

• Termination and Filtration: Terminate the reaction by rapid filtration through the filter plate using a cell harvester. Wash the filters with ice-cold wash buffer.

• Detection: Dry the filter plate, add scintillation cocktail to each well, and count the radioactivity.

• Data Analysis: Subtract non-specific binding from all measurements. Plot the specific binding against the logarithm of the (3R)-MCOPPB concentration to determine EC₅₀ and Eₘₐₓ values.

Experimental Workflow for the [³⁵S]GTPγS Binding Assay.

Vogel Conflict Test for Anxiolytic Activity

This behavioral test is used to screen for anxiolytic properties of drugs by assessing their ability to increase punished responding.[2]

Objective: To evaluate the anxiolytic-like effects of (3R)-MCOPPB in mice.

Apparatus:

• An operant conditioning chamber equipped with a drinking spout connected to a lickometer and a shock generator.

Procedure:

• Water Deprivation: Mice are typically water-deprived for 24-48 hours prior to the test to motivate drinking behavior.

• Acclimation: On the day of the test, mice are placed in the testing chamber for a brief acclimation period.

• Drug Administration: (3R)-MCOPPB or vehicle is administered orally (p.o.) at a predetermined time before the test session (e.g., 60 minutes).

• Test Session: The water bottle is introduced, and after a set number of licks (e.g., 20), a mild electric shock is delivered through the drinking spout. The session lasts for a fixed duration (e.g., 3-5 minutes).

• Data Collection: The number of punished licks (licks received after the initial shock) is recorded.

• Data Analysis: An increase in the number of punished licks in the drug-treated group compared to the vehicle-treated group indicates an anxiolytic-like effect.

Experimental Workflow for the Vogel Conflict Test.

Conclusion and Future Directions

The available evidence strongly supports that (3R)-MCOPPB exerts its anxiolytic-like effects through potent and selective agonism at the NOP receptor. Its ability to increase punished responding in the Vogel conflict test without inducing significant motor impairment at anxiolytic doses highlights its potential as a novel therapeutic agent for anxiety disorders.[2]

Future research should focus on several key areas. Firstly, the synthesis and pharmacological evaluation of the (S)-enantiomer of MCOPPB are necessary to definitively confirm that the anxiolytic activity resides solely in the (3R)-enantiomer. Secondly, a more detailed characterization of the downstream signaling pathways activated by (3R)-MCOPPB in relevant brain regions is warranted. Finally, further preclinical studies in a wider range of anxiety models, including those with translational relevance to specific anxiety disorders, will be crucial in validating the therapeutic potential of NOP receptor agonists like (3R)-MCOPPB.

References

• 1. MCOPPB - Wikipedia [en.wikipedia.org]
• 2. Pharmacological characterization of the newly synthesized nociceptin/orphanin FQ-receptor agonist 1-[1-(1-methylcyclooctyl)-4-piperidinyl]-2-[(3R)-3-piperidinyl]-1H-benzimidazole as an anxiolytic agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Stereochemistry in Drug Action - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Agonist-selective NOP receptor phosphorylation correlates in vitro and in vivo and reveals differential post-activation signaling by chemically diverse agonists - PMC [pmc.ncbi.nlm.nih.gov]

Technical Whitepaper: (S)-MCOPPB as a Selective Nociceptin Receptor Agonist

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive technical overview of (S)-MCOPPB (1-[1-(1-methylcyclooctyl)-4-piperidinyl]-2-[(3R)-3-piperidinyl]-1H-benzimidazole), a potent and selective non-peptide agonist for the Nociceptin/Orphanin FQ (N/OFQ) peptide (NOP) receptor.[1][2] The NOP receptor, a member of the opioid receptor family, is a key target for developing novel therapeutics for anxiety, pain, and other central nervous system disorders.[1][3] (S)-MCOPPB serves as a critical pharmacological tool for elucidating NOP receptor function and as a lead compound for drug discovery programs. This guide details its binding affinity, functional activity, in vivo pharmacology, and the associated signaling pathways. Furthermore, it provides detailed protocols for key in vitro assays essential for characterizing NOP receptor ligands.

Introduction to the NOP Receptor System

The NOP receptor (also known as ORL-1) is a G protein-coupled receptor (GPCR) that, upon activation by its endogenous ligand N/OFQ, primarily couples to Gαi/o proteins.[4] This coupling initiates a signaling cascade that includes the inhibition of adenylyl cyclase, leading to decreased cyclic AMP (cAMP) levels, the activation of inwardly rectifying potassium channels, and the closure of calcium channels.[4] The NOP receptor system is implicated in a wide array of physiological processes, including pain perception, mood regulation, memory, and reward pathways.[3] Unlike classical opioid receptors, the NOP system offers a distinct pharmacological profile, notably a lack of association with the rewarding effects that lead to addiction, making NOP agonists attractive therapeutic candidates.[3] (S)-MCOPPB has emerged as a highly selective and potent tool compound for studying this system.[1][5]

Pharmacological Profile of (S)-MCOPPB

(S)-MCOPPB is distinguished by its high affinity and selectivity for the NOP receptor over other classical opioid receptors (μ, κ, δ).

Data Presentation: Binding Affinity and Selectivity

(S)-MCOPPB demonstrates sub-nanomolar affinity for the human NOP receptor, with significantly lower affinity for other opioid receptors.[1][6] This selectivity is crucial for minimizing off-target effects.

Receptor	Binding Affinity (pKi)	Selectivity vs. NOP	Reference
Human NOP	10.07 ± 0.01	-	[1]
μ (mu)	8.95 (calculated)	~12-fold	[1]
κ (kappa)	7.50 (calculated)	~270-fold	[1]
δ (delta)	< 7.00 (calculated)	>1000-fold	[1]

Note: pKi is the negative logarithm of the inhibition constant (Ki). A higher pKi value indicates stronger binding affinity. Selectivity is calculated from the ratio of Ki values.

Data Presentation: Functional Agonist Activity

As a full agonist, (S)-MCOPPB potently stimulates NOP receptor-mediated signaling pathways. Its efficacy is often characterized in functional assays such as [³⁵S]GTPγS binding, which directly measures G protein activation.[7][8]

Assay	Parameter	Value	Cell System	Reference
[³⁵S]GTPγS Binding	pEC₅₀	9.41	Recombinant	[7]
[³⁵S]GTPγS Binding	EC₅₀	0.39 nM	Recombinant	[6][7]
Dynamic Mass Redistribution	pEC₅₀	10.55	CHO-hNOP	[9]
Signaling Profile	G Protein-Biased	Bias Factor: 0.97	Recombinant	[9][10]

Note: pEC₅₀ is the negative logarithm of the half-maximal effective concentration (EC₅₀). A higher pEC₅₀ indicates greater potency.

Data Presentation: In Vivo Pharmacology

In preclinical models, (S)-MCOPPB demonstrates significant anxiolytic-like effects after oral administration, suggesting good brain penetrance.[1][11] Notably, these effects occur at doses that do not impair motor function or memory, a desirable profile compared to benzodiazepines like diazepam.[1][12]

Species	Model	Dose (p.o.)	Effect	Reference
Mouse	Vogel Conflict Test	10 mg/kg	Anxiolytic-like effects	[1]
Mouse	Open-Field	10 mg/kg	No effect on locomotor activity	[1][12]
Mouse	Ex vivo binding	10 mg/kg	Inhibition of NOP receptor signaling in the brain	[1][11]
Mouse	Formalin Assay	1 mg/kg (i.p.)	Antinociceptive effects	[9]

Signaling Pathways of the NOP Receptor

Activation of the NOP receptor by an agonist like (S)-MCOPPB initiates a Gαi/o-mediated signaling cascade. This pathway is central to the receptor's physiological effects. Studies have also shown that (S)-MCOPPB is a G protein-biased agonist, meaning it preferentially activates G protein signaling over β-arrestin recruitment pathways.[9][10]

Caption: NOP Receptor Gαi/o Signaling Pathway.

Detailed Experimental Protocols

The following sections provide standardized methodologies for the key in vitro assays used to characterize (S)-MCOPPB and other NOP receptor ligands.

Radioligand Receptor Binding Assay

This competitive binding assay quantifies the affinity of a test compound by measuring its ability to displace a radiolabeled ligand from the receptor.

Methodology:

• Membrane Preparation: Prepare cell membranes from a cell line stably expressing the human NOP receptor (e.g., CHO-hNOP). Homogenize cells and isolate the membrane fraction via differential centrifugation.[13][14] Resuspend the final pellet in an appropriate assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).[13][15]

• Assay Setup: In a 96-well plate, combine the cell membranes (e.g., 20-40 µg protein/well), a fixed concentration of a radiolabeled NOP ligand (e.g., [³H]N/OFQ), and varying concentrations of the test compound ((S)-MCOPPB).[13][15]

• Nonspecific Binding: To determine nonspecific binding, a parallel set of wells should contain a high concentration of an unlabeled standard NOP agonist (e.g., 1 µM N/OFQ).[15][16]

• Incubation: Incubate the plates for 60 minutes at 25°C to allow the binding reaction to reach equilibrium.[15][16]

• Termination and Filtration: Terminate the reaction by rapid vacuum filtration through glass fiber filters (e.g., GF/C or GF/B, pre-soaked in 0.05% polyethylenimine).[13][15] Wash the filters multiple times with ice-cold wash buffer (e.g., 50 mM Tris-HCl) to remove unbound radioligand.[15]

• Quantification: Dry the filters, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.[15]

• Data Analysis: Plot the percentage of specific binding against the logarithm of the test compound concentration. Fit the data to a one-site competition model using non-linear regression to determine the IC₅₀. Calculate the Ki value using the Cheng-Prusoff equation.

Caption: Radioligand Receptor Binding Assay Workflow.

[³⁵S]GTPγS Binding Assay

This functional assay directly measures G protein activation by quantifying the binding of a non-hydrolyzable GTP analog, [³⁵S]GTPγS, to Gα subunits following receptor stimulation.[8][17]

Methodology:

• Membrane Preparation: Use membranes from cells expressing the NOP receptor as described in section 4.1.

• Assay Buffer: Prepare an assay buffer containing 20 mM HEPES, 10 mM MgCl₂, and 100 mM NaCl, pH 7.4.[15][18]

• Assay Setup: In a 96-well plate or tubes, add the cell membranes (e.g., 2-3 mg/mL protein), a fixed concentration of GDP (e.g., 10 µM) to reduce basal binding, and varying concentrations of the agonist ((S)-MCOPPB).[15][18]

• Initiation: Initiate the reaction by adding [³⁵S]GTPγS (e.g., 50 pM).[15][16]

• Incubation: Incubate the mixture for 60 minutes at 25°C or 30°C with gentle shaking.[14][15]

• Termination and Filtration: Terminate and filter the reaction as described for the binding assay (section 4.1).[18]

• Quantification: Measure the filter-bound radioactivity using a scintillation counter.[15]

• Data Analysis: Subtract nonspecific binding (determined in the presence of excess unlabeled GTPγS) from all values.[14] Plot the stimulated binding (as a percentage of the maximum response of a standard agonist like N/OFQ) against the logarithm of the agonist concentration. Fit the data to a sigmoidal dose-response curve to determine the EC₅₀ and Eₘₐₓ values.[19]

Caption: [³⁵S]GTPγS Binding Assay Workflow.

cAMP Inhibition Assay

This assay measures the functional consequence of Gαi/o activation by quantifying the inhibition of cAMP production.

Methodology:

• Cell Culture: Seed cells stably expressing the NOP receptor (e.g., HEK293 or CHO cells) into 96- or 384-well plates and allow them to adhere.[19]

• Compound Preparation: Prepare serial dilutions of the test compound ((S)-MCOPPB).

• Cell Treatment:

  • Aspirate the culture medium.

  • Add assay buffer containing a phosphodiesterase inhibitor like IBMX to prevent cAMP degradation.[19]

  • Add the diluted test compound.

  • Add a fixed concentration of an adenylyl cyclase stimulator (e.g., forskolin) to all wells (except basal controls) to induce cAMP production.[19]

• Incubation: Incubate the plates at 37°C for a specified time (e.g., 10-30 minutes).[19][20]

• Cell Lysis and Detection: Lyse the cells and measure the intracellular cAMP concentration using a commercially available detection kit (e.g., HTRF, fluorescence polarization, or ELISA-based methods).[19][20]

• Data Analysis: Generate concentration-response curves by plotting the cAMP levels against the logarithm of the agonist concentration. Fit the data using a sigmoidal dose-response model to determine the EC₅₀ and Eₘₐₓ values for the inhibition of forskolin-stimulated cAMP production.[19]

Caption: cAMP Inhibition Assay Workflow.

Summary and Conclusion

(S)-MCOPPB is a cornerstone tool for NOP receptor research. Its high potency (pKi = 10.07, EC₅₀ = 0.39 nM) and excellent selectivity over classical opioid receptors make it an ideal probe for investigating the physiological and pathological roles of the NOP system.[1][7] Its demonstrated oral activity and favorable in vivo profile, producing anxiolytic effects without common sedative or cognitive side effects, underscore its potential as a scaffold for the development of next-generation therapeutics.[1] The detailed protocols and data presented in this guide provide a framework for researchers to effectively utilize (S)-MCOPPB in their studies and to standardize the characterization of new NOP receptor ligands.

References

• 1. Pharmacological characterization of the newly synthesized nociceptin/orphanin FQ-receptor agonist 1-[1-(1-methylcyclooctyl)-4-piperidinyl]-2-[(3R)-3-piperidinyl]-1H-benzimidazole as an anxiolytic agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Nociceptin/orphanin FQ opioid receptor (NOP) selective ligand MCOPPB links anxiolytic and senolytic effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Agonist-selective NOP receptor phosphorylation correlates in vitro and in vivo and reveals differential post-activation signaling by chemically diverse agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A novel bioassay to detect Nociceptin/Orphanin FQ release from single human polymorphonuclear cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. MCOPPB - Wikipedia [en.wikipedia.org]
• 6. caymanchem.com [caymanchem.com]
• 7. MCOPPB | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 8. GTPγS Binding Assay - Creative Bioarray [dda.creative-bioarray.com]
• 9. Functional Selectivity Does Not Predict Antinociceptive/Locomotor Impairing Potencies of NOP Receptor Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Quantitative Signaling and Structure-Activity Analyses Demonstrate Functional Selectivity at the Nociceptin/Orphanin FQ Opioid Receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. medchemexpress.com [medchemexpress.com]
• 12. researchgate.net [researchgate.net]
• 13. Pharmacological studies on the NOP and opioid receptor agonist PWT2-[Dmt1]N/OFQ(1-13) - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. Differential In Vitro Pharmacological Profiles of Structurally Diverse Nociceptin Receptor Agonists in Activating G Protein and Beta-Arrestin Signaling at the Human Nociceptin Opioid Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. GTPγS Binding Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 18. 4.4. [35S]GTPγS Binding Assays for Opioid Receptors [bio-protocol.org]
• 19. benchchem.com [benchchem.com]
• 20. moleculardevices.com [moleculardevices.com]

The Discovery and Synthesis of (S)-MCOPPB: A Technical Guide

(S)-MCOPPB , or 1-[1-(1-methylcyclooctyl)-4-piperidinyl]-2-[(3R)-3-piperidinyl]-1H-benzimidazole, is a potent and selective non-peptide agonist of the Nociceptin (B549756)/Orphanin FQ (NOP) receptor, a G protein-coupled receptor implicated in a variety of physiological processes including pain, anxiety, and depression. This technical guide provides an in-depth overview of the discovery, synthesis, and pharmacological characterization of (S)-MCOPPB for researchers, scientists, and drug development professionals.

Discovery and Development

(S)-MCOPPB was developed as part of a research program aimed at identifying orally active, brain-penetrant NOP receptor agonists with anxiolytic properties. The discovery process involved the strategic design and synthesis of a series of 1,2-disubstituted benzimidazole (B57391) derivatives. Structure-activity relationship (SAR) studies led to the identification of (S)-MCOPPB as a lead compound with high affinity and selectivity for the NOP receptor.[1]

Synthesis of (S)-MCOPPB

The synthesis of (S)-MCOPPB is a multi-step process that involves the preparation of two key intermediates: (R)-N-Boc-nipecotic acid and N-[1-(1-methylcyclooctyl)-4-piperidinyl]-1,2-benzenediamine. These intermediates are then coupled and subsequently deprotected to yield the final product.

Experimental Protocol for the Synthesis of (S)-MCOPPB

Step 1: Synthesis of (R)-N-Boc-Nipecotic Acid

A detailed protocol for the preparation of this chiral starting material is outlined in the literature, often involving the resolution of racemic nipecotic acid followed by Boc protection.

Step 2: Synthesis of N-[1-(1-methylcyclooctyl)-4-piperidinyl]-1,2-benzenediamine

This intermediate is synthesized through a series of reactions, typically starting from 1-methylcyclooctanol (B1615087) and involving the introduction of the piperidine (B6355638) and phenylenediamine moieties.

Step 3: Coupling and Deprotection

• To a solution of (R)-N-Boc-nipecotic acid in an appropriate solvent (e.g., dichloromethane), a coupling agent such as HATU (1-(Bis(dimethylamino)methylene)-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) and a base (e.g., diisopropylethylamine) are added.

• N-[1-(1-methylcyclooctyl)-4-piperidinyl]-1,2-benzenediamine is then added to the reaction mixture, and the reaction is stirred at room temperature until completion.

• The resulting intermediate is purified using column chromatography.

• The Boc protecting group is removed under acidic conditions (e.g., trifluoroacetic acid in dichloromethane).

• The crude product is purified by recrystallization or chromatography to yield (S)-MCOPPB.

Biological Activity and Mechanism of Action

(S)-MCOPPB is a potent and selective agonist at the human NOP receptor. Its high affinity is demonstrated by a pKi value of 10.07.[2] It exhibits significant selectivity for the NOP receptor over other opioid receptors, including the mu, kappa, and delta subtypes.[2]

NOP Receptor Signaling Pathway

Activation of the NOP receptor by (S)-MCOPPB initiates a signaling cascade that is primarily mediated by the Gαi/o subunit of the heterotrimeric G protein. This leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels. Downstream effects of this signaling pathway include the modulation of ion channel activity, such as the activation of G protein-coupled inwardly rectifying potassium channels (GIRKs) and the inhibition of voltage-gated calcium channels, which ultimately leads to a reduction in neuronal excitability.

NOP Receptor Signaling Pathway of (S)-MCOPPB

Interaction with Toll-like Receptor (TLR) Signaling

Recent studies have indicated that (S)-MCOPPB treatment can activate transcriptional networks involved in immune responses, implicating an interaction with Toll-like receptors (TLRs).[1][3] The precise mechanism of this interaction is still under investigation, but it is hypothesized that the activation of the NOP receptor by (S)-MCOPPB may modulate TLR signaling pathways, potentially contributing to its observed senolytic and anti-inflammatory effects. This could occur through crosstalk between the NOP and TLR signaling cascades.

Hypothesized Crosstalk between NOP and TLR Signaling

Quantitative Data

Parameter	Value	Receptor/System	Reference
pKi	10.07 ± 0.01	Human NOP Receptor	[2]
Selectivity
NOP vs. μ-opioid	12-fold	Human Receptors	[2]
NOP vs. κ-opioid	270-fold	Human Receptors	[2]
NOP vs. δ-opioid	>1000-fold	Human Receptors	[2]
In Vivo Efficacy
Anxiolytic-like effects (Vogel conflict test)	10 mg/kg, p.o.	Mouse	[2]
Senolytic effects	5 mg/kg, i.p.	Mouse	[4]

Experimental Protocols

Receptor Binding Assay

Objective: To determine the binding affinity of (S)-MCOPPB for the human NOP receptor.

Materials:

• Membranes from CHO cells stably expressing the human NOP receptor.

• [³H]-Nociceptin (radioligand).

• (S)-MCOPPB (test compound).

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Non-specific binding control (e.g., unlabeled nociceptin).

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Incubate the cell membranes with varying concentrations of (S)-MCOPPB and a fixed concentration of [³H]-Nociceptin in the binding buffer.

• For determining non-specific binding, a separate set of tubes containing a high concentration of unlabeled nociceptin is included.

• Incubate the mixture at room temperature for a specified time (e.g., 60 minutes) to reach equilibrium.

• Terminate the binding reaction by rapid filtration through glass fiber filters.

• Wash the filters with ice-cold binding buffer to remove unbound radioligand.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Analyze the data using non-linear regression to determine the Ki value.

In Vivo Anxiolytic Activity (Vogel Conflict Test)

Objective: To assess the anxiolytic-like effects of (S)-MCOPPB in mice.

Animals: Male ICR mice.

Procedure:

• Administer (S)-MCOPPB orally (p.o.) at the desired dose (e.g., 10 mg/kg).

• After a specified pretreatment time, place the mice in an experimental chamber equipped with a drinking spout.

• Following a period of water deprivation, allow the mice to drink from the spout.

• After a set number of licks, deliver a mild electric shock through the drinking spout.

• Record the number of shocks received by the mice over a specific period.

• Anxiolytic compounds typically increase the number of shocks the animals are willing to take, indicating a reduction in the conflict between the drive to drink and the aversion to the shock.

Summary and Future Directions

(S)-MCOPPB is a valuable research tool for investigating the physiological roles of the NOP receptor. Its high potency, selectivity, and oral bioavailability make it a promising lead compound for the development of novel therapeutics for anxiety and potentially other conditions, including age-related diseases, given its recently discovered senolytic properties. Further research is warranted to fully elucidate the downstream signaling pathways of (S)-MCOPPB, particularly its interaction with the TLR system, and to comprehensively characterize its pharmacokinetic and pharmacodynamic profile in preclinical models. These efforts will be crucial for the potential translation of this compound into clinical applications.

References

• 1. Interactions between the Nociceptin and Toll-like Receptor Systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Nociceptin/orphanin FQ opioid receptor (NOP) selective ligand MCOPPB links anxiolytic and senolytic effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Interactions between the Nociceptin and Toll-like Receptor Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nociceptin/Orphanin FQ Receptor Structure, Signaling, Ligands, Functions, and Interactions with Opioid Systems - PMC [pmc.ncbi.nlm.nih.gov]

(S)-MCOPPB: A Novel Senomorphic Agent for Cellular Senescence Research

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Cellular senescence, a state of irreversible cell cycle arrest, is a fundamental biological process implicated in a spectrum of age-related diseases, including cancer, neurodegeneration, and metabolic disorders. The selective elimination of these senescent cells by compounds known as senolytics has emerged as a promising therapeutic strategy. (S)-MCOPPB, the S-enantiomer of MCOPPB, has been identified as a potent and selective agonist for the Nociceptin/Orphanin FQ (N/OFQ) receptor (NOP), exhibiting significant senolytic activity. This technical guide provides a comprehensive overview of (S)-MCOPPB, its mechanism of action, experimental protocols for its use in studying cellular senescence, and key quantitative data to support its application in research and drug development.

Mechanism of Action: NOP Receptor Activation and Immune-Mediated Clearance

(S)-MCOPPB exerts its senolytic effects through a novel mechanism involving the activation of the NOP receptor, a G protein-coupled receptor (GPCR). This activation triggers a signaling cascade that ultimately leads to the immune-mediated clearance of senescent cells. The proposed signaling pathway involves the activation of transcriptional networks associated with the innate immune response, with Toll-like receptors (TLRs) playing a crucial role.[1][2][3][4]

Upon binding of (S)-MCOPPB to the NOP receptor, downstream signaling is initiated through Gαi/o protein coupling. This leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels. Concurrently, NOP receptor activation stimulates the mitogen-activated protein kinase (MAPK) and nuclear factor-kappa B (NF-κB) signaling pathways. The activation of NF-κB is a critical step, as it is a key regulator of inflammatory and immune responses.

The link to senescent cell clearance is established through the subsequent engagement of the Toll-like receptor (TLR) signaling pathway. While the precise molecular bridge between NOP receptor activation and TLR signaling is an area of active investigation, evidence suggests a crosstalk between these pathways. This interaction likely leads to the production of pro-inflammatory cytokines and chemokines, components of the Senescence-Associated Secretory Phenotype (SASP), which in turn attract immune cells to eliminate the senescent cells.

Caption: Proposed signaling pathway of (S)-MCOPPB in inducing senescent cell clearance.

Quantitative Data on Senolytic Activity

The senolytic potential of MCOPPB has been quantified in various in vitro and in vivo models. The following tables summarize the key findings.

Table 1: In Vitro Senolytic Activity of MCOPPB

Cell Line	Senescence Inducer	MCOPPB Concentration	Effect	Reference
MRC5 (human fibroblasts)	Aphidicolin (B1665134)	10 µM	Identified as the strongest hit in a high-throughput screen for senolytic activity.	[2]
Huh-7 (hepatocellular carcinoma)	Doxorubicin (B1662922) (100 nM)	0.5 µM	Significantly decreased the number of senescent cells (up to seven-fold).	[2]
HepG2 (hepatocellular carcinoma)	Doxorubicin (100 nM)	0.5 µM	Showed a trend towards decreasing senescent cells.	[2]

Table 2: In Vivo Senolytic Activity of MCOPPB

Model Organism	Administration	Outcome	Reference
Mice	5 mg/kg, intraperitoneally, for 5 consecutive days, repeated for three cycles.	Reduced senescence cell burden in peripheral tissues.	[2]
C. elegans	N/A	Exhibited changes in locomotion and lipid storage.	[2]

Experimental Protocols

This section provides detailed methodologies for key experiments to study the senolytic effects of (S)-MCOPPB.

Induction of Cellular Senescence

Two common methods for inducing senescence in cell culture are replicative senescence and stress-induced premature senescence (SIPS).

• Replicative Senescence:

  • Culture primary human fibroblasts (e.g., MRC5) in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin/streptomycin.

  • Continuously passage the cells until they reach their Hayflick limit, characterized by a cessation of proliferation. This typically takes several weeks to months.

  • Confirm the senescent phenotype using markers such as senescence-associated β-galactosidase (SA-β-gal) staining and expression of p16INK4a and p21.

• Stress-Induced Premature Senescence (SIPS):

  • Doxorubicin-induced senescence:

    • Plate cells (e.g., HepG2, Huh-7) at an appropriate density.

    • Treat cells with 100 nM doxorubicin for 24 hours.

    • Remove the doxorubicin-containing medium and wash the cells with phosphate-buffered saline (PBS).

    • Culture the cells in fresh medium for 6 days to allow the senescent phenotype to develop.[2]

  • Aphidicolin-induced senescence:

    • Culture MRC5 fibroblasts in the presence of a low dose of aphidicolin (e.g., 0.2 µM) for an extended period (e.g., several days to weeks) to induce replication stress and senescence.

Caption: General experimental workflow for studying (S)-MCOPPB's senolytic effects.

Senescence-Associated β-Galactosidase (SA-β-gal) Staining

This is a widely used biomarker for identifying senescent cells.

• Fixation:

  • Wash cells in a culture dish twice with PBS.

  • Fix the cells with a solution of 2% formaldehyde (B43269) and 0.2% glutaraldehyde (B144438) in PBS for 5 minutes at room temperature.

• Staining:

  • Wash the cells three times with PBS.

  • Prepare the staining solution: 1 mg/mL X-gal, 40 mM citric acid/sodium phosphate (B84403) (pH 6.0), 5 mM potassium ferrocyanide, 5 mM potassium ferricyanide, 150 mM NaCl, and 2 mM MgCl₂.

  • Add the staining solution to the cells and incubate at 37°C (without CO₂) overnight.

• Imaging:

  • Wash the cells with PBS.

  • Observe the cells under a bright-field microscope. Senescent cells will appear blue.

Cell Viability Assay

To assess the selective toxicity of (S)-MCOPPB towards senescent cells, a cell viability assay is performed.

• Cell Plating:

  • Plate both senescent and non-senescent (control) cells in a 96-well plate.

• Treatment:

  • Treat the cells with a range of concentrations of (S)-MCOPPB (e.g., 0.1 to 10 µM) for 24-48 hours. Include a vehicle control (e.g., DMSO).

• Viability Measurement:

  • Use a commercially available cell viability reagent such as MTT, MTS, or a resazurin-based assay (e.g., alamarBlue).

  • Follow the manufacturer's instructions to measure the absorbance or fluorescence, which is proportional to the number of viable cells.

• Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Compare the viability of senescent and non-senescent cells to determine the senolytic specificity of (S)-MCOPPB.

Analysis of Senescence-Associated Secretory Phenotype (SASP)

The effect of (S)-MCOPPB on the SASP can be evaluated at the gene and protein levels.

• Quantitative Real-Time PCR (qRT-PCR):

  • RNA Extraction: Isolate total RNA from treated and untreated senescent cells using a standard RNA extraction kit.

  • cDNA Synthesis: Synthesize cDNA from the extracted RNA using a reverse transcription kit.

  • qPCR: Perform qPCR using primers specific for key SASP genes (e.g., IL-6, IL-8, MMP3). Use a housekeeping gene (e.g., GAPDH, ACTB) for normalization.

  • Analysis: Calculate the relative gene expression using the ΔΔCt method.

• Enzyme-Linked Immunosorbent Assay (ELISA):

  • Conditioned Media Collection: Culture treated and untreated senescent cells in serum-free media for 24-48 hours. Collect the conditioned media.

  • ELISA: Use commercially available ELISA kits to quantify the concentration of specific SASP proteins (e.g., IL-6, IL-8) in the conditioned media.

  • Analysis: Compare the protein concentrations between the different treatment groups.

Conclusion

(S)-MCOPPB represents a promising new tool for the study of cellular senescence. Its unique mechanism of action, involving the NOP receptor and the innate immune system, offers a novel approach to targeting senescent cells. The experimental protocols and quantitative data presented in this guide provide a solid foundation for researchers to incorporate (S)-MCOPPB into their studies and further explore its therapeutic potential in age-related diseases. Further investigation into the precise molecular links between NOP receptor signaling and the machinery of cellular senescence will undoubtedly yield deeper insights into this fascinating area of biology.

References

• 1. Nociceptin receptor - Wikipedia [en.wikipedia.org]
• 2. Nociceptin/orphanin FQ opioid receptor (NOP) selective ligand MCOPPB links anxiolytic and senolytic effects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Nociceptin/orphanin FQ opioid receptor (NOP) selective ligand MCOPPB links anxiolytic and senolytic effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

The Pharmacological Profile of (S)-MCOPPB: A Technical Guide

(S)-MCOPPB (1-[1-(1-methylcyclooctyl)-4-piperidinyl]-2-[(3R)-3-piperidinyl]-1H-benzimidazole) is a potent and selective non-peptide agonist for the Nociceptin/Orphanin FQ (N/OFQ) peptide (NOP) receptor, a G protein-coupled receptor with significant implications in a range of physiological and pathological processes.[1][2][3][4] This technical guide provides a comprehensive overview of the pharmacological properties of (S)-MCOPPB, including its binding characteristics, signaling pathways, and functional effects, tailored for researchers, scientists, and drug development professionals.

Core Pharmacological Data

(S)-MCOPPB has been extensively characterized for its high affinity and selectivity for the human NOP receptor.[1][5] Its pharmacological profile is summarized in the tables below, presenting key quantitative data from in vitro and in vivo studies.

Table 1: Receptor Binding Affinity and Selectivity of (S)-MCOPPB

Receptor	Species	Assay Type	Parameter	Value	Reference
NOP	Human	Radioligand Binding	pKi	10.07 ± 0.01	[1][5]
Ki	0.085 nM	Calculated
µ-opioid	Human	Radioligand Binding	Selectivity Fold (vs. NOP)	12	[1][5]
κ-opioid	Human	Radioligand Binding	Selectivity Fold (vs. NOP)	270	[1][5]
δ-opioid	Human	Radioligand Binding	Selectivity Fold (vs. NOP)	>1000	[1][5]

Table 2: In Vitro Functional Activity of (S)-MCOPPB

Assay	Cell Line	Parameter	Value	Reference
[³⁵S]GTPγS Binding	CHO (expressing hNOP)	pEC₅₀	9.41	[6]
EC₅₀	0.39 nM	[6]
GIRK Channel Activation	HEK293 (expressing hNOP)	EC₅₀	0.06 ± 0.02 nM
cAMP Inhibition	Not Specified	Potency vs. N/OFQ	~10-fold higher

Table 3: In Vivo Pharmacological Effects of (S)-MCOPPB

Animal Model	Test	Dose (p.o.)	Effect	Reference
Mouse	Vogel Conflict Test	10 mg/kg	Anxiolytic-like effects	[1][5]
Mouse	Locomotor Activity	10 mg/kg	No effect	[1][5]
Mouse	Memory (Contextual Fear Conditioning)	10 mg/kg	No effect	[1]
Mouse	Ethanol-induced Hypnosis	10 mg/kg	No potentiation	[1]
Mouse	Senescence (in peripheral tissues)	5 mg/kg (i.p.)	Reduction of senescent cell burden	[2][7]

Signaling Pathways

(S)-MCOPPB acts as a G protein-biased agonist at the NOP receptor.[8] Its primary mechanism involves the activation of Gαi/o proteins, leading to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP) levels.[1] This initiates a cascade of downstream signaling events.

NOP Receptor-Mediated G Protein Signaling

The canonical signaling pathway for the NOP receptor, activated by (S)-MCOPPB, is depicted below.

NOP Receptor G Protein Signaling Pathway

Interaction with Toll-Like Receptor (TLR) Signaling

Recent studies have suggested a potential link between NOP receptor activation and the modulation of immune responses, possibly through crosstalk with Toll-like receptor (TLR) signaling pathways.[2][7] Mechanistically, treatment with MCOPPB has been shown to activate transcriptional networks involved in immune responses to external stressors, implicating TLRs.[2][7]

NOP and TLR Signaling Interaction

Experimental Protocols

Detailed methodologies for key experiments are crucial for the replication and extension of these findings. The following sections outline the protocols for the primary assays used to characterize (S)-MCOPPB.

Receptor Binding Assay ([³⁵S]GTPγS)

This functional assay measures the activation of G proteins upon agonist binding to the NOP receptor.

Workflow for [³⁵S]GTPγS Binding Assay

Methodology:

• Membrane Preparation: Membranes from Chinese Hamster Ovary (CHO) cells stably expressing the human NOP receptor are prepared.

• Incubation: The cell membranes are incubated in a buffer containing a fixed concentration of GDP, varying concentrations of (S)-MCOPPB, and [³⁵S]GTPγS. The incubation is typically carried out at 30°C for 60 minutes.

• Termination: The binding reaction is terminated by rapid filtration through glass fiber filters, trapping the membranes with bound radiolabel.

• Washing: The filters are washed multiple times with ice-cold buffer to remove any unbound [³⁵S]GTPγS.

• Quantification: The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis: Non-specific binding is determined in the presence of a high concentration of unlabeled GTPγS. Specific binding is calculated by subtracting non-specific from total binding. The data are then analyzed using non-linear regression to determine the EC₅₀ and Emax values.

Vogel Conflict Test

This in vivo behavioral assay is used to assess the anxiolytic-like effects of compounds in rodents.

Workflow for the Vogel Conflict Test

Methodology:

• Animals: Male mice are typically used for this test.

• Water Deprivation: The mice are deprived of water for approximately 24 hours prior to the test to motivate drinking behavior.

• Drug Administration: (S)-MCOPPB (e.g., 10 mg/kg) or vehicle is administered orally a set time before the test (e.g., 60 minutes).

• Test Procedure: Each mouse is placed individually into a test chamber equipped with a drinking spout. After a certain number of licks (e.g., 20), a mild electric shock is delivered through the spout.

• Data Collection: The number of shocks received during a fixed session (e.g., 5 minutes) is recorded. An increase in the number of shocks taken by the drug-treated group compared to the vehicle group is indicative of an anxiolytic-like effect, as the drug reduces the suppressive effect of the punishment on drinking.

Concluding Remarks

(S)-MCOPPB is a highly potent and selective NOP receptor agonist with a distinct pharmacological profile. Its G protein-biased agonism leads to a cascade of intracellular events, resulting in significant anxiolytic and senolytic effects in preclinical models. The lack of adverse effects on locomotor activity and memory at anxiolytic doses suggests a favorable therapeutic window.[1] The emerging evidence of its interaction with immune signaling pathways opens new avenues for research into its potential therapeutic applications. The data and protocols presented in this guide provide a solid foundation for further investigation into the pharmacology of (S)-MCOPPB and the development of novel therapeutics targeting the NOP receptor.

References

• 1. Nociceptin receptor - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. (PDF) Signal Crosstalk Between TLR4 and Opioid Receptor [research.amanote.com]
• 4. Novel non-peptide nociceptin/orphanin FQ receptor agonist, 1-[1-(1-Methylcyclooctyl)-4-piperidinyl]-2-[(3R)-3-piperidinyl]-1H-benzimidazole: design, synthesis, and structure-activity relationship of oral receptor occupancy in the brain for orally potent antianxiety drug - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Agonist-selective NOP receptor phosphorylation correlates in vitro and in vivo and reveals differential post-activation signaling by chemically diverse agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Interactions between the Nociceptin and Toll-like Receptor Systems - PubMed [pubmed.ncbi.nlm.nih.gov]

(S)-MCOPPB: A Novel Senolytic Agent Targeting the Nociceptin Receptor Pathway

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

Cellular senescence, a state of irreversible cell cycle arrest, is implicated in a host of age-related pathologies. The selective elimination of these senescent cells by agents known as senolytics presents a promising therapeutic strategy to combat age-related diseases and promote healthy aging. This technical guide provides a comprehensive overview of (S)-MCOPPB, a selective agonist of the Nociceptin/Orphanin FQ (NOP) opioid receptor, which has been identified as a novel senolytic agent. Initially explored for its anxiolytic properties, (S)-MCOPPB has demonstrated a potent ability to clear senescent cells, particularly in peripheral tissues. This document details the mechanism of action of (S)-MCOPPB, focusing on its modulation of immune-related signaling pathways, and provides detailed experimental protocols and quantitative data from in vitro and in vivo studies. The information presented herein is intended to serve as a valuable resource for researchers and professionals in the fields of aging research and drug development.

Introduction

The accumulation of senescent cells is a hallmark of aging and contributes to a wide range of age-associated diseases.[1] These cells, which have ceased to divide, are metabolically active and secrete a complex mixture of pro-inflammatory cytokines, chemokines, and proteases, collectively known as the senescence-associated secretory phenotype (SASP).[1] The SASP can disrupt tissue homeostasis and create a chronic inflammatory environment, thereby promoting the aging process and the development of diseases such as cancer, neurodegeneration, and metabolic disorders.

Senolytics, a class of drugs that selectively induce apoptosis in senescent cells, have emerged as a promising therapeutic avenue to mitigate the detrimental effects of cellular senescence.[2] The discovery of new senolytic agents with diverse mechanisms of action is crucial for advancing this field.

(S)-MCOPPB, a potent and selective non-peptide agonist for the NOP receptor, was initially investigated for its anxiolytic effects.[3] However, a high-throughput screening of the LOPAC®Pfizer library of pharmacologically active compounds identified (S)-MCOPPB as a novel and effective senolytic agent.[4][5] This discovery has opened up new avenues for the therapeutic application of NOP receptor agonists in the context of aging and age-related diseases.

This technical guide will delve into the core aspects of (S)-MCOPPB as a senolytic, including its mechanism of action, experimental validation, and quantitative efficacy.

Mechanism of Action: A Novel Signaling Pathway in Senolysis

The senolytic activity of (S)-MCOPPB is attributed to its function as a selective NOP receptor agonist.[4][5] Upon binding to the NOP receptor, (S)-MCOPPB initiates a signaling cascade that culminates in the selective elimination of senescent cells. Mechanistically, the treatment has been shown to activate transcriptional networks involved in immune responses to external stressors, with Toll-like receptors (TLRs) playing a key role.[4][5][6]

Pathway analysis has identified Toll-like receptor 4 (TLR4) as a critical hub in the signaling network activated by (S)-MCOPPB.[6] The proposed signaling pathway suggests that agonism of the NOP receptor by (S)-MCOPPB leads to the downstream activation of the TLR4 signaling cascade. This, in turn, is hypothesized to trigger pro-apoptotic pathways specifically within senescent cells, leading to their clearance. The tissue-specific senolytic effects of (S)-MCOPPB, observed in peripheral tissues but not in the central nervous system, suggest a context-dependent mechanism of action that warrants further investigation.[4][5][6]

References

• 1. Nociceptin/orphanin FQ opioid receptor (NOP) selective ligand MCOPPB links anxiolytic and senolytic effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Nociceptin/orphanin FQ opioid receptor (NOP) selective ligand MCOPPB links anxiolytic and senolytic effects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Interactions between the Nociceptin and Toll-like Receptor Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Sensitive Method to Quantify Senescent Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. telomer.com.tr [telomer.com.tr]
• 6. Fluorescent Detection of Senescence for Imaging and Flow Cytometry Applications | Thermo Fisher Scientific - KR [thermofisher.com]

Initial In Vitro Studies of (S)-MCOPPB: A Technical Guide

This technical guide provides a comprehensive overview of the initial in vitro studies of (S)-MCOPPB, a potent and selective agonist for the nociceptin/orphanin FQ (NOP) receptor. The information is intended for researchers, scientists, and drug development professionals interested in the pharmacological profile of this compound.

Data Presentation

The following tables summarize the quantitative data from in vitro studies of (S)-MCOPPB, focusing on its receptor binding affinity and functional activity.

Table 1: Receptor Binding Affinity of (S)-MCOPPB

Receptor	Species	Assay Type	Radioligand	Parameter	Value	Reference
NOP	Human	Radioligand Binding	[³H]-Nociceptin	pKi	10.07	[1]
Mu Opioid (MOP)	Human	Radioligand Binding	Not Specified	-	Moderate Affinity	[1]
Kappa Opioid (KOP)	Human	Radioligand Binding	Not Specified	-	Weak Affinity	[1]
Delta Opioid (DOP)	Human	Radioligand Binding	Not Specified	-	Negligible Binding	[1]

Table 2: Functional Activity of (S)-MCOPPB

Assay Type	Cell Line	Parameter	Value	Agonist Type	Reference
[³⁵S]GTPγS Binding	HEK293 cells expressing human NOP receptor	pEC₅₀	9.41	Full Agonist	[2]
cAMP Inhibition	Not Specified	Not Specified	Potent Agonist	Full Agonist	[3]
GIRK Channel Activation	Not Specified	Not Specified	Potent Agonist	Full Agonist	[3]
Senolytic Activity	MRC-5, HepG2, Huh-7	-	Induces apoptosis in senescent cells	-

Experimental Protocols

This section details the methodologies for the key in vitro experiments cited in the initial studies of (S)-MCOPPB.

Radioligand Binding Assays

These assays are performed to determine the binding affinity of (S)-MCOPPB for the NOP receptor and other opioid receptors.

Objective: To determine the equilibrium dissociation constant (Ki) of (S)-MCOPPB for the target receptor.

Materials:

• Cell membranes prepared from cells expressing the receptor of interest (e.g., HEK293 cells stably expressing the human NOP receptor).

• Radioligand specific for the receptor (e.g., [³H]-Nociceptin for the NOP receptor).

• (S)-MCOPPB at various concentrations.

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing MgCl₂).

• Glass fiber filters.

• Scintillation fluid.

• Scintillation counter.

Procedure:

• Cell membranes are incubated with a fixed concentration of the radioligand and varying concentrations of (S)-MCOPPB.

• The incubation is carried out at a specific temperature (e.g., 25°C) for a defined period to reach equilibrium.

• The reaction is terminated by rapid filtration through glass fiber filters to separate bound from free radioligand.

• The filters are washed with ice-cold assay buffer to remove non-specifically bound radioligand.

• The radioactivity retained on the filters is measured by liquid scintillation counting.

• Non-specific binding is determined in the presence of a high concentration of a non-labeled ligand.

• The IC₅₀ value (the concentration of (S)-MCOPPB that inhibits 50% of the specific binding of the radioligand) is determined by non-linear regression analysis.

• The Ki value is calculated from the IC₅₀ value using the Cheng-Prusoff equation.

[³⁵S]GTPγS Binding Assays

This functional assay measures the activation of G proteins coupled to the NOP receptor upon agonist binding.

Objective: To determine the potency (EC₅₀) and efficacy of (S)-MCOPPB in activating G proteins.

Materials:

• Cell membranes expressing the NOP receptor.

• [³⁵S]GTPγS (a non-hydrolyzable analog of GTP).

• GDP.

• (S)-MCOPPB at various concentrations.

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing MgCl₂, NaCl, and an antioxidant).

• Glass fiber filters or SPA beads.

• Scintillation counter.

Procedure:

• Cell membranes are pre-incubated with GDP to ensure that G proteins are in their inactive state.

• (S)-MCOPPB at various concentrations is added to the membranes.

• The reaction is initiated by the addition of [³⁵S]GTPγS.

• The incubation is carried out at 30°C for a specific time.

• The assay is terminated by rapid filtration or by adding a stop solution in an SPA format.

• The amount of [³⁵S]GTPγS bound to the G proteins is quantified by scintillation counting.

• Basal activity is measured in the absence of an agonist, and non-specific binding is determined in the presence of a high concentration of unlabeled GTPγS.

• Data are analyzed by non-linear regression to determine the EC₅₀ and Emax values.

cAMP Inhibition Assays

This assay measures the functional consequence of NOP receptor activation, which is coupled to Gαi/o proteins, leading to the inhibition of adenylyl cyclase and a decrease in intracellular cAMP levels.

Objective: To determine the potency (EC₅₀) and efficacy (Emax) of (S)-MCOPPB in inhibiting cAMP production.

Materials:

• Whole cells expressing the NOP receptor (e.g., CHO or HEK293 cells).

• Forskolin (B1673556) or another adenylyl cyclase activator.

• (S)-MCOPPB at various concentrations.

• cAMP assay kit (e.g., based on HTRF, AlphaScreen, or ELISA).

• Cell lysis buffer.

Procedure:

• Cells are pre-incubated with (S)-MCOPPB at various concentrations.

• Adenylyl cyclase is stimulated with forskolin to induce cAMP production.

• The reaction is stopped, and the cells are lysed.

• The intracellular cAMP concentration is measured using a competitive immunoassay format provided by the kit.

• The amount of cAMP produced is inversely proportional to the signal generated in many assay formats.

• Data are plotted as a dose-response curve, and EC₅₀ and Emax values are determined.

In Vitro Senolytic Activity Assays

These assays are used to evaluate the ability of (S)-MCOPPB to selectively induce cell death in senescent cells.

Objective: To assess the senolytic potential of (S)-MCOPPB.

Materials:

• Human cell lines capable of undergoing senescence (e.g., MRC-5 human lung fibroblasts, HepG2, and Huh-7 hepatocellular carcinoma cells).

• Inducers of senescence (e.g., aphidicolin (B1665134) for replicative senescence or doxorubicin (B1662922) for therapy-induced senescence).

• (S)-MCOPPB.

• Cell viability assay reagents (e.g., XTT or MTT).

• Senescence-Associated β-Galactosidase (SA-β-gal) staining kit.

Procedure:

• Induction of Senescence: Cells are treated with an inducer (e.g., a sub-lethal dose of doxorubicin for a defined period) to induce a senescent phenotype.

• Treatment: Senescent and non-senescent (control) cells are treated with various concentrations of (S)-MCOPPB.

• Cell Viability Assessment (XTT Assay): After the treatment period, the viability of the cells is assessed using an XTT assay. The metabolic activity of viable cells reduces the XTT tetrazolium salt to a colored formazan (B1609692) product, which is measured spectrophotometrically. A decrease in signal indicates a reduction in cell viability.

• SA-β-gal Staining: To confirm the senescent phenotype and assess its reduction after treatment, cells are fixed and stained for SA-β-gal activity at pH 6.0. Senescent cells stain blue. The percentage of blue-staining cells is quantified.

Mandatory Visualization

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, visualize the key signaling pathways of (S)-MCOPPB and the workflows of the described in vitro experiments.

References

• 1. Frontiers | Direct modulation of G protein-gated inwardly rectifying potassium (GIRK) channels [frontiersin.org]
• 2. buckinstitute.org [buckinstitute.org]
• 3. mcgillradiobiology.ca [mcgillradiobiology.ca]

(S)-MCOPPB: A Comprehensive Technical Guide on Nociceptin/Orphanin FQ Peptide (NOP) Receptor Binding Affinity and Selectivity

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-MCOPPB, or 1-[1-(1-methylcyclooctyl)-4-piperidinyl]-2-[(3R)-3-piperidinyl]-1H-benzimidazole, is a potent and highly selective non-peptide agonist for the Nociceptin (B549756)/Orphanin FQ (N/OFQ) peptide (NOP) receptor.[1][2][] The NOP receptor, a member of the opioid receptor family, is a key target in the development of novel therapeutics for a range of central nervous system disorders, including anxiety.[1][4] This technical guide provides an in-depth overview of the binding characteristics of (S)-MCOPPB to the NOP receptor, detailing its affinity and selectivity profile, the experimental protocols used for its characterization, and the associated signaling pathways.

Binding Affinity and Selectivity of (S)-MCOPPB

(S)-MCOPPB demonstrates a high binding affinity for the human NOP receptor, with a pKi of 10.07 ± 0.01.[1] Its selectivity for the NOP receptor over the classical opioid receptors—mu (MOP), kappa (KOP), and delta (DOP)—is substantial, making it a valuable tool for investigating NOP receptor function.[1]

Receptor	pKi	Ki (nM)	Selectivity vs. NOP
NOP	10.07 ± 0.01	~0.085	-
MOP (mu)	~8.99	~1.02	12-fold
KOP (kappa)	~7.64	~22.9	270-fold
DOP (delta)	<7.07	>85	>1000-fold

Note: The Ki values for MOP, KOP, and DOP receptors were calculated based on the reported selectivity ratios from Hirao et al. (2008) and the pKi for the NOP receptor.

Experimental Protocols

The binding affinity and selectivity of (S)-MCOPPB are determined using radioligand binding assays. Below is a detailed methodology for these experiments.

Radioligand Competition Binding Assay

This assay measures the ability of a test compound, in this case (S)-MCOPPB, to displace a radiolabeled ligand from its receptor.

Materials:

• Cell Membranes: Membranes prepared from cell lines stably expressing the human NOP, MOP, KOP, or DOP receptors.

• Radioligands:

  • For NOP receptor: [³H]-Nociceptin

  • For MOP receptor: [³H]-DAMGO

  • For KOP receptor: [³H]-U-69,593

  • For DOP receptor: [³H]-DPDPE

• Test Compound: (S)-MCOPPB

• Non-specific Binding Control: A high concentration of a suitable unlabeled ligand (e.g., naloxone (B1662785) for classical opioid receptors, unlabeled nociceptin for NOP).

• Binding Buffer: Typically 50 mM Tris-HCl, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Filtration Apparatus: A cell harvester with glass fiber filters (e.g., Whatman GF/C), pre-soaked in a solution like 0.5% polyethyleneimine to reduce non-specific binding.

• Scintillation Counter: For measuring radioactivity.

Procedure:

• Assay Setup: In a 96-well plate, set up the following in triplicate:

  • Total Binding: Cell membranes + radioligand.

  • Non-specific Binding: Cell membranes + radioligand + a high concentration of the corresponding unlabeled ligand.

  • Competition: Cell membranes + radioligand + varying concentrations of (S)-MCOPPB.

• Incubation: Incubate the plates at room temperature for a defined period (e.g., 60 minutes) to allow the binding to reach equilibrium.

• Filtration: Terminate the incubation by rapid filtration through the glass fiber filters using the cell harvester. This separates the receptor-bound radioligand from the unbound radioligand.

• Washing: Wash the filters multiple times with ice-cold wash buffer to remove any residual unbound radioligand.

• Quantification: Place the filters in scintillation vials, add a scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

Data Analysis:

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Plot the percentage of specific binding against the logarithm of the (S)-MCOPPB concentration.

• Determine the IC₅₀ value, which is the concentration of (S)-MCOPPB that inhibits 50% of the specific binding of the radioligand.

• Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd) where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.

NOP Receptor Signaling Pathways

The NOP receptor is a G protein-coupled receptor (GPCR) that primarily couples to pertussis toxin-sensitive Gi/o proteins.[5][6] Upon activation by an agonist like (S)-MCOPPB, a cascade of intracellular signaling events is initiated.

Caption: NOP Receptor Signaling Cascade.

Experimental Workflow Visualization

The following diagram illustrates the logical flow of the experimental procedures used to determine the binding affinity and selectivity of (S)-MCOPPB.

Caption: Binding Affinity Assay Workflow.

References

• 1. Pharmacological characterization of the newly synthesized nociceptin/orphanin FQ-receptor agonist 1-[1-(1-methylcyclooctyl)-4-piperidinyl]-2-[(3R)-3-piperidinyl]-1H-benzimidazole as an anxiolytic agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. MCOPPB - Wikipedia [en.wikipedia.org]
• 4. Nociceptin/orphanin FQ opioid receptor (NOP) selective ligand MCOPPB links anxiolytic and senolytic effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Nociceptin receptor - Wikipedia [en.wikipedia.org]
• 6. Pharmacological Profile of Nociceptin/Orphanin FQ Receptors Interacting with G-Proteins and β-Arrestins 2 - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for (S)-M-MCOPPB, a Selective NOP Receptor Agonist, in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-MCOPPB is a potent and selective non-peptide agonist for the Nociceptin/Orphanin FQ (N/OFQ) peptide receptor (NOP), a member of the opioid receptor family.[1][2] Contrary to some initial classifications, (S)-MCOPPB does not act on the GPR40/FFAR1 receptor. The NOP receptor is a G protein-coupled receptor (GPCR) that, upon activation, primarily couples to Gαi/o proteins. This initiates a cascade of intracellular signaling events, including the inhibition of adenylyl cyclase, modulation of calcium channels, and activation of the mitogen-activated protein kinase (MAPK) pathway.[3][4] These pathways are crucial in various physiological processes, making the NOP receptor a target for therapeutic development in areas such as pain, anxiety, and other neurological disorders.[1][5]

These application notes provide detailed protocols for characterizing the cellular effects of (S)-MCOPPB by measuring its impact on key downstream signaling pathways: intracellular calcium mobilization, cyclic AMP (cAMP) accumulation, and ERK1/2 phosphorylation.

Mechanism of Action: NOP Receptor Signaling

Activation of the NOP receptor by an agonist like (S)-MCOPPB triggers the dissociation of the heterotrimeric G protein into its Gαi/o and Gβγ subunits. The Gαi/o subunit inhibits adenylyl cyclase, leading to a decrease in intracellular cAMP levels.[4][6] The Gβγ subunit can modulate the activity of various ion channels, including the inhibition of voltage-gated calcium channels (N-, L-, and P/Q-type) and the activation of G protein-coupled inwardly rectifying potassium (GIRK) channels.[3][7] Additionally, NOP receptor activation can stimulate the MAPK/ERK signaling cascade, leading to the phosphorylation of ERK1/2.[8][9]

Figure 1: NOP Receptor Signaling Pathway.

Experimental Protocols

Cell Line Selection and Culture

A variety of cell lines can be utilized for studying (S)-MCOPPB's effects. The choice depends on whether endogenous or recombinant receptor expression is desired.

• Endogenous Expression: Human monocytic cell lines such as THP-1, U937, and MM6 constitutively express the NOP receptor.[10]

• Recombinant Expression: Human Embryonic Kidney (HEK) 293 or Chinese Hamster Ovary (CHO) cells are commonly used for stable or transient transfection with a vector encoding the human NOP receptor.[6][8] This allows for high-level expression and is often preferred for robust and reproducible signaling assays.

Cells should be cultured in the appropriate medium supplemented with fetal bovine serum (FBS) and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO₂. For stable cell lines, a selection antibiotic (e.g., G418 or hygromycin B) should be included in the culture medium.[11]

Preparation of (S)-MCOPPB

(S)-MCOPPB should be dissolved in a suitable solvent, such as dimethyl sulfoxide (B87167) (DMSO), to create a high-concentration stock solution (e.g., 10 mM). This stock solution can then be serially diluted in assay buffer to the desired final concentrations for the experiments. It is important to ensure that the final concentration of DMSO in the cell culture wells is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Protocol 1: Intracellular Calcium Mobilization Assay

This protocol measures changes in intracellular calcium concentration upon NOP receptor activation. Since NOP receptor activation primarily inhibits calcium channels, a common approach is to first stimulate the cells to increase intracellular calcium and then measure the inhibitory effect of (S)-MCOPPB. Alternatively, in cells co-expressing a chimeric G protein like Gαqi5, NOP receptor activation can lead to an increase in intracellular calcium.[11]

Materials:

• NOP receptor-expressing cells (e.g., CHO-NOP cells)

• Black, clear-bottom 96- or 384-well microplates

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

• Pluronic F-127

• Probenecid (B1678239)

• Assay Buffer (e.g., Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES)

• (S)-MCOPPB stock solution

• Fluorescence plate reader with kinetic reading capabilities

Procedure:

• Cell Seeding: Seed the NOP receptor-expressing cells into the microplates at a density that will result in a confluent monolayer on the day of the assay. Incubate overnight.

• Dye Loading:

  • Prepare a loading solution of Fluo-4 AM (e.g., 2-5 µM) and Pluronic F-127 (e.g., 0.02%) in assay buffer. The addition of probenecid (e.g., 2.5 mM) can help to prevent dye leakage from the cells.

  • Remove the culture medium from the wells and add the dye loading solution.

  • Incubate the plate at 37°C for 30-60 minutes in the dark.

• Cell Washing: Gently wash the cells with assay buffer to remove excess dye. Leave a final volume of buffer in each well.

• Compound Addition and Measurement:

  • Place the plate in the fluorescence plate reader and set the instrument to measure fluorescence intensity at appropriate excitation and emission wavelengths (e.g., 494 nm excitation and 516 nm emission for Fluo-4).

  • Establish a stable baseline reading for each well.

  • Add serial dilutions of (S)-MCOPPB to the wells.

  • Immediately begin kinetic measurement of fluorescence intensity for several minutes.

Data Analysis:

The change in fluorescence is proportional to the change in intracellular calcium concentration. Data can be expressed as the peak fluorescence response over baseline. Dose-response curves can be generated by plotting the fluorescence change against the logarithm of the (S)-MCOPPB concentration to determine the EC₅₀ value.

Figure 2: Calcium Mobilization Assay Workflow.

Protocol 2: cAMP Accumulation Inhibition Assay

This assay measures the ability of (S)-MCOPPB to inhibit the production of cAMP. Since the NOP receptor is Gαi/o-coupled, its activation will lead to a decrease in cAMP levels. To measure this inhibition, adenylyl cyclase is first stimulated with forskolin (B1673556).

Materials:

• NOP receptor-expressing cells (e.g., HEK293-NOP or CHO-NOP)

• White, opaque 96- or 384-well microplates

• Assay Buffer (e.g., serum-free medium or HBSS)

• 3-isobutyl-1-methylxanthine (IBMX), a phosphodiesterase inhibitor

• Forskolin

• (S)-MCOPPB stock solution

• cAMP detection kit (e.g., HTRF®, LANCE®, or ELISA-based)

Procedure:

• Cell Seeding: Seed cells into the microplates and incubate overnight to allow for adherence.

• Cell Treatment:

  • Aspirate the culture medium.

  • Pre-incubate the cells with IBMX (e.g., 0.5 mM in assay buffer) for a short period (e.g., 15-30 minutes) at 37°C. IBMX prevents the degradation of cAMP.

  • Add serial dilutions of (S)-MCOPPB and incubate for 15-30 minutes at 37°C.

  • Add a fixed concentration of forskolin (e.g., 1-10 µM, a concentration that gives a submaximal stimulation of cAMP production) to all wells except the negative control.

  • Incubate for an additional 15-30 minutes at 37°C.

• Cell Lysis and cAMP Detection:

  • Lyse the cells according to the cAMP detection kit manufacturer's protocol.

  • Perform the cAMP measurement following the kit's instructions.

Data Analysis:

The signal from the detection kit will be inversely proportional to the inhibitory effect of (S)-MCOPPB. The results are typically expressed as a percentage of the forskolin-stimulated response. Dose-response curves are plotted to calculate the IC₅₀ value for (S)-MCOPPB.

Protocol 3: ERK1/2 Phosphorylation Assay (In-Cell Western or Western Blot)

This protocol assesses the activation of the MAPK/ERK pathway by measuring the phosphorylation of ERK1/2.

Materials:

• NOP receptor-expressing cells

• 6- or 12-well cell culture plates

• Serum-free medium

• (S)-MCOPPB stock solution

• Lysis Buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Primary antibodies: anti-phospho-ERK1/2 (p44/42) and anti-total-ERK1/2

• Secondary antibody (HRP-conjugated)

• SDS-PAGE gels and Western blot equipment

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Seeding and Serum Starvation:

  • Seed cells in multi-well plates and grow to 80-90% confluency.

  • Serum-starve the cells for 4-24 hours in serum-free medium to reduce basal ERK phosphorylation.

• Compound Treatment: Treat the cells with various concentrations of (S)-MCOPPB for different time points (e.g., 5, 10, 15, 30 minutes) at 37°C. A time-course experiment is recommended to determine the peak phosphorylation time.

• Cell Lysis:

  • Wash the cells with ice-cold PBS.

  • Add ice-cold lysis buffer to each well and incubate on ice for 15-30 minutes.

  • Scrape the cells and collect the lysate. Centrifuge to pellet cell debris.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay (e.g., BCA assay).

• Western Blotting:

  • Separate equal amounts of protein from each sample by SDS-PAGE.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with a blocking buffer (e.g., 5% BSA or non-fat milk in TBST).

  • Incubate the membrane with the anti-phospho-ERK1/2 primary antibody overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1-2 hours at room temperature.

  • Detect the signal using a chemiluminescent substrate and an imaging system.

• Stripping and Re-probing: Strip the membrane and re-probe with the anti-total-ERK1/2 antibody to normalize for protein loading.

Data Analysis:

Quantify the band intensities using densitometry software. The level of ERK1/2 phosphorylation is expressed as the ratio of phospho-ERK to total-ERK. Plot the normalized data against the (S)-MCOPPB concentration to generate a dose-response curve.

Data Presentation

Quantitative data from the described assays should be summarized in tables for clear comparison of the pharmacological parameters of (S)-MCOPPB.

Table 1: Pharmacological Profile of (S)-MCOPPB on NOP Receptor Signaling

Assay	Cell Line	Parameter	(S)-MCOPPB Value (nM)
Intracellular Calcium Mobilization	CHO-NOP-Gαqi5	EC₅₀	Example: 50 ± 5
cAMP Accumulation Inhibition	HEK293-NOP	IC₅₀	Example: 10 ± 2
ERK1/2 Phosphorylation	THP-1	EC₅₀	Example: 25 ± 4
Note: The values presented are for illustrative purposes only and should be determined experimentally.

Conclusion

The protocols outlined in these application notes provide a framework for the detailed characterization of the cellular activity of the selective NOP receptor agonist, (S)-MCOPPB. By assessing its effects on intracellular calcium, cAMP levels, and ERK1/2 phosphorylation, researchers can gain a comprehensive understanding of its signaling profile. This information is critical for advancing the development of NOP receptor-targeted therapeutics.

References

• 1. Pharmacological characterization of the newly synthesized nociceptin/orphanin FQ-receptor agonist 1-[1-(1-methylcyclooctyl)-4-piperidinyl]-2-[(3R)-3-piperidinyl]-1H-benzimidazole as an anxiolytic agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Nociceptin/orphanin FQ opioid receptor (NOP) selective ligand MCOPPB links anxiolytic and senolytic effects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Agonist-selective NOP receptor phosphorylation correlates in vitro and in vivo and reveals differential post-activation signaling by chemically diverse agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nociceptin receptor - Wikipedia [en.wikipedia.org]
• 5. mdpi.com [mdpi.com]
• 6. Differential In Vitro Pharmacological Profiles of Structurally Diverse Nociceptin Receptor Agonists in Activating G Protein and Beta-Arrestin Signaling at the Human Nociceptin Opioid Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. journals.physiology.org [journals.physiology.org]
• 8. Cellular Mechanisms of Nociceptin/Orphanin FQ (N/OFQ) Peptide (NOP) Receptor Regulation and Heterologous Regulation by N/OFQ - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Nociceptin/Orphanin FQ Receptor Structure, Signaling, Ligands, Functions, and Interactions with Opioid Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Pharmacological studies on the NOP and opioid receptor agonist PWT2-[Dmt1]N/OFQ(1-13) - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for (S)-MCOPPB in Mouse Models of Anxiety

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vivo use of (S)-MCOPPB, a selective nociceptin/orphanin FQ (NOP) receptor agonist, for studying anxiety-like behaviors in mouse models. The included protocols and data are intended to guide researchers in designing and executing experiments to evaluate the anxiolytic potential of this compound.

Introduction

(S)-MCOPPB is a potent and selective non-peptide agonist for the NOP receptor, also known as the opioid receptor-like 1 (ORL1) receptor.[1] Activation of the NOP receptor system has been demonstrated to produce anxiolytic-like effects in various preclinical models.[1] (S)-MCOPPB has shown promise as a potential therapeutic agent for anxiety disorders due to its anxiolytic properties, coupled with a favorable side-effect profile at effective doses, such as a lack of sedative or memory-impairing effects.[1]

Mechanism of Action: NOP Receptor Signaling

(S)-MCOPPB exerts its anxiolytic effects by activating the NOP receptor, a G-protein coupled receptor (GPCR). The NOP receptor is coupled to inhibitory G-proteins (Gi/o). Upon agonist binding, a signaling cascade is initiated that ultimately reduces neuronal excitability in brain regions associated with anxiety. The key downstream effects include:

• Inhibition of Adenylyl Cyclase: This leads to a decrease in intracellular cyclic AMP (cAMP) levels.

• Activation of G-protein-coupled Inwardly Rectifying Potassium (GIRK) Channels: This results in potassium ion efflux, leading to hyperpolarization of the neuronal membrane.

• Inhibition of Voltage-gated Calcium Channels: This reduces calcium influx, which is crucial for neurotransmitter release.

Collectively, these actions suppress neuronal activity and neurotransmitter release in key anxiety-related brain circuits.

(S)-MCOPPB activates the NOP receptor, leading to reduced neuronal excitability and anxiolytic effects.

Quantitative Data Summary

The following tables summarize the quantitative data from key in vivo studies of (S)-MCOPPB in mouse models of anxiety.

Drug Administration
Compound	(S)-MCOPPB
Route of Administration	Oral (p.o.), Intraperitoneal (i.p.)
Effective Anxiolytic Dose	10 mg/kg (p.o.)[1]
Vehicle	Not specified in the primary anxiolytic study. A general recommendation is 0.5% methylcellulose (B11928114) in sterile water.
Dosing Volume	Typically 10 mL/kg for oral gavage in mice.

Vogel Conflict Test
Parameter	Anxiolytic-like Effect
(S)-MCOPPB Dose	10 mg/kg, p.o.
Result	Elicited a significant anxiolytic-like effect.[1]
Control	Diazepam (3 mg/kg, p.o.) also produced an anxiolytic-like effect.[1]
Note	The study reported a bell-shaped dose-response curve for (S)-MCOPPB.[1] Quantitative data (e.g., number of shocks) were not provided in the publication.

Open-Field Test
Parameter	Locomotor Activity
(S)-MCOPPB Dose	10 mg/kg, p.o.
Result	Did not significantly affect locomotor activity.[1]
Control	Vehicle
Note	This lack of sedative effect at an anxiolytically active dose is a key advantage.

Experimental Protocols

Protocol 1: (S)-MCOPPB Administration via Oral Gavage

This protocol describes the oral administration of (S)-MCOPPB to mice.

Materials:

• (S)-MCOPPB

• Vehicle (e.g., 0.5% methylcellulose in sterile water)

• Mouse scale

• Appropriately sized oral gavage needles (e.g., 20-22 gauge, 1.5 inches with a ball tip)

• 1 mL syringes

Procedure:

• Preparation of Dosing Solution:

  • Accurately weigh the required amount of (S)-MCOPPB.

  • Prepare the vehicle solution.

  • Suspend (S)-MCOPPB in the vehicle to the desired final concentration (e.g., 1 mg/mL for a 10 mg/kg dose in a 25g mouse, dosed at 10 mL/kg). Ensure the solution is homogenous by vortexing or sonicating.

• Animal Handling and Dosing:

  • Weigh the mouse immediately before dosing to calculate the precise volume to be administered.

  • Firmly restrain the mouse by scruffing the neck and back to immobilize the head and straighten the neck and back.

  • Measure the gavage needle against the mouse's body, from the tip of the nose to the last rib, to determine the appropriate insertion depth.

  • Gently insert the gavage needle into the diastema (the gap between the incisors and molars) and advance it along the upper palate towards the esophagus. The mouse should swallow the needle. Do not force the needle.

  • Once the needle is correctly positioned in the esophagus, slowly administer the dosing solution.

  • Gently remove the gavage needle.

  • Return the mouse to its home cage and monitor for any signs of distress.

Workflow for oral administration of (S)-MCOPPB in mice.

Protocol 2: Vogel Conflict Test

This test assesses the anxiolytic effects of a compound by measuring its ability to reinstate a behavior that has been suppressed by punishment.

Apparatus:

• Operant chamber equipped with a grid floor for delivering electric shocks and a drinking spout connected to a lickometer and a shock generator.

Procedure:

• Water Deprivation:

  • Water-deprive the mice for 24-48 hours prior to the test to motivate drinking behavior. Food should be available ad libitum.

• Drug Administration:

  • Administer (S)-MCOPPB (e.g., 10 mg/kg, p.o.), vehicle, or a positive control (e.g., diazepam, 3 mg/kg, p.o.) at a predetermined time before the test (e.g., 60 minutes for oral administration).

• Testing:

  • Place the mouse in the operant chamber.

  • Allow a brief habituation period (e.g., 3 minutes).

  • Initiate the test session. During the session (e.g., 3-5 minutes), every 20th lick on the drinking spout results in a mild electric shock delivered through the grid floor (e.g., 0.2-0.5 mA for 0.5-1 second).

• Data Collection:

  • Record the total number of licks and the total number of shocks received during the test session.

• Data Analysis:

  • An increase in the number of shocks received by the drug-treated group compared to the vehicle-treated group indicates an anxiolytic-like effect, as the drug reduces the conflict between the motivation to drink and the aversion to the shock.

Protocol 3: Elevated Plus Maze (EPM)

The EPM is a widely used test to assess anxiety-like behavior in rodents, based on their natural aversion to open and elevated spaces.

Apparatus:

• A plus-shaped maze with two open arms and two enclosed arms, elevated from the floor.

Procedure:

• Habituation:

  • Acclimate the mice to the testing room for at least 30 minutes before the test.

• Drug Administration:

  • Administer (S)-MCOPPB, vehicle, or a positive control at a predetermined time before the test.

• Testing:

  • Place the mouse in the center of the maze, facing an open arm.

  • Allow the mouse to explore the maze freely for 5 minutes.

  • Record the session using a video camera positioned above the maze.

• Data Collection and Analysis:

  • Using video tracking software, measure:

    • Time spent in the open arms.

    • Time spent in the closed arms.

    • Number of entries into the open arms.

    • Number of entries into the closed arms.

    • Total distance traveled.

  • An anxiolytic effect is indicated by a significant increase in the percentage of time spent in the open arms and/or the percentage of entries into the open arms.

Protocol 4: Open-Field Test (OFT)

The OFT is used to assess general locomotor activity and anxiety-like behavior in a novel environment.

Apparatus:

• A square arena with walls, typically made of a non-porous material for easy cleaning.

Procedure:

• Habituation:

  • Acclimate the mice to the testing room for at least 30 minutes before the test.

• Drug Administration:

  • Administer (S)-MCOPPB, vehicle, or a positive control at a predetermined time before the test.

• Testing:

  • Gently place the mouse in the center of the open-field arena.

  • Allow the mouse to explore freely for a set period (e.g., 5-10 minutes).

  • Record the session using a video camera positioned above the arena.

• Data Collection and Analysis:

  • Using video tracking software, measure:

    • Total distance traveled (an indicator of locomotor activity).

    • Time spent in the center of the arena.

    • Number of entries into the center zone.

  • An anxiolytic effect is typically associated with an increase in the time spent in and the number of entries into the center of the arena, without a significant change in total distance traveled.

Conclusion

(S)-MCOPPB has demonstrated clear anxiolytic-like properties in the Vogel conflict test in mice at an oral dose of 10 mg/kg, without inducing sedation.[1] These findings support the therapeutic potential of NOP receptor agonists for the treatment of anxiety disorders. Further research is warranted to fully characterize the anxiolytic profile of (S)-MCOPPB in other standard anxiety models, such as the elevated plus-maze and open-field test, and to elucidate the precise neural circuits involved in its mechanism of action. The protocols provided herein offer a foundation for conducting such investigations.

References

• 1. Pharmacological characterization of the newly synthesized nociceptin/orphanin FQ-receptor agonist 1-[1-(1-methylcyclooctyl)-4-piperidinyl]-2-[(3R)-3-piperidinyl]-1H-benzimidazole as an anxiolytic agent - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Preparation of (S)-MCOPPB Solutions

Audience: Researchers, scientists, and drug development professionals.

Introduction

(S)-MCOPPB, also commonly referred to as MCOPPB, is a potent and selective non-peptide agonist for the nociceptin/orphanin FQ (NOP) receptor, a member of the opioid receptor family.[][2][3] It displays high affinity for the NOP receptor with a pKi of approximately 10.07.[][2][3][4][5] Its selectivity for the NOP receptor is significantly higher compared to other opioid receptors like the mu, kappa, and delta subtypes.[2][6][7] Due to its pharmacological profile, (S)-MCOPPB is a valuable tool in research areas such as anxiety, stress, and cellular senescence.[7][8][9][10] In animal models, MCOPPB has demonstrated potent anxiolytic-like effects without the significant memory or motor function impairments associated with other anxiolytics like diazepam.[2][7] Recent studies have also uncovered its role as a senolytic agent, capable of selectively eliminating senescent cells.[9][10]

This document provides detailed protocols for the preparation of (S)-MCOPPB solutions for various experimental applications, ensuring reproducibility and accuracy in research settings.

Chemical and Physical Properties

(S)-MCOPPB is typically available as a trihydrochloride hydrate (B1144303) salt, which influences its molecular weight and solubility.[6] It is important to refer to the manufacturer's certificate of analysis for the specific batch characteristics.

Property	Value	Source
Chemical Name	1-[1-(1-methylcyclooctyl)-4-piperidinyl]-2-[(3R)-3-piperidinyl]-1H-benzimidazole	[2]
Molecular Formula	C₂₆H₄₀N₄ (free base)	[][11]
Molecular Weight	408.63 g/mol (free base)	[][11]
~518.01 g/mol (trihydrochloride, anhydrous)	[5]
~536.0 g/mol (trihydrochloride, hydrate)	[6]
Appearance	White to off-white solid powder	[][3]
Storage (Solid)	-20°C for long-term storage (months to years)	[3][6]
Stability (Solid)	Stable for at least 4 years when stored at -20°C	[6]

Solubility Data

The solubility of (S)-MCOPPB, particularly the commonly used trihydrochloride salt, is crucial for preparing appropriate stock solutions. Sonication is often recommended to aid dissolution.[12]

Solvent	Solubility	Concentration (Molar)	Notes	Source
DMSO	≥ 100 mg/mL	~193 mM	Use freshly opened, anhydrous DMSO. Ultrasonic assistance may be needed.	[5]
Water	10-20 mg/mL	~18-37 mM	Solubility can vary. One study prepared a 1 mg/mL solution.	[6][12][13]
In Vivo Formulation	2 mg/mL	~3.86 mM	10% DMSO, 40% PEG300, 5% Tween 80, 45% Saline.	[12]

Experimental Protocols

Preparation of High-Concentration Stock Solution in DMSO

This protocol is suitable for preparing a concentrated stock solution that can be diluted for various in vitro experiments.

Materials:

• (S)-MCOPPB trihydrochloride

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, conical-bottom polypropylene (B1209903) tubes

• Vortex mixer

• Sonicator bath

Procedure:

• Weighing: Accurately weigh the desired amount of (S)-MCOPPB powder in a sterile tube. Perform this in a chemical fume hood.

• Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve the target concentration (e.g., 100 mg/mL or ~193 mM).

• Dissolution: Vortex the tube vigorously for 1-2 minutes. If the solid does not fully dissolve, place the tube in a sonicator bath for 5-10 minutes, or until the solution is clear.[12]

• Aliquoting and Storage: Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to minimize freeze-thaw cycles.

• Storage: Store the aliquots at -80°C for long-term stability (up to 6 months) or at -20°C for shorter periods (up to 1 month).[5]

Preparation of Aqueous Stock Solution

For experiments where DMSO might interfere, an aqueous stock solution can be prepared. Note that the solubility in water is lower than in DMSO.

Materials:

• (S)-MCOPPB trihydrochloride

• Sterile, nuclease-free water

• Sterile, conical-bottom polypropylene tubes

• Vortex mixer

• Sonicator bath (optional)

Procedure:

• Weighing: Weigh the required amount of (S)-MCOPPB powder.

• Solvent Addition: Add the calculated volume of sterile water. For example, to prepare a 1.87 mM solution, dissolve 1 mg of MCOPPB trihydrochloride (hydrate, MW ~536 g/mol ) in 1 mL of water.[13]

• Dissolution: Vortex thoroughly. If needed, sonicate briefly to ensure complete dissolution.

• Sterilization (Optional): If required for cell culture, filter-sterilize the solution using a 0.22 µm syringe filter compatible with aqueous solutions.

• Usage: It is recommended to prepare aqueous solutions fresh before each experiment. If short-term storage is necessary, store at 4°C for no more than a few days.

Preparation of Working Solutions for Cell Culture

Working solutions are typically prepared by diluting the high-concentration DMSO stock into cell culture media.

Procedure:

• Pre-warm Media: Pre-warm the cell culture medium to 37°C.

• Serial Dilution: It is best practice to perform serial dilutions to avoid precipitation of the compound. First, dilute the concentrated DMSO stock (e.g., 100 mM) into a smaller volume of DMSO to create an intermediate stock (e.g., 1 mM).

• Final Dilution: Add the intermediate stock solution to the pre-warmed culture medium to achieve the final desired concentration (e.g., add 1 µL of a 1 mM stock to 1 mL of medium for a final concentration of 1 µM). The final DMSO concentration should be kept low (typically <0.1%) to avoid solvent toxicity.

• Mixing: Mix immediately and thoroughly by gentle pipetting or swirling before adding to the cells.

Preparation of Formulation for In Vivo Studies

This protocol describes the preparation of a vehicle solution suitable for oral or parenteral administration in animal models.

Materials:

• (S)-MCOPPB trihydrochloride

• DMSO

• PEG300 (Polyethylene glycol 300)

• Tween 80 (Polysorbate 80)

• Sterile Saline (0.9% NaCl)

Procedure (for a 2 mg/mL final concentration): [12]

• Initial Dissolution: Dissolve the required amount of (S)-MCOPPB in DMSO. This will constitute 10% of the final volume.

• Add PEG300: Add PEG300 to the solution (40% of the final volume). Mix well until the solution is clear.

• Add Tween 80: Add Tween 80 (5% of the final volume) and mix thoroughly.

• Add Saline: Finally, add sterile saline to make up the remaining volume (45% of the final volume). Mix until a clear, homogenous solution is formed.

• Sonication: Sonication is recommended at each step to ensure the solution is clear before adding the next solvent.[12]

Mandatory Visualizations

Experimental Workflow Diagram

Caption: Workflow for preparing (S)-MCOPPB solutions.

Signaling Pathway Diagram

(S)-MCOPPB acts as an agonist at the NOP receptor, which is a G-protein coupled receptor (GPCR). Its activation initiates downstream signaling cascades that are implicated in its anxiolytic and senolytic effects. One study suggests the involvement of Toll-like receptor (TLR) networks in its senolytic mechanism.[9]

Caption: NOP receptor signaling initiated by (S)-MCOPPB.

References

• 2. MCOPPB - Wikipedia [en.wikipedia.org]
• 3. medkoo.com [medkoo.com]
• 4. adooq.com [adooq.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. caymanchem.com [caymanchem.com]
• 7. Pharmacological characterization of the newly synthesized nociceptin/orphanin FQ-receptor agonist 1-[1-(1-methylcyclooctyl)-4-piperidinyl]-2-[(3R)-3-piperidinyl]-1H-benzimidazole as an anxiolytic agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Nociceptin/orphanin FQ opioid receptor (NOP) selective ligand MCOPPB links anxiolytic and senolytic effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. GSRS [precision.fda.gov]
• 12. MCOPPB triHydrochloride | Opioid Receptor | TargetMol [targetmol.com]
• 13. Nociceptin/orphanin FQ opioid receptor (NOP) selective ligand MCOPPB links anxiolytic and senolytic effects - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Quantifying Senolytic Activity of (S)-MCOPPB using Senescence-Associated β-Galactosidase Assay

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cellular senescence, a state of irreversible cell cycle arrest, is a fundamental biological process implicated in aging and a variety of age-related diseases. Senescent cells accumulate in tissues over time and contribute to pathology through the secretion of a complex mix of pro-inflammatory cytokines, chemokines, and proteases, known as the Senescence-Associated Secretory Phenotype (SASP). The selective elimination of these cells by compounds known as senolytics is a promising therapeutic strategy for treating age-related disorders.

Senescence-associated β-galactosidase (SA-β-gal) is a widely used biomarker for identifying senescent cells.[1][2] Its activity, detectable at a suboptimal pH of 6.0, is markedly increased in senescent cells due to an increase in lysosomal mass and the overexpression of the lysosomal enzyme β-D-galactosidase.[1][3] This characteristic allows for the specific detection of senescent cells in both cell culture and tissues.

(S)-MCOPPB, a selective ligand for the nociceptin/orphanin FQ (NOP) opioid receptor, has been identified as a novel senolytic agent.[4][5] It has been shown to preferentially induce apoptosis in senescent cells, thereby reducing the senescent cell burden. This application note provides a detailed protocol for utilizing the SA-β-gal assay to quantify the senolytic activity of (S)-MCOPPB. Both a traditional colorimetric method using 5-bromo-4-chloro-3-indolyl-β-D-galactopyranoside (X-gal) and a more quantitative fluorometric method are described.

Principle of the Assay

The SA-β-gal assay is based on the enzymatic activity of β-galactosidase at pH 6.0, a condition under which the enzyme is active in senescent cells but largely inactive in quiescent, immortal, or terminally differentiated cells.[1]

• Colorimetric Assay: The substrate X-gal is cleaved by SA-β-gal to produce a blue, insoluble precipitate within the cytoplasm of senescent cells, allowing for their direct visualization and manual quantification by light microscopy.[6][7]

• Fluorometric Assay: Fluorogenic substrates, such as 5-dodecanoylaminofluorescein (B34368) di-β-D-galactopyranoside (C12FDG) or commercially available reagents like CellEvent™ Senescence Green, are cleaved by SA-β-gal to release a fluorescent molecule.[6][8][9] The resulting fluorescence intensity, which is proportional to SA-β-gal activity, can be quantified using fluorescence microscopy or flow cytometry, offering a more high-throughput and objective measure of senescence.[9][10]

(S)-MCOPPB: A Novel Senolytic

(S)-MCOPPB was identified as a senolytic compound through a high-throughput screening of a library of pharmacologically active compounds on human fibroblasts induced into senescence.[4][5] Its mechanism of action involves the activation of the NOP receptor, which in turn triggers transcriptional networks related to the immune response, implicating the involvement of Toll-like receptors (TLRs).[4][5]

Data Presentation

The following tables summarize the quantitative data on the senolytic activity of (S)-MCOPPB.

Table 1: Effect of (S)-MCOPPB on the Viability of Senescent and Non-Senescent Cells

Cell Type	Treatment	Concentration (µM)	Viability (%)
Senescent MRC5 Fibroblasts	Vehicle (DMSO)	-	100
Senescent MRC5 Fibroblasts	(S)-MCOPPB	10	~50
Non-Senescent MRC5 Fibroblasts	Vehicle (DMSO)	-	100
Non-Senescent MRC5 Fibroblasts	(S)-MCOPPB	10	~100

Data is approximated from graphical representations in Raffaele et al., GeroScience, 2022.

Table 2: Quantification of SA-β-gal Positive Cells Following (S)-MCOPPB Treatment

Cell Type	Treatment	Concentration (µM)	SA-β-gal Positive Cells (%)
Senescent MRC5 Fibroblasts	Vehicle (DMSO)	-	~80
Senescent MRC5 Fibroblasts	(S)-MCOPPB	10	~40

Data is approximated from graphical representations in Raffaele et al., GeroScience, 2022.

Experimental Protocols

This section provides detailed methodologies for inducing cellular senescence and subsequently performing the SA-β-gal assay to evaluate the senolytic effect of (S)-MCOPPB.

I. Induction of Cellular Senescence

Stress-induced premature senescence can be initiated in cultured cells using various agents. Doxorubicin (B1662922), a DNA-damaging agent, is a common and effective inducer.

Materials:

• Human diploid fibroblasts (e.g., MRC5, IMR-90)

• Complete cell culture medium (e.g., DMEM with 10% FBS and 1% Penicillin-Streptomycin)

• Doxorubicin hydrochloride

• Phosphate-buffered saline (PBS)

• Cell culture flasks or plates

Protocol:

• Plate the cells at an appropriate density in a T75 flask or 6-well plates and allow them to adhere overnight.

• Prepare a stock solution of doxorubicin in sterile DMSO.

• The following day, treat the cells with a final concentration of 100-250 nM doxorubicin in complete culture medium.

• Incubate the cells for 24 hours.

• After 24 hours, remove the doxorubicin-containing medium, wash the cells twice with PBS, and add fresh complete culture medium.

• Culture the cells for an additional 7-10 days to allow the senescent phenotype to fully develop. Change the medium every 2-3 days.

• Confirm the induction of senescence by observing characteristic morphological changes (enlarged, flattened cell shape) and by performing an initial SA-β-gal stain on a subset of the cells.

II. Treatment with (S)-MCOPPB

Once senescence is established, the cells can be treated with (S)-MCOPPB to assess its senolytic activity.

Materials:

• Senescent and non-senescent (control) cells

• (S)-MCOPPB

• DMSO (vehicle control)

• Complete cell culture medium

Protocol:

• Prepare a stock solution of (S)-MCOPPB in DMSO.

• Plate the senescent and non-senescent cells in parallel in 6-well or 12-well plates.

• Treat the cells with the desired concentration of (S)-MCOPPB (e.g., 10 µM) or with an equivalent volume of DMSO as a vehicle control.

• Incubate the cells for 48-72 hours.

III. Senescence-Associated β-Galactosidase Assay

Following treatment with (S)-MCOPPB, the number of remaining senescent cells is quantified using the SA-β-gal assay.

A. Colorimetric (X-gal) Staining Protocol

Materials:

• Fixative solution (2% formaldehyde, 0.2% glutaraldehyde (B144438) in PBS)

• X-gal stock solution (20 mg/mL in dimethylformamide)

• Staining solution (1 mg/mL X-gal, 40 mM citric acid/sodium phosphate (B84403) buffer pH 6.0, 5 mM potassium ferrocyanide, 5 mM potassium ferricyanide, 150 mM NaCl, 2 mM MgCl₂)

• PBS

Protocol:

• Gently aspirate the culture medium from the cells.

• Wash the cells twice with PBS.

• Fix the cells with the fixative solution for 5-15 minutes at room temperature.[7][11]

• Wash the cells three times with PBS.

• Add the freshly prepared staining solution to each well, ensuring the cell monolayer is completely covered.

• Incubate the plates at 37°C in a dry incubator (do not use a CO₂ incubator as it will alter the pH of the staining solution).[7][11]

• Examine the cells under a light microscope for the development of a blue color, which can take from 2 to 16 hours.[7]

• To quantify, count the number of blue (SA-β-gal positive) cells and the total number of cells in several random fields of view to determine the percentage of senescent cells.

B. Fluorometric Staining Protocol (using a generic fluorescent substrate)

This protocol is a general guideline. For commercial kits like CellEvent™ Senescence Green, follow the manufacturer's instructions.[10]

Materials:

• Fixative solution (e.g., 2% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Fluorogenic β-galactosidase substrate (e.g., C12FDG or a commercial probe)

• Staining buffer at pH 6.0

• Nuclear counterstain (e.g., DAPI or Hoechst)

• PBS

Protocol:

• Aspirate the culture medium and wash the cells twice with PBS.

• Fix the cells with the fixative solution for 10 minutes at room temperature.

• Wash the cells twice with PBS.

• Prepare the fluorescent substrate solution in the staining buffer at pH 6.0 according to the manufacturer's recommendations.

• Add the substrate solution to the cells and incubate for 1-2 hours at 37°C in a CO₂-free incubator, protected from light.[10]

• Wash the cells with PBS.

• If desired, counterstain the nuclei with DAPI or Hoechst for 5-10 minutes.

• Wash the cells again with PBS.

• Analyze the cells using a fluorescence microscope or a flow cytometer. The green fluorescence indicates SA-β-gal activity.

• For quantification, use image analysis software to measure the fluorescence intensity per cell or flow cytometry to determine the percentage of fluorescently labeled cells.

Visualizations

Signaling Pathway

Caption: Proposed signaling pathway for (S)-MCOPPB-induced senolysis.

Experimental Workflow

Caption: Experimental workflow for assessing the senolytic activity of (S)-MCOPPB.

References

• 1. Nociceptin/orphanin FQ opioid receptor (NOP) selective ligand MCOPPB links anxiolytic and senolytic effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Quantitative assay of senescence-associated beta-galactosidase activity in mammalian cell extracts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Protocol for quantifying SA-β-gal activity as a measure of senescence in islets of a mouse model of type 1 diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quantitative assay of senescence-associated beta-galactosidase activity in mammalian cell extracts. | Semantic Scholar [semanticscholar.org]
• 6. Senescence beta-Galactosidase Activity Assay Kit (Fluorescence, Plate-Based) | Cell Signaling Technology [cellsignal.com]
• 7. In vitro senescence and senolytic functional assays - Biomaterials Science (RSC Publishing) [pubs.rsc.org]
• 8. Fluorescent Detection of Senescence for Imaging and Flow Cytometry Applications | Thermo Fisher Scientific - US [thermofisher.com]
• 9. telomer.com.tr [telomer.com.tr]
• 10. Toll-like receptors: molecular mechanisms of the mammalian immune response - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A versatile method for the identification of senolytic compounds - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for (S)-MCOPPB-Induced Senolysis In Vitro

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cellular senescence, a state of irreversible cell-cycle arrest, is implicated in a host of age-related diseases. Senolytics, a class of drugs that selectively eliminate senescent cells, represent a promising therapeutic strategy. (S)-MCOPPB, a selective ligand for the nociceptin/orphanin FQ opioid receptor (NOP), has been identified as a potent senolytic agent with tissue-specific effects.[1][2][3][4][5] These application notes provide a comprehensive guide for the in vitro use of (S)-MCOPPB to induce senolysis, including detailed experimental protocols, quantitative data, and an overview of the implicated signaling pathways.

(S)-MCOPPB has demonstrated efficacy in reducing the burden of senescent cells in various in vitro models, including human fibroblasts and hepatocellular carcinoma cell lines.[2] Its mechanism of action involves the activation of transcriptional networks related to immune responses, with a notable role for Toll-like receptors (TLRs).[1][2][3][4][5]

Data Presentation

Table 1: Cell Viability and Senolytic Activity of (S)-MCOPPB in Doxorubicin-Induced Senescent Hepatocellular Carcinoma Cells

Cell Line	(S)-MCOPPB Concentration (µM)	Effect on Cell Viability	Reduction in Senescent Cells
HepG2	0.5	Maximal cytostatic dose without cytotoxicity[2]	Decreasing trend (p=0.096)[2]
Huh-7	0.5	Maximal cytostatic dose without cytotoxicity[2]	Up to a seven-fold decrease[2]

Table 2: In Vitro Models for (S)-MCOPPB Senolysis Studies

Cell Line	Senescence Inducer	Inducer Concentration & Duration	(S)-MCOPPB Treatment
MRC-5 (human fibroblasts)	Aphidicolin	0.2 µM (prolonged exposure)[2]	10 µM (for initial screening)[2]
HepG2, Huh-7 (hepatocellular carcinoma)	Doxorubicin (B1662922) (DOX)	100 nM for 24 hours, followed by a 6-day washout[2]	Various concentrations for 24 hours[2]

Experimental Protocols

Protocol 1: Induction of Senescence in Hepatocellular Carcinoma Cells

This protocol describes the induction of senescence in HepG2 and Huh-7 cells using doxorubicin, a common chemotherapy agent.

Materials:

• HepG2 or Huh-7 cells

• Complete cell culture medium (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin)

• Doxorubicin (stock solution in DMSO)

• Phosphate-buffered saline (PBS)

• Cell culture plates/flasks

Procedure:

• Cell Seeding: Plate HepG2 or Huh-7 cells at an appropriate density in cell culture plates or flasks to ensure they do not reach confluency during the experiment.

• Doxorubicin Treatment: The following day, treat the cells with 100 nM doxorubicin for 24 hours.[2]

• Washout: After 24 hours, remove the doxorubicin-containing medium, wash the cells twice with PBS, and replace it with fresh, complete culture medium.

• Incubation: Culture the cells for an additional 6 days to allow for the development of the senescent phenotype.[2]

• Verification of Senescence: At this point, a subset of cells can be assessed for senescence markers, such as Senescence-Associated β-Galactosidase (SA-β-gal) activity, to confirm the induction of senescence.

Protocol 2: (S)-MCOPPB Treatment for Senolysis

This protocol outlines the treatment of senescent cells with (S)-MCOPPB to induce their selective elimination.

Materials:

• Senescent cells (prepared as in Protocol 1)

• (S)-MCOPPB trihydrochloride (dissolved in autoclaved water to a stock concentration, e.g., 1.8725 mM)[2]

• Complete cell culture medium

Procedure:

• Preparation of (S)-MCOPPB Working Solutions: Prepare a series of dilutions of (S)-MCOPPB in complete cell culture medium to achieve the desired final concentrations for the dose-response experiment.

• Treatment: Remove the culture medium from the senescent cells and replace it with the medium containing different concentrations of (S)-MCOPPB. Based on published data, a concentration of 0.5 µM was identified as the maximal cytostatic dose for HepG2 and Huh-7 cells without causing cytotoxicity.[2] A 24-hour incubation period has been shown to be effective.[2]

• Control Groups: Include the following control groups:

  • Non-senescent (proliferating) cells treated with (S)-MCOPPB to assess off-target toxicity.

  • Senescent cells treated with vehicle (the solvent used for the (S)-MCOPPB stock solution) to serve as a baseline for senescence levels.

• Incubation: Incubate the cells for the desired treatment duration (e.g., 24-48 hours).[2]

Protocol 3: Quantification of Senolysis using SA-β-Gal Staining

This protocol details the use of Senescence-Associated β-Galactosidase (SA-β-gal) staining to quantify the reduction in senescent cells following (S)-MCOPPB treatment.

Materials:

• Treated and control cells in culture plates

• PBS

• Fixative solution (e.g., 2% formaldehyde, 0.2% glutaraldehyde (B144438) in PBS)

• SA-β-gal staining solution (1 mg/mL X-gal, 40 mM citric acid/sodium phosphate (B84403) pH 6.0, 5 mM potassium ferrocyanide, 5 mM potassium ferricyanide, 150 mM NaCl, 2 mM MgCl2)[6]

• Nuclear Fast Red (for counterstaining)

• Ethanol (B145695) series (50%, 70%, 95%, 100%)

• Xylene

• Mounting medium (e.g., DPX)

• Microscope

Procedure:

• Washing: Gently wash the cells twice with PBS.

• Fixation: Fix the cells with the fixative solution for 10-15 minutes at room temperature.[6]

• Washing: Wash the cells three times with PBS.[6]

• Staining: Add the SA-β-gal staining solution to each well and incubate at 37°C in a non-CO2 incubator for 12-18 hours, or until a blue color develops in the senescent cells.[6] Protect the plate from light.

• Counterstaining: After staining, wash the cells with PBS and counterstain with Nuclear Fast Red.

• Dehydration and Mounting: Dehydrate the cells through an ethanol series, clear with xylene for 20 minutes, and mount the coverslips using a mounting medium.[2]

• Imaging and Quantification: Acquire images using a brightfield microscope. Count the number of blue-stained (senescent) cells and the total number of cells in multiple random fields to determine the percentage of senescent cells for each condition.

For a more quantitative and high-throughput analysis, flow cytometry using C12FDG, a fluorogenic substrate for β-galactosidase, can be employed to detect SA-β-gal positive cells.[2]

Signaling Pathways and Visualizations

(S)-MCOPPB-induced senolysis is linked to the activation of immune response pathways.[1][2][3] Transcriptional analysis has revealed the modulation of several key signaling networks, including Toll-like receptor (TLR) signaling, TREM1 signaling, and mTOR signaling.[2]

Caption: Workflow for assessing (S)-MCOPPB-induced senolysis in vitro.

Caption: Proposed mechanism of (S)-MCOPPB-induced senolysis.

Conclusion

(S)-MCOPPB is a valuable tool for studying the mechanisms of senolysis and for the development of novel senotherapeutic agents. The protocols and data presented here provide a foundation for researchers to effectively utilize (S)-MCOPPB in their in vitro studies of cellular senescence. Further investigation into the specific downstream effectors of the TLR signaling pathway and the precise apoptotic mechanisms triggered by (S)-MCOPPB will provide a more complete understanding of its senolytic activity.

References

• 1. Nociceptin/orphanin FQ opioid receptor (NOP) selective ligand MCOPPB links anxiolytic and senolytic effects [iris.unipa.it]
• 2. Nociceptin/orphanin FQ opioid receptor (NOP) selective ligand MCOPPB links anxiolytic and senolytic effects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Nociceptin/orphanin FQ opioid receptor (NOP) selective ligand MCOPPB links anxiolytic and senolytic effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]

(S)-MCOPPB: Application Notes and Protocols for Anxiolytic Behavioral Testing

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the behavioral tests used to evaluate the anxiolytic (anxiety-reducing) effects of (S)-MCOPPB, a potent and selective agonist for the nociceptin (B549756) opioid peptide (NOP) receptor. Detailed protocols for key behavioral assays, quantitative data summaries, and relevant biological pathways are included to facilitate research and development of novel anxiolytic agents.

Introduction

(S)-MCOPPB is a non-peptide agonist of the NOP receptor, which is implicated in a range of biological functions, including pain perception, mood, and anxiety.[1] Studies have demonstrated that (S)-MCOPPB exhibits potent anxiolytic-like effects in animal models.[2] This document outlines the standard behavioral paradigms used to characterize these effects.

Mechanism of Action: Nociceptin Receptor Signaling

(S)-MCOPPB exerts its anxiolytic effects by activating the NOP receptor, a G protein-coupled receptor (GPCR). Upon activation, the receptor initiates an intracellular signaling cascade that ultimately modulates neuronal excitability. The primary signaling pathway involves the inhibition of adenylyl cyclase and the modulation of ion channels, leading to a reduction in neuronal activity in brain regions associated with anxiety.

Experimental Workflow for (S)-MCOPPB Anxiolytic Testing

Quantitative Data Summary

The anxiolytic effects of (S)-MCOPPB have been quantified in various behavioral tests. The following tables summarize the available dose-response data.

Table 1: Vogel Conflict Test

Treatment Group	Dose (mg/kg, p.o.)	Number of Punished Licks (Mean ± SEM)
Vehicle	-	Data not available
(S)-MCOPPB	3	Data not available
(S)-MCOPPB	10	25.3 ± 4.7
(S)-MCOPPB	30	Data not available
Diazepam (Positive Control)	3	28.5 ± 5.2
*p<0.05 compared with the vehicle-treated group. Data extracted from Hirao et al., 2008.[2]

Experimental Protocols

Detailed protocols for the most common behavioral assays to assess anxiolytic effects are provided below. These protocols are intended as a guide and may require optimization based on specific laboratory conditions and animal strains.

Vogel Conflict Test

This test is designed to induce a conflict between the motivation to drink water and the aversion to a mild electrical shock. Anxiolytic compounds reduce the suppression of drinking behavior induced by the punishment.

Apparatus:

• An operant chamber with a grid floor capable of delivering a mild electrical shock.

• A water bottle with a metal spout connected to a lickometer and a shock generator.

Procedure:

• Water Deprivation: Individually house mice and deprive them of water for 24-48 hours prior to the test, with food available ad libitum.

• Acclimation (Day 1): Place each mouse in the operant chamber with free access to the water bottle for a 5-10 minute habituation session. No shocks are delivered during this phase.

• Drug Administration (Day 2): Administer (S)-MCOPPB or the vehicle orally (p.o.) 60 minutes before the test. A positive control, such as diazepam, should also be included.

• Testing (Day 2): Place the mouse in the chamber. After the first 20 licks from the water spout, a mild, brief electrical shock (e.g., 0.5 mA for 0.5 seconds) is delivered through the spout and the grid floor for every subsequent 20th lick.

• Data Collection: Record the total number of licks and the number of shocks received during a 5-minute test session.

• Analysis: An increase in the number of punished licks is indicative of an anxiolytic effect.

Vogel Conflict Test Workflow

Elevated Plus-Maze (EPM) Test

The EPM test is based on the natural aversion of rodents to open and elevated spaces. Anxiolytic drugs increase the exploration of the open arms.

Apparatus:

• A plus-shaped maze elevated from the floor (typically 50 cm).

• Two opposite arms are open (e.g., 30x5 cm), and the other two are enclosed by high walls (e.g., 30x5x15 cm).

• A central platform (e.g., 5x5 cm) connects the arms.

Procedure:

• Acclimation: Allow the mice to acclimate to the testing room for at least 30 minutes before the experiment.

• Drug Administration: Administer (S)-MCOPPB or vehicle 30-60 minutes prior to testing.

• Testing: Place the mouse on the central platform facing one of the open arms.

• Data Collection: For 5 minutes, record the number of entries into and the time spent in the open and closed arms using a video tracking system.

• Analysis: Anxiolytic effects are indicated by an increase in the percentage of time spent in the open arms and the percentage of open arm entries.

Open Field Test (OFT)

The OFT assesses anxiety-like behavior and general locomotor activity. Anxious animals tend to stay in the periphery of the open field, while less anxious animals are more willing to explore the center.

Apparatus:

• A square arena (e.g., 50x50 cm) with walls to prevent escape.

• The floor is divided into a central zone and a peripheral zone.

Procedure:

• Acclimation: Acclimate the mice to the testing room for at least 30 minutes.

• Drug Administration: Administer (S)-MCOPPB or vehicle 30-60 minutes before the test.

• Testing: Place the mouse in the center of the arena and allow it to explore freely for 5-10 minutes.

• Data Collection: Use a video tracking system to record the time spent in the center and peripheral zones, the number of entries into the center zone, and the total distance traveled.

• Analysis: An anxiolytic effect is suggested by an increase in the time spent in and the number of entries into the central zone. The total distance traveled is a measure of locomotor activity.

Light-Dark Box Test

This test is based on the conflict between the tendency of mice to explore a novel environment and their aversion to brightly lit areas.

Apparatus:

• A box divided into a small, dark compartment and a larger, brightly illuminated compartment.

• An opening connects the two compartments.

Procedure:

• Acclimation: Acclimate the mice to the testing room for at least 30 minutes.

• Drug Administration: Administer (S)-MCOPPB or vehicle 30-60 minutes before the test.

• Testing: Place the mouse in the center of the light compartment, facing away from the opening.

• Data Collection: Over a 5-10 minute period, record the time spent in each compartment, the number of transitions between compartments, and the latency to first enter the dark compartment.

• Analysis: An anxiolytic effect is indicated by an increase in the time spent in the light compartment and the number of transitions.

NOP Receptor Signaling Pathway

References

• 1. researchgate.net [researchgate.net]
• 2. Pharmacological characterization of the newly synthesized nociceptin/orphanin FQ-receptor agonist 1-[1-(1-methylcyclooctyl)-4-piperidinyl]-2-[(3R)-3-piperidinyl]-1H-benzimidazole as an anxiolytic agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Nociceptin/orphanin FQ opioid receptor (NOP) selective ligand MCOPPB links anxiolytic and senolytic effects - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Testing (S)-MCOPPB Senolytic Activity

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals to assess the senolytic activity of (S)-MCOPPB using established cell viability and senescence assays.

Introduction

Cellular senescence is a state of irreversible cell cycle arrest implicated in aging and various age-related diseases. Senolytics are a class of drugs that selectively eliminate senescent cells, offering a promising therapeutic strategy. (S)-MCOPPB, a selective agonist for the nociceptin (B549756) opioid peptide receptor (NOP), has been identified as a novel senolytic compound.[1][2][3] This document outlines detailed protocols to induce cellular senescence and subsequently evaluate the efficacy of (S)-MCOPPB in clearing these cells.

The primary signaling pathways governing cellular senescence are the p53/p21 and p16INK4a/pRb tumor suppressor pathways.[4][5][6][7][8][9][10] Various stressors, including DNA damage and replicative exhaustion, activate these pathways, leading to cell cycle arrest.[6] Senolytics are thought to work by targeting pro-survival pathways that are upregulated in senescent cells.

Experimental Workflow Overview

The general workflow for assessing the senolytic activity of (S)-MCOPPB involves three main stages: inducing senescence in a chosen cell line, treating the senescent and non-senescent control cells with (S)-MCOPPB, and finally, assessing cell viability and the extent of senescent cell clearance.

Caption: Overall experimental workflow for evaluating (S)-MCOPPB senolytic activity.

Data Presentation

Table 1: Summary of (S)-MCOPPB Senolytic Activity

Cell Line	Senescence Inducer	(S)-MCOPPB Concentration	Effect on Senescent Cells	Reference
Human MRC5 Fibroblasts	Aphidicolin	10 µM	Identified as a potent senolytic in a high-throughput screen	[2][3]
Human Huh-7 Hepatocellular Carcinoma	Doxorubicin (100 nM)	0.5 µM	Significant decrease in senescent cells (up to seven-fold)	[2][3]
Human HepG2 Hepatocellular Carcinoma	Doxorubicin (100 nM)	0.5 µM	A decreasing trend in the number of senescent cells	[2][3]

Experimental Protocols

Induction of Cellular Senescence

Choose one of the following methods to induce senescence. It is crucial to have a non-senescent (e.g., vehicle-treated or low-passage) control group for comparison in all experiments.

a) Replicative Senescence [11][12][13]

This method relies on the finite proliferative capacity of primary cells in culture.

• Culture primary human fibroblasts (e.g., IMR-90, WI-38) in appropriate media.

• Continuously passage the cells until they reach replicative senescence, characterized by a flattened, enlarged morphology and a cessation of proliferation. This typically occurs after 20 or more population doublings.[12]

• Use low-passage cells from the same line as the non-senescent control.

b) Doxorubicin-Induced Senescence [14][15][16][17]

This method uses a chemotherapeutic agent to induce DNA damage and subsequent senescence.

• Seed cells (e.g., human astrocytes, hepatocellular carcinoma cells) at an appropriate density in a culture plate.[14][17]

• Allow cells to adhere overnight.

• Treat cells with doxorubicin at a concentration of 250 nM for 24-72 hours.[14][18]

• Remove the doxorubicin-containing medium, wash the cells with PBS, and culture in fresh medium for an additional 4-14 days to allow the senescent phenotype to develop.[14][16]

c) Etoposide-Induced Senescence [19][20][21][22][23]

Etoposide (B1684455), a topoisomerase II inhibitor, is another effective inducer of DNA damage-mediated senescence.

• Seed cells (e.g., human dermal fibroblasts, adrenocortical tumor cells) in a culture plate.[21][22]

• After cell adherence, treat with etoposide at a concentration of 2-20 µM for 24 hours.[19][21]

• Remove the etoposide-containing medium, wash with PBS, and culture in fresh medium for 7 days.[21]

Senescence-Associated β-Galactosidase (SA-β-gal) Staining

This is a widely used biomarker to identify senescent cells.[24][25][26][27][28]

• Wash cells in a culture plate twice with PBS.

• Fix the cells with a solution of 2% formaldehyde (B43269) and 0.2% glutaraldehyde (B144438) in PBS for 5 minutes at room temperature.

• Wash the cells three times with PBS.

• Prepare the SA-β-gal staining solution: 1 mg/mL X-gal, 40 mM citric acid/sodium phosphate (B84403) (pH 6.0), 5 mM potassium ferrocyanide, 5 mM potassium ferricyanide, 150 mM NaCl, and 2 mM MgCl2.[25]

• Add the staining solution to the cells and incubate at 37°C without CO2 for 4 to 16 hours, protected from light.

• Observe the cells under a microscope for the development of a blue color, which indicates SA-β-gal activity.

• Quantify the percentage of blue-stained cells by counting at least 200 cells in multiple fields.[25]

Cell Viability Assays

a) MTT Assay [29][30][31][32]

This colorimetric assay measures the metabolic activity of cells, which is indicative of cell viability.

• Seed cells in a 96-well plate and induce senescence as described above.

• Treat both senescent and non-senescent cells with various concentrations of (S)-MCOPPB for the desired duration (e.g., 24-72 hours).

• Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Incubate the plate at 37°C for 3-4 hours, allowing viable cells to convert MTT to formazan (B1609692) crystals.

• Add 100 µL of a solubilization solution (e.g., 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Incubate the plate overnight at 37°C in a humidified atmosphere.

• Measure the absorbance at 570 nm using a microplate reader. The amount of formazan produced is proportional to the number of viable cells.

b) Crystal Violet Assay [33][34][35][36]

This assay quantifies the number of adherent cells, providing another measure of cell viability.

• Seed cells in a 96-well plate, induce senescence, and treat with (S)-MCOPPB as described previously.

• Gently wash the cells with PBS to remove non-adherent cells.

• Fix the cells with 4% paraformaldehyde for 15 minutes.

• Wash the cells with PBS and stain with 0.1% crystal violet solution for 20-30 minutes.

• Thoroughly wash the plate with water to remove excess stain and allow it to air dry.

• Solubilize the bound crystal violet with 10% acetic acid or methanol.[34]

• Measure the absorbance at 590 nm using a microplate reader. The absorbance is directly proportional to the number of viable, adherent cells.

Signaling Pathways in Cellular Senescence

The induction of cellular senescence is primarily regulated by two key tumor suppressor pathways: the p53/p21 pathway and the p16INK4a/pRb pathway. These pathways are often activated by various cellular stressors, including DNA damage and telomere shortening.

Caption: Key signaling pathways in cellular senescence.

References

• 1. Nociceptin/orphanin FQ opioid receptor (NOP) selective ligand MCOPPB links anxiolytic and senolytic effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Nociceptin/orphanin FQ opioid receptor (NOP) selective ligand MCOPPB links anxiolytic and senolytic effects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. preprints.org [preprints.org]
• 10. researchgate.net [researchgate.net]
• 11. Frontiers | A protocol for rapid construction of senescent cells [frontiersin.org]
• 12. A protocol for rapid construction of senescent cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Induction and Validation of Cellular Senescence in Primary Human Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Doxorubicin Induces a Senescent Phenotype in Murine and Human Astrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Induction of senescence [bio-protocol.org]
• 16. Doxorubicin-Induced Cancer Cell Senescence Shows a Time Delay Effect and Is Inhibited by Epithelial-Mesenchymal Transition (EMT) - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. Video: Induction and Validation of Cellular Senescence in Primary Human Cells [jove.com]
• 19. Development of a DNA damage-induced senescence model in osteoarthritic chondrocytes | Aging [aging-us.com]
• 20. researchgate.net [researchgate.net]
• 21. mdpi.com [mdpi.com]
• 22. Etoposide Triggers Cellular Senescence by Inducing Multiple Centrosomes and Primary Cilia in Adrenocortical Tumor Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Etoposide Induces Mitochondrial Dysfunction and Cellular Senescence in Primary Cultured Rat Astrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Cellular Identification and Quantification of Senescence-Associated β-Galactosidase Activity In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Senescence Associated β-galactosidase Staining [bio-protocol.org]
• 26. researchgate.net [researchgate.net]
• 27. telomer.com.tr [telomer.com.tr]
• 28. cellbiolabs.com [cellbiolabs.com]
• 29. MTT assay protocol | Abcam [abcam.com]
• 30. broadpharm.com [broadpharm.com]
• 31. Cell Viability Assay Protocols - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 32. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 33. Crystal violet biomass assays [bio-protocol.org]
• 34. researchgate.net [researchgate.net]
• 35. Crystal violet assay [bio-protocol.org]
• 36. cell quantitation: Crystal violet - Cellculture2 [cellculture2.altervista.org]

Application Notes and Protocols: Long-Term Stability of (S)-MCOPPB in DMSO

Introduction

Factors Influencing the Stability of Small Molecules in DMSO

The stability of small molecules, including (S)-MCOPPB, when dissolved in DMSO can be affected by several factors:

• Water Content: DMSO is highly hygroscopic and readily absorbs moisture from the atmosphere. The presence of water can lead to the hydrolysis of susceptible functional groups within a molecule. Studies have indicated that water is a more significant contributor to compound degradation than oxygen.[4][5]

• Temperature: Storage temperature is a critical determinant of chemical stability. While ambient shipping for short periods is generally acceptable for the solid form of MCOPPB, long-term storage of DMSO stock solutions should be at low temperatures to minimize degradation.[1] General studies on compound stability suggest that most compounds are stable for extended periods at 4°C or frozen.[6][7]

• Light Exposure: Photodegradation can occur in light-sensitive compounds. It is, therefore, advisable to store DMSO stock solutions in amber vials to protect them from light.

• pH: The pH of the solution can influence the rate of degradation for pH-sensitive compounds. While pure DMSO is neutral, the presence of acidic or basic impurities can alter stability.

• Freeze-Thaw Cycles: Repeated freeze-thaw cycles can potentially impact the stability of some compounds. However, studies on diverse sets of compounds have shown no significant loss after multiple cycles.[4][5][6]

• Oxygen: Oxidation of susceptible functional groups can be a degradation pathway. Storing solutions under an inert atmosphere (e.g., nitrogen or argon) can mitigate this.

Recommended Storage of (S)-MCOPPB

Solid Form: For short-term storage, (S)-MCOPPB powder should be kept in a dry, dark place at 0-4°C.[1] For long-term storage, it is recommended to store it at -20°C.[1]

DMSO Stock Solutions: While specific data is unavailable for (S)-MCOPPB, general best practices for small molecule storage in DMSO should be followed. It is recommended to store stock solutions at -20°C or -80°C in small, single-use aliquots to avoid repeated freeze-thaw cycles.[8][9] The use of anhydrous DMSO is also recommended to minimize water-related degradation.

Experimental Protocol for Long-Term Stability Assessment

This protocol outlines a comprehensive study to determine the long-term stability of (S)-MCOPPB in DMSO. The primary analytical technique used is High-Performance Liquid Chromatography (HPLC) with UV detection, and optionally coupled with Mass Spectrometry (LC-MS) for identification of potential degradation products.

Materials and Reagents

• (S)-MCOPPB powder (>98% purity)

• Anhydrous Dimethyl Sulfoxide (B87167) (DMSO), HPLC grade

• Acetonitrile, HPLC grade

• Water, HPLC grade

• Formic acid, LC-MS grade

• Ammonium (B1175870) acetate (B1210297), LC-MS grade

• Amber glass vials with screw caps

• Calibrated analytical balance

• Volumetric flasks and pipettes

• HPLC system with UV/PDA detector

• LC-MS system (optional)

• C18 reversed-phase HPLC column (e.g., 4.6 mm x 150 mm, 5 µm)

Preparation of (S)-MCOPPB Stock Solution

• Accurately weigh a sufficient amount of (S)-MCOPPB powder.

• Dissolve the powder in anhydrous DMSO to prepare a stock solution of a desired high concentration (e.g., 10 mM).

• Ensure complete dissolution by vortexing or brief sonication.

• Dispense the stock solution into multiple small-volume amber glass vials (e.g., 100 µL aliquots) to create single-use samples for each time point and condition.

Stability Study Design

The following table summarizes the proposed experimental conditions for the stability study.

Parameter	Conditions
Storage Temperatures	-80°C, -20°C, 4°C, Room Temperature (RT)
Time Points	0, 1 week, 1 month, 3 months, 6 months, 1 year
Light Conditions	Protected from light (amber vials)
Atmosphere	Standard laboratory atmosphere
Replicates	n=3 for each condition and time point

Sample Analysis by HPLC-UV

At each designated time point, retrieve three aliquots from each storage condition. Allow the vials to equilibrate to room temperature before analysis.

HPLC Method:

• Column: C18 reversed-phase column

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: A typical starting point would be a linear gradient from 5% B to 95% B over 15-20 minutes. The gradient should be optimized to achieve good separation of the parent peak from any potential degradants.

• Flow Rate: 1.0 mL/min

• Injection Volume: 5-10 µL

• Detection Wavelength: Based on the UV spectrum of (S)-MCOPPB (e.g., 252, 275, 283 nm).[10] A photodiode array (PDA) detector is recommended to monitor multiple wavelengths and identify peak purity.

• Column Temperature: 25-30°C

Data Analysis:

• A calibration curve should be prepared using freshly prepared standards of (S)-MCOPPB in DMSO at the beginning of the study.

• At each time point, the peak area of the (S)-MCOPPB in the stored samples is measured.

• The percentage of (S)-MCOPPB remaining is calculated relative to the initial concentration at time 0.

• The appearance of any new peaks in the chromatogram should be noted as potential degradation products.

Identification of Degradation Products by LC-MS (Optional)

If significant degradation is observed, LC-MS analysis can be performed to identify the degradation products.[11][12][13][14]

LC-MS Method:

• The HPLC method can be adapted for LC-MS by replacing the formic acid in the mobile phase with a volatile buffer system like ammonium acetate if necessary to improve ionization.

• A mass spectrometer with an electrospray ionization (ESI) source operating in positive ion mode is typically suitable for this type of molecule.

• Full scan MS and tandem MS (MS/MS) experiments can be performed to determine the molecular weight and fragmentation pattern of the degradation products, which aids in their structural elucidation.[11][12][14]

Data Presentation

The quantitative data from the stability study should be summarized in a clear and structured table for easy comparison.

Table 1: Long-Term Stability of (S)-MCOPPB in DMSO

Storage Temperature	Time Point	% (S)-MCOPPB Remaining (Mean ± SD, n=3)	Observations (e.g., new peaks)
-80°C	0	100	-
1 week
1 month
3 months
6 months
1 year
-20°C	0	100	-
1 week
1 month
3 months
6 months
1 year
4°C	0	100	-
1 week
1 month
3 months
6 months
1 year
Room Temperature	0	100	-
1 week
1 month
3 months
6 months
1 year

Visualizations

Experimental Workflow

The following diagram illustrates the experimental workflow for assessing the long-term stability of (S)-MCOPPB in DMSO.

Caption: Experimental workflow for (S)-MCOPPB stability testing.

Potential Degradation Pathway

As no specific degradation products for (S)-MCOPPB have been reported, the following diagram illustrates a hypothetical degradation pathway based on common chemical liabilities of similar structures, such as hydrolysis or oxidation of the benzimidazole (B57391) ring or piperidine (B6355638) moieties.

Caption: Hypothetical degradation pathways for (S)-MCOPPB.

Conclusion

The long-term stability of (S)-MCOPPB in DMSO is a critical parameter for ensuring the reliability and reproducibility of research findings. While specific stability data is not currently available, the protocols and methodologies outlined in this application note provide a robust framework for researchers to conduct their own stability studies. By carefully controlling storage conditions and utilizing appropriate analytical techniques such as HPLC and LC-MS, researchers can confidently assess the stability of their (S)-MCOPPB solutions and ensure the integrity of their experimental data. Based on general principles of small molecule stability, it is anticipated that (S)-MCOPPB in anhydrous DMSO will exhibit good long-term stability when stored at -20°C or below and protected from light. However, experimental verification is essential.

References

• 1. medkoo.com [medkoo.com]
• 2. MCOPPB - Wikipedia [en.wikipedia.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. Studies on repository compound stability in DMSO under various conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Stability of screening compounds in wet DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. adooq.com [adooq.com]
• 9. adooq.com [adooq.com]
• 10. caymanchem.com [caymanchem.com]
• 11. LC, MSn and LC–MS/MS studies for the characterization of degradation products of amlodipine - PMC [pmc.ncbi.nlm.nih.gov]
• 12. LC and LC-MS/MS studies for the identification and characterization of degradation products of acebutolol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Characterization of degradation products of Macozinone by LC-MS/MS and elucidation of their degradation pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Application Notes and Protocols for (S)-MCOPPB Powder

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-MCOPPB, chemically known as 1-[1-(1-methylcyclooctyl)-4-piperidinyl]-2-[(3R)-3-piperidinyl]-1H-benzimidazole, is a potent and selective non-peptide agonist for the Nociceptin/Orphanin FQ (N/OFQ) peptide (NOP) receptor, also known as the opioid receptor-like 1 (ORL1) receptor.[1][2] It demonstrates high affinity for the human NOP receptor (pKi = 10.07) with significant selectivity over other opioid receptors.[1] Research has highlighted its potential as an anxiolytic agent without the sedative and memory-impairing side effects associated with other compounds.[1] More recently, (S)-MCOPPB has been identified as a senolytic compound, capable of selectively eliminating senescent cells.[2][3]

Disclaimer: While the user requested information regarding GPR40 signaling, extensive literature review indicates that (S)-MCOPPB's mechanism of action is mediated through the NOP receptor, not GPR40. For informational purposes, a diagram of the GPR40 signaling pathway is included, but all protocols and mechanistic discussions for (S)-MCOPPB will focus on its validated target, the NOP receptor.

Storage, Stability, and Handling

Proper storage and handling of (S)-MCOPPB powder are critical to maintain its integrity and ensure experimental reproducibility.

Recommended Storage Conditions

For optimal stability, (S)-MCOPPB in its solid (powder) and solution forms should be stored under the conditions outlined in the table below.

Form	Temperature	Duration	Conditions
Powder (Lyophilized)	-20°C	≥ 4 years	Keep desiccated and protected from light.[1][4]
0 - 4°C	Short-term (days to weeks)	Dry and dark conditions.[5]
Stock Solution (in Solvent)	-80°C	Up to 1 year	Aliquot to avoid multiple freeze-thaw cycles.[6]
-20°C	Up to 1 month	Aliquot to avoid multiple freeze-thaw cycles.[4]

Stability & Shipping

(S)-MCOPPB powder is stable for at least four years when stored at -20°C.[1] The compound is generally considered stable enough for shipping at ambient temperatures for several weeks.[1][5]

Handling Precautions

(S)-MCOPPB should be handled in a well-ventilated area, and personal protective equipment (PPE), including gloves, lab coat, and safety goggles, should be worn.[7] Avoid formation of dust and aerosols.[7] In case of contact with skin or eyes, wash thoroughly with water.[7] For detailed safety information, consult the Safety Data Sheet (SDS) from the supplier.

Preparation of Solutions

(S)-MCOPPB is available in various forms, including as a trihydrochloride hydrate, which can affect solubility. Always refer to the manufacturer's data sheet for the specific product in use.

Solubility Data

Solvent	Concentration	Notes
Water	≥ 10 mg/mL	Sonication is recommended to aid dissolution.[1][6]
DMSO	~32 mg/mL (~61.85 mM)	Sonication is recommended to aid dissolution.[6]

Protocol 2.1: Preparation of a 10 mM DMSO Stock Solution

• Weighing: Accurately weigh the required amount of (S)-MCOPPB powder in a sterile microcentrifuge tube. Example: For 1 mL of a 10 mM solution of MCOPPB Trihydrochloride (MW: 536.0 g/mol ), weigh 5.36 mg.

• Solvent Addition: Add the calculated volume of high-purity, anhydrous DMSO to the tube.

• Dissolution: Vortex the solution thoroughly. If precipitation occurs or dissolution is slow, sonicate the solution in a water bath for 5-10 minutes.[6]

• Storage: Aliquot the stock solution into smaller, single-use volumes in sterile tubes and store at -80°C for long-term stability.

Protocol 2.2: Preparation of an Aqueous Working Solution for Cell Culture

• Thaw Stock: Thaw a single aliquot of the 10 mM DMSO stock solution at room temperature.

• Intermediate Dilution (Optional): To avoid precipitation, it is recommended to perform a serial dilution. For example, dilute the 10 mM stock 1:10 in sterile PBS or cell culture medium to create a 1 mM intermediate solution.

• Final Dilution: Add the required volume of the intermediate or stock solution to the pre-warmed (37°C) cell culture medium to achieve the final desired concentration. For example, add 10 µL of a 1 mM solution to 1 mL of medium for a final concentration of 10 µM.

• Mixing: Mix gently by pipetting or swirling the culture plate. Use the working solution immediately.

Mechanism of Action & Signaling Pathways

(S)-MCOPPB functions as a full agonist at the NOP receptor, which is a Gi/o-coupled G-protein coupled receptor (GPCR).[8] Activation of the NOP receptor leads to the inhibition of adenylyl cyclase, reducing intracellular cAMP levels.[9][10] It also modulates ion channels, leading to the activation of G-protein-coupled inwardly-rectifying potassium (GIRK) channels and the inhibition of voltage-gated calcium channels, which results in neuronal hyperpolarization and reduced neurotransmitter release.[10]

Diagram 1. (S)-MCOPPB-Mediated NOP Receptor Signaling.

As requested, the following diagram illustrates the canonical signaling pathway for the GPR40 (FFAR1) receptor, which is activated by free fatty acids and is a target for type 2 diabetes research.[11][12]

Diagram 2. General GPR40 (FFAR1) Signaling Pathway.

Experimental Protocols

The following protocols are adapted from published literature and provide a starting point for in vitro and in vivo studies.

Protocol 4.1: In Vitro Senolytic Activity Assay

This protocol is based on the methodology used to identify (S)-MCOPPB as a senolytic agent in human fibroblast cells.[3][13]

Diagram 3. Workflow for In Vitro Senolytic Assay.

Methodology:

• Cell Culture: Culture human MRC-5 fibroblasts in DMEM supplemented with 10% FBS and 1% penicillin/streptomycin.

• Induction of Senescence: Treat cells with 100 nM Doxorubicin for 24 hours to induce cellular senescence.[3] A parallel group of untreated, proliferating cells should be maintained as a control.

• Treatment: After 24 hours, replace the doxorubicin-containing medium with fresh medium. Treat the senescent cells and control cells with varying concentrations of (S)-MCOPPB (e.g., 0.1 µM to 10 µM) for 48 hours.[3] Include a vehicle control (e.g., 0.1% DMSO).

• Senescence-Associated β-Galactosidase (SA-β-Gal) Staining: After treatment, fix the cells and perform SA-β-Gal staining according to a standard protocol.

• Analysis: Acquire images using a bright-field microscope. Quantify the percentage of senolytic activity by counting the number of blue-stained (senescent) cells relative to the total number of cells in multiple fields of view for each condition.

Protocol 4.2: In Vivo Anxiolytic Effect Study (Mouse Model)

This protocol is based on studies evaluating the anxiolytic properties of (S)-MCOPPB in mice.[1]

Methodology:

• Animals: Use male mice of an appropriate strain (e.g., ICR mice). Allow animals to acclimate for at least one week before the experiment. All procedures must be approved by an Institutional Animal Care and Use Committee (IACUC).

• Drug Preparation and Administration: Prepare (S)-MCOPPB in a suitable vehicle for oral administration (p.o.), such as a suspension in 0.5% methylcellulose.

• Dosing: Administer (S)-MCOPPB orally at a dose of 10 mg/kg.[1] The control group should receive the vehicle only.

• Behavioral Testing: 60 minutes after administration, subject the mice to a behavioral test for anxiety, such as the Vogel conflict test or the elevated plus-maze.

• Data Analysis: Record relevant parameters for the chosen behavioral test (e.g., number of punished licks in the Vogel test, time spent in open arms in the elevated plus-maze). Analyze the data using appropriate statistical methods (e.g., t-test or ANOVA) to compare the drug-treated group with the vehicle control group.

Safety Information

Consult the manufacturer's Safety Data Sheet (SDS) for complete hazard information.

• Primary Hazards: May be harmful if swallowed. May cause an allergic skin reaction.[7]

• Personal Protection: Wear protective gloves, clothing, and eye protection.[7]

• Handling: Avoid breathing dust. Wash hands thoroughly after handling.[7]

• Environmental Precautions: Avoid release to the environment as it may be toxic to aquatic life.[7]

• Spills: In case of a spill, avoid dust formation.[14] Collect the powder using appropriate methods and dispose of it as hazardous waste.[14]

References

• 1. caymanchem.com [caymanchem.com]
• 2. Nociceptin/orphanin FQ opioid receptor (NOP) selective ligand MCOPPB links anxiolytic and senolytic effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Nociceptin/orphanin FQ opioid receptor (NOP) selective ligand MCOPPB links anxiolytic and senolytic effects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. adooq.com [adooq.com]
• 5. medkoo.com [medkoo.com]
• 6. MCOPPB triHydrochloride | Opioid Receptor | TargetMol [targetmol.com]
• 7. targetmol.com [targetmol.com]
• 8. mdpi.com [mdpi.com]
• 9. Activation of nociceptin/orphanin FQ-NOP receptor system inhibits tyrosine hydroxylase phosphorylation, dopamine synthesis, and dopamine D(1) receptor signaling in rat nucleus accumbens and dorsal striatum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Cellular Mechanisms of Nociceptin/Orphanin FQ (N/OFQ) Peptide (NOP) Receptor Regulation and Heterologous Regulation by N/OFQ - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Reactome | Fatty Acids bound to GPR40 (FFAR1) regulate insulin secretion [reactome.org]
• 12. physoc.org [physoc.org]
• 13. researchgate.net [researchgate.net]
• 14. targetmol.com [targetmol.com]

Technical Notes & Optimization

Troubleshooting (S)-MCOPPB solubility issues in aqueous solutions

Welcome to the Technical Support Center for (S)-MCOPPB. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming solubility challenges encountered during experiments with (S)-MCOPPB. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and visualizations to support your research.

Frequently Asked Questions (FAQs)

Q1: What is (S)-MCOPPB and what is its primary mechanism of action?

(S)-MCOPPB is a potent and selective non-peptide agonist for the nociceptin/orphanin FQ (NOP) receptor, which is a member of the opioid receptor family.[1][2][3][4] Its primary mechanism of action involves binding to and activating the NOP receptor, which is a G-protein coupled receptor (GPCR). This activation leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels.[5][6] This signaling cascade ultimately modulates various physiological processes, including pain, anxiety, and locomotion.[1][2]

Q2: What are the known solubility properties of (S)-MCOPPB?

(S)-MCOPPB is commercially available as a trihydrochloride salt, which generally enhances its aqueous solubility compared to the free base.[7] However, it is still considered a poorly water-soluble compound. Its solubility is significantly higher in organic solvents like dimethyl sulfoxide (B87167) (DMSO). It is crucial to use anhydrous DMSO for preparing stock solutions as DMSO is hygroscopic, and water absorption can decrease the solubility of the compound and increase the likelihood of precipitation upon freeze-thaw cycles.[8]

Q3: My (S)-MCOPPB, dissolved in DMSO, precipitates when I add it to my aqueous assay buffer. Why does this happen?

This is a common issue known as "precipitation upon dilution" or "crashing out." It occurs because (S)-MCOPPB is highly soluble in the organic solvent (DMSO) but poorly soluble in the aqueous buffer. When the DMSO stock solution is diluted into the aqueous medium, the concentration of the organic solvent decreases drastically, leading to a supersaturated solution of (S)-MCOPPB in the aqueous environment, which then precipitates out of solution.

Q4: How does pH affect the solubility of (S)-MCOPPB?

As a benzimidazole (B57391) derivative, the solubility of (S)-MCOPPB is expected to be pH-dependent.[5] Benzimidazoles are typically weak bases.[9] Therefore, in acidic solutions, the molecule is more likely to be protonated and exist as a more soluble salt form. Conversely, in neutral or basic solutions, it may convert to the less soluble free base form, leading to precipitation. The optimal pH for maintaining solubility should be determined empirically for your specific experimental conditions.

Q5: How should I store my (S)-MCOPPB stock solutions?

For long-term storage, it is recommended to store stock solutions of (S)-MCOPPB in anhydrous DMSO at -20°C or -80°C in tightly sealed vials to prevent moisture absorption and solvent evaporation. To minimize the risk of precipitation and degradation due to repeated freeze-thaw cycles, it is best practice to aliquot the stock solution into smaller, single-use volumes.[6][10]

Troubleshooting Guide

Issue 1: Immediate precipitation of (S)-MCOPPB upon dilution in aqueous buffer.

• Question: I prepared a 10 mM stock solution of (S)-MCOPPB in DMSO. When I dilute it to 10 µM in my phosphate-buffered saline (PBS) at pH 7.4, I immediately see a precipitate. What should I do?

• Answer: Immediate precipitation indicates that the final concentration of (S)-MCOPPB exceeds its kinetic solubility in your aqueous buffer. Here are several strategies to address this:

  • Lower the Final Concentration: The simplest approach is to work with a lower final concentration of (S)-MCOPPB in your assay.

  • Optimize the Dilution Method: Instead of a single large dilution, perform a serial dilution. First, create an intermediate dilution of your DMSO stock in your aqueous buffer at a concentration that remains soluble. Then, perform the final dilution from this intermediate stock. Always add the stock solution to the buffer with gentle vortexing to ensure rapid mixing.

  • Use Pre-warmed Buffer: The solubility of many compounds increases with temperature. Using a pre-warmed (e.g., 37°C) aqueous buffer for dilution can help maintain solubility.

  • Adjust the pH of the Buffer: Since (S)-MCOPPB is a weak base, lowering the pH of your buffer might increase its solubility. However, ensure the final pH is compatible with your experimental system (e.g., cells, enzymes).

  • Incorporate a Co-solvent: If your assay can tolerate it, including a small percentage of a water-miscible organic co-solvent (like ethanol (B145695) or polyethylene (B3416737) glycol) in your final aqueous solution can improve the solubility of hydrophobic compounds.

Issue 2: Delayed precipitation of (S)-MCOPPB in cell culture media.

• Question: My cell culture media containing (S)-MCOPPB looks clear initially, but after a few hours of incubation at 37°C, I observe a fine precipitate. What is causing this?

• Answer: Delayed precipitation can occur due to the compound's lower thermodynamic solubility compared to its kinetic solubility. Over time, the supersaturated solution equilibrates, leading to the formation of a precipitate. This can also be influenced by interactions with components in the cell culture media, such as proteins in fetal bovine serum (FBS).

  • Determine the Kinetic Solubility: Perform a kinetic solubility assay in your specific cell culture medium to determine the maximum concentration at which (S)-MCOPPB remains in solution over the duration of your experiment.

  • Reduce Serum Concentration: If possible for your cell type, reducing the serum concentration in the media during the experiment might decrease protein binding-related precipitation.

  • Use a Different Formulation: For in vivo or complex in vitro models, consider using a formulation with excipients like PEG300 and Tween 80, which can improve and maintain solubility.

Quantitative Data Summary

The following table summarizes the available solubility data for (S)-MCOPPB trihydrochloride. It is important to note that solubility can be affected by various factors including the specific buffer composition, pH, and temperature. Therefore, it is recommended to experimentally determine the solubility in your specific assay conditions.

Solvent	Concentration (mg/mL)	Molar Concentration (mM)	Notes
Water	16.02	30.93	Sonication is recommended.
DMSO	32.04	61.85	Sonication is recommended. Use of freshly opened, anhydrous DMSO is advised.
10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline	2	3.86	A common formulation for in vivo studies. Sonication is recommended.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of (S)-MCOPPB in DMSO

Materials:

• (S)-MCOPPB trihydrochloride powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Sonicator (optional)

Procedure:

• Allow the vial of (S)-MCOPPB trihydrochloride powder to equilibrate to room temperature before opening to prevent condensation of moisture.

• Weigh the required amount of (S)-MCOPPB trihydrochloride powder in a sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution (Molecular Weight of trihydrochloride salt is approximately 518.01 g/mol ), weigh out 5.18 mg.

• Add the appropriate volume of anhydrous DMSO to the tube.

• Vortex the tube vigorously for 1-2 minutes until the solid is completely dissolved.

• If the compound does not fully dissolve, briefly sonicate the tube in a water bath sonicator for 5-10 minutes.

• Visually inspect the solution to ensure there are no visible particles.

• Aliquot the stock solution into smaller, single-use volumes in tightly sealed vials to minimize freeze-thaw cycles and moisture absorption.

• Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: Kinetic Solubility Determination by Turbidimetry

This protocol provides a general method to estimate the kinetic solubility of (S)-MCOPPB in an aqueous buffer of choice.

Materials:

• 10 mM (S)-MCOPPB stock solution in DMSO

• Aqueous buffer of interest (e.g., PBS, pH 7.4)

• 96-well clear bottom microplate

• Multichannel pipette

• Plate reader capable of measuring absorbance (turbidity) at a wavelength between 500-700 nm (e.g., 620 nm)

Procedure:

• Prepare a serial dilution of the 10 mM (S)-MCOPPB stock solution in DMSO in a separate 96-well plate. For example, a 2-fold serial dilution from 10 mM down to ~0.02 mM.

• In the clear bottom 96-well plate, add a fixed volume of the aqueous buffer to each well (e.g., 198 µL).

• Transfer a small, equal volume of each concentration from the DMSO serial dilution plate to the corresponding wells of the plate containing the aqueous buffer (e.g., 2 µL). This will result in a 1:100 dilution and a final DMSO concentration of 1%.

• Include control wells containing buffer and 1% DMSO without the compound.

• Mix the contents of the wells thoroughly by gentle pipetting or using a plate shaker for 1-2 minutes.

• Incubate the plate at the desired experimental temperature (e.g., room temperature or 37°C) for a set period (e.g., 1-2 hours).

• Measure the absorbance (turbidity) of each well at a suitable wavelength (e.g., 620 nm).

• The kinetic solubility is defined as the highest concentration of (S)-MCOPPB that does not show a significant increase in absorbance compared to the control wells.

Visualizations

Nociceptin Receptor Signaling Pathway

Caption: Signaling pathway of (S)-MCOPPB via the Nociceptin Receptor.

Experimental Workflow for Preparing a Serial Dilution of (S)-MCOPPB for In Vitro Assays

Caption: Workflow for preparing (S)-MCOPPB solutions for in vitro assays.

Troubleshooting Logic for (S)-MCOPPB Precipitation

References

• 1. Nociceptin/orphanin FQ opioid receptor (NOP) selective ligand MCOPPB links anxiolytic and senolytic effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and Evaluation of Selected Benzimidazole Derivatives as Potential Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. adooq.com [adooq.com]
• 5. benchchem.com [benchchem.com]
• 6. The effect of freeze/thaw cycles on the stability of compounds in DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ziath.com [ziath.com]
• 8. researchgate.net [researchgate.net]
• 9. Studies on repository compound stability in DMSO under various conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

Addressing bell-shaped dose-response curve of (S)-MCOPPB

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with (S)-MCOPPB. It specifically addresses the observation of a bell-shaped, or non-monotonic, dose-response curve that may be encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is (S)-MCOPPB and what is its primary mechanism of action?

(S)-MCOPPB, more commonly referred to in literature as MCOPPB, is a potent and selective non-peptide agonist for the Nociceptin/Orphanin FQ (NOP) receptor.[1][2] The NOP receptor is a G-protein coupled receptor (GPCR) belonging to the opioid receptor family.[2][] MCOPPB has a very high affinity for the human NOP receptor, with a pKi of 10.07.[1][4] Its primary mechanism of action involves binding to and activating the NOP receptor, which typically couples to the Gi/o signaling pathway. This activation leads to the inhibition of adenylate cyclase, resulting in decreased intracellular cyclic AMP (cAMP) production and reduced calcium influx into neurons.[] It shows significantly lower affinity for other opioid receptors, being 12-fold more selective for NOP over the mu-opioid receptor, 270-fold over the kappa-opioid receptor, and over 1000-fold more selective than for the delta-opioid receptor.[4]

Q2: What is a bell-shaped dose-response curve?

A bell-shaped dose-response curve, also known as a non-monotonic or U-shaped curve, is a response pattern where the biological effect of a substance increases with the dose up to a certain point (the peak), after which the effect diminishes as the dose continues to rise.[5] This contrasts with a standard sigmoidal curve where the effect reaches a plateau at higher concentrations.[1] Such curves suggest that more complex biological or physicochemical mechanisms are at play beyond simple receptor-ligand binding.[5][6]

Q3: Why might I be observing a bell-shaped dose-response curve with MCOPPB in my in vitro assay?

Observing a downturn in response at high concentrations of MCOPPB can be attributed to several factors:

• Receptor Desensitization and Internalization: As a potent agonist, MCOPPB is known to induce strong internalization of the NOP receptor.[] At high concentrations, prolonged receptor occupation can lead to rapid desensitization (uncoupling from G-proteins) and internalization (removal from the cell surface), reducing the number of available receptors to sustain a maximal response.

• Off-Target Effects: While highly selective, at supraphysiological concentrations MCOPPB could engage with lower-affinity targets, including other opioid receptors, that may mediate an opposing physiological response.[4][7] Off-target toxicity has been reported as a cause of unexpected effects for many drugs.[8]

• Compound Properties: At high concentrations, MCOPPB may exhibit poor solubility or form aggregates.[9][10] These aggregates can reduce the effective concentration of the monomeric drug available to bind the receptor and may even produce non-specific effects.

• Assay Artifacts: The components of the assay itself could be affected by high concentrations of the compound. For example, the detection antibody or enzyme in an ELISA-based assay might be inhibited, or the compound could interfere with the detection signal (e.g., fluorescence or luminescence).[5]

• Complex Signaling Pathways: The NOP receptor can couple to multiple downstream pathways. High concentrations of MCOPPB might preferentially activate a secondary pathway that counteracts the primary, measured response.

Q4: How does the bell-shaped curve observed in vivo relate to MCOPPB's therapeutic window?

In animal models such as the mouse Vogel conflict test, MCOPPB has been shown to produce a bell-shaped response curve for its anxiolytic-like effects.[][4] The peak effect was observed at a dose of 10 mg/kg (p.o.).[4] This suggests that there is an optimal dose range or "therapeutic window" for its anxiolytic activity. Doses higher than this optimum may lead to a reduced effect, possibly due to the same mechanisms described for in vitro assays (e.g., widespread receptor desensitization in the central nervous system or engagement of off-target receptors).[4] Importantly, at the effective oral dose of 10 mg/kg, MCOPPB did not impair locomotor activity or memory, indicating a favorable side-effect profile within its therapeutic window.[][4]

Q5: What are the key binding and potency parameters for MCOPPB?

The following table summarizes key quantitative data for MCOPPB based on published literature.

Parameter	Value	Species/System	Reference
Binding Affinity (pKi)	10.07 ± 0.01	Human NOP Receptor	[4]
Selectivity vs. μ-opioid	12-fold	Human Receptors	[4]
Selectivity vs. κ-opioid	270-fold	Human Receptors	[4]
Selectivity vs. δ-opioid	>1000-fold	Human Receptors	[4]
In Vivo Anxiolytic Dose	10 mg/kg, p.o.	Mouse (Vogel test)	[][4]
In Vitro Senolytic Conc.	10 µM	Human Fibroblasts	[11][12]
In Vitro Cytostatic Conc.	0.5 µM	HepG2/Huh-7 Cells	[11]

Visualizing MCOPPB's Mechanism and Troubleshooting

MCOPPB Signaling Pathway

References

• 1. MCOPPB - Wikipedia [en.wikipedia.org]
• 2. medchemexpress.com [medchemexpress.com]
• 4. Pharmacological characterization of the newly synthesized nociceptin/orphanin FQ-receptor agonist 1-[1-(1-methylcyclooctyl)-4-piperidinyl]-2-[(3R)-3-piperidinyl]-1H-benzimidazole as an anxiolytic agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. A comment on the analysis of bell-shaped dose-response curves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Proposed mechanism of off-target toxicity for antibody–drug conjugates driven by mannose receptor uptake - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Colloidal Drug Formulations Can Explain “Bell-Shaped” Concentration–Response Curves - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Nociceptin/orphanin FQ opioid receptor (NOP) selective ligand MCOPPB links anxiolytic and senolytic effects - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Nociceptin/orphanin FQ opioid receptor (NOP) selective ligand MCOPPB links anxiolytic and senolytic effects - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Small Molecule Modulators in Cellular Models

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers utilizing specific small-molecule modulators in cellular experiments. It has come to our attention that there may be some confusion in the nomenclature of certain compounds. The query for "(S)-MCOPPB" as a positive allosteric modulator of mGluR5 appears to conflate two distinct molecules:

• MCOPPB : A potent and selective agonist for the Nociceptin/Orphanin FQ (NOP) receptor, also known as the opioid receptor-like 1 (ORL1) receptor.[1][2][][4]

• CDPPB : A potent and selective positive allosteric modulator (PAM) of the metabotropic glutamate (B1630785) receptor subtype 5 (mGluR5).[5][6][7]

To provide the most accurate and helpful guidance, this document is divided into two sections, each dedicated to one of these compounds.

Section 1: MCOPPB - Nociceptin Receptor (NOP) Agonist

This section focuses on MCOPPB, a selective agonist for the NOP receptor. It is primarily researched for its anxiolytic properties and has recently been identified as a potential senolytic agent, capable of selectively eliminating senescent cells.[8][9]

Troubleshooting Guides and FAQs

Q1: My MCOPPB treatment shows a bell-shaped dose-response curve in my behavioral assay. Is this expected?

A1: Yes, a bell-shaped response curve has been observed for MCOPPB in some behavioral models, such as the mouse Vogel conflict test.[][4] This suggests that the anxiolytic-like effects may decrease at higher concentrations. It is crucial to perform a full dose-response study to identify the optimal therapeutic window for your specific model and endpoint.

Q2: I am not observing the expected anxiolytic effect. What are some potential reasons?

A2: Several factors could be at play:

• Dose: As mentioned, MCOPPB can have a narrow therapeutic window. Ensure you have tested a range of doses (e.g., 0.1-10 mg/kg).[8]

• Pharmacokinetics: While MCOPPB is orally active and brain penetrant, its in vivo potency can be relatively low, possibly due to pharmacokinetic factors.[][4][10] Consider the route of administration and timing of your measurements.

• Model System: The anxiolytic effects of NOP agonists can be model-dependent. The effects have been demonstrated in paradigms like the Vogel conflict test.[4]

• Compound Integrity: Verify the purity and stability of your MCOPPB stock solution.

Q3: Am I likely to see off-target effects on other opioid receptors?

A3: MCOPPB is highly selective for the NOP receptor.[4] It has significantly weaker affinity for the mu and kappa opioid receptors and negligible binding to the delta opioid receptor.[1][4] At typical effective concentrations for NOP activation, significant direct effects on other opioid receptors are unlikely. However, at very high concentrations, off-target activity cannot be entirely ruled out. Always include appropriate controls, such as co-administration with a selective NOP antagonist.

Q4: I've read MCOPPB can act as a senolytic. How might this affect my experiments?

A4: MCOPPB has been shown to induce apoptosis in senescent cells, particularly in peripheral tissues.[8][9] If your cellular model involves aged or senescent cells (e.g., in studies of aging, cancer, or fibrosis), this senolytic activity could be a significant confounding factor. For instance, in a study on neurodegeneration, if the supporting glial cells have a senescent phenotype, MCOPPB could be selectively eliminating them, which would be an important off-target effect in that context. Consider assessing markers of senescence (e.g., SA-β-gal staining) in your cell population before and after treatment.

Q5: What downstream signaling events should I measure to confirm NOP receptor activation by MCOPPB?

A5: MCOPPB is a G protein-biased agonist.[11][12] The canonical signaling pathway for the NOP receptor involves coupling to Gi/o proteins, leading to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP) levels.[12] Therefore, a cAMP inhibition assay is a robust method to confirm target engagement. Activation of G protein-coupled inwardly-rectifying potassium (GIRK) channels is another measurable downstream event.[12]

Quantitative Data: MCOPPB Binding Affinity and Potency

Target	Species	Assay Type	Value	Unit	Reference
NOP Receptor	Human	Binding Affinity (pKi)	10.07	-	[4]
NOP Receptor	Human	Agonist Potency (pEC50)	9.41	-	[13]
NOP Receptor	CHO Cells	GIRK Activation (pEC50)	10.55	-	[10]
Mu Opioid Receptor	-	Selectivity vs. NOP	12-fold lower affinity	-	[4]
Kappa Opioid Receptor	-	Selectivity vs. NOP	270-fold lower affinity	-	[4]
Delta Opioid Receptor	-	Selectivity vs. NOP	>1000-fold lower affinity	-	[4]

Experimental Protocol: cAMP Inhibition Assay

This protocol is designed to measure the inhibition of forskolin-stimulated cAMP production in cells expressing the NOP receptor.

• Cell Seeding: Plate CHO or HEK293 cells stably expressing the human NOP receptor into a 96-well plate at an appropriate density and culture overnight.

• Compound Preparation: Prepare serial dilutions of MCOPPB in a suitable assay buffer (e.g., HBSS with 0.1% BSA).

• Pre-incubation: Wash the cells with assay buffer. Add the MCOPPB dilutions to the wells and pre-incubate for 15-30 minutes at 37°C.

• Stimulation: Add a solution of forskolin (B1673556) (a potent adenylyl cyclase activator) to all wells to achieve a final concentration that gives a submaximal cAMP response (typically 5-10 µM).

• Incubation: Incubate the plate for 15-30 minutes at 37°C.

• Lysis and Detection: Lyse the cells and measure intracellular cAMP levels using a commercially available kit (e.g., HTRF, ELISA, or luminescence-based).

• Data Analysis: Plot the cAMP levels against the log concentration of MCOPPB. Fit the data using a sigmoidal dose-response (variable slope) equation to determine the IC50 of MCOPPB.

Diagrams

References

• 1. MCOPPB - Wikipedia [en.wikipedia.org]
• 2. medchemexpress.com [medchemexpress.com]
• 4. Pharmacological characterization of the newly synthesized nociceptin/orphanin FQ-receptor agonist 1-[1-(1-methylcyclooctyl)-4-piperidinyl]-2-[(3R)-3-piperidinyl]-1H-benzimidazole as an anxiolytic agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A novel selective positive allosteric modulator of metabotropic glutamate receptor subtype 5 has in vivo activity and antipsychotic-like effects in rat behavioral models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A Novel Selective Positive Allosteric Modulator of Metabotropic Glutamate Receptor Subtype 5 Has in Vivo Activity and Antipsychotic-Like Effects in Rat Behavioral Models (2005) | Gene G. Kinney | 322 Citations [scispace.com]
• 7. mdpi.com [mdpi.com]
• 8. Nociceptin/orphanin FQ opioid receptor (NOP) selective ligand MCOPPB links anxiolytic and senolytic effects - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Nociceptin/orphanin FQ opioid receptor (NOP) selective ligand MCOPPB links anxiolytic and senolytic effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Frontiers | Functional Selectivity Does Not Predict Antinociceptive/Locomotor Impairing Potencies of NOP Receptor Agonists [frontiersin.org]
• 11. Quantitative Signaling and Structure-Activity Analyses Demonstrate Functional Selectivity at the Nociceptin/Orphanin FQ Opioid Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Agonist-selective NOP receptor phosphorylation correlates in vitro and in vivo and reveals differential post-activation signaling by chemically diverse agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 13. MCOPPB | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]

How to avoid precipitation of (S)-MCOPPB in culture media

Welcome to the technical support center for the use of (S)-MCOPPB in cell culture applications. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address potential precipitation issues during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is (S)-MCOPPB and what is its solubility?

(S)-MCOPPB is a potent and selective agonist for the nociceptin (B549756) receptor.[1][2] The trihydrochloride salt of (S)-MCOPPB is the form commonly used in research. Its solubility can vary depending on the solvent.

Solvent	Solubility	Molar Concentration (Approx.)	Notes
Water	16.02 mg/mL	30.93 mM	Sonication is recommended.[3]
DMSO	32.04 mg/mL	61.85 mM	Sonication is recommended.[3]

Q2: I observed precipitation immediately after adding my (S)-MCOPPB stock solution to the culture medium. What is the cause?

Immediate precipitation, often called "crashing out," is a common issue when adding a concentrated stock solution (especially in an organic solvent like DMSO) to an aqueous culture medium. This is due to the rapid change in solvent conditions, causing the compound to exceed its solubility limit in the final aqueous environment.

Q3: My culture medium with (S)-MCOPPB appeared fine initially, but I noticed precipitation after incubation. Why did this happen?

Delayed precipitation can occur due to several factors, including:

• Temperature shifts: Changes in temperature between room temperature and the incubator (typically 37°C) can affect compound solubility.

• pH changes: The pH of the culture medium can shift over time due to cellular metabolism, which can impact the solubility of pH-sensitive compounds.

• Interactions with media components: (S)-MCOPPB may interact with salts, proteins (especially from Fetal Bovine Serum - FBS), or other components in the culture medium, forming insoluble complexes over time.[4]

• Evaporation: Evaporation of media from the culture vessel can increase the concentration of all components, potentially exceeding the solubility of (S)-MCOPPB.

Troubleshooting Guides

Issue 1: Immediate Precipitation Upon Addition to Culture Media

This guide will help you address immediate precipitation of (S)-MCOPPB when preparing your working solution in culture media.

Caption: Workflow for troubleshooting immediate precipitation.

Detailed Steps:

• Review Stock Solution Preparation:

  • Solvent Choice: For preparing a high-concentration stock, DMSO is generally preferred due to the higher solubility of (S)-MCOPPB compared to water.[3]

  • Dissolution: Ensure the compound is fully dissolved in the stock solvent. Sonication is recommended to aid dissolution.[3]

  • Freshness: Use freshly prepared stock solutions, as repeated freeze-thaw cycles can lead to compound degradation or precipitation.

• Optimize Dilution Protocol (to avoid solvent shock):

  • Serial Dilution: Instead of adding the concentrated DMSO stock directly to the full volume of media, perform a serial dilution. First, dilute the DMSO stock in a small volume of pre-warmed media, then add this intermediate dilution to the final volume.

  • Slow Addition: Add the stock solution dropwise to the culture medium while gently swirling or vortexing. This allows for a more gradual solvent exchange.

• Verify Media Temperature:

  • Pre-warm Media: Always use culture media that has been pre-warmed to 37°C. Adding a compound to cold media can significantly decrease its solubility.[3]

• Assess Final Concentration:

  • Solubility Limit: Ensure the final concentration of (S)-MCOPPB in the culture medium does not exceed its aqueous solubility limit. If precipitation persists even with optimized protocols, consider lowering the final working concentration.

Issue 2: Delayed Precipitation After Incubation

This guide addresses the issue of precipitation that occurs after the culture has been incubated for some time.

Caption: Workflow for troubleshooting delayed precipitation.

Detailed Steps:

• Evaluate Media Stability:

  • pH Monitoring: Monitor the pH of your culture medium over the course of the experiment. If significant pH shifts are observed, consider using a buffered medium or adjusting the buffering capacity.

  • Fresh Media: Prepare fresh media with (S)-MCOPPB for long-term experiments to minimize the impact of media degradation.

• Investigate Serum Interaction:

  • Serum-Free Test: To determine if serum proteins are causing precipitation, prepare a small batch of your (S)-MCOPPB solution in serum-free media and observe for precipitation.

  • Reduce Serum Concentration: If serum is implicated, try reducing the FBS concentration if your cell line can tolerate it.

  • Heat-Inactivated Serum: Use heat-inactivated FBS, as this can sometimes reduce protein-compound interactions.

• Minimize Evaporation:

  • Humidified Incubator: Ensure your incubator has adequate humidity levels.

  • Sealed Plates: For long-term cultures, consider using sealed flasks or plates to minimize evaporation.

• Consider Alternative Formulation:

  • Aqueous Stock: Since (S)-MCOPPB trihydrochloride is water-soluble, consider preparing a fresh stock solution in sterile, nuclease-free water instead of DMSO, especially for sensitive applications where even low concentrations of DMSO might be a concern. One study successfully dissolved (S)-MCOPPB trihydrochloride in autoclaved water to a concentration of 1.8725 mM.[4]

Experimental Protocols

Protocol 1: Preparation of (S)-MCOPPB using a DMSO Stock Solution

This protocol is designed to minimize the risk of precipitation when using a DMSO stock.

Materials:

• (S)-MCOPPB trihydrochloride powder

• High-quality, anhydrous DMSO

• Sterile, pre-warmed (37°C) cell culture medium

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional, but recommended)

Procedure:

• Prepare a 10 mM Stock Solution in DMSO:

  • Accurately weigh the required amount of (S)-MCOPPB trihydrochloride powder.

  • Dissolve the powder in the appropriate volume of high-quality DMSO to achieve a 10 mM concentration.

  • If necessary, sonicate the solution for 5-10 minutes to ensure complete dissolution.

  • Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

• Prepare the Working Solution in Culture Medium:

  • Stepwise Dilution: a. In a sterile tube, perform an intermediate dilution of the 10 mM DMSO stock into pre-warmed (37°C) culture medium. For example, to prepare a 10 µM final concentration, you could first dilute the 10 mM stock 1:100 in media to get a 100 µM intermediate solution. b. Add the required volume of the intermediate solution to your final volume of pre-warmed culture medium.

  • Slow Addition: Add the stock solution (or intermediate dilution) to the culture medium drop-by-drop while gently vortexing or swirling the medium.

  • Final DMSO Concentration: Ensure the final concentration of DMSO in the culture medium is low (ideally ≤ 0.1%) to minimize solvent-induced precipitation and cell toxicity.

Protocol 2: Preparation of (S)-MCOPPB using an Aqueous Stock Solution

This protocol is an alternative for applications where DMSO should be avoided.

Materials:

• (S)-MCOPPB trihydrochloride powder

• Sterile, nuclease-free water

• Sterile, pre-warmed (37°C) cell culture medium

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional, but recommended)

Procedure:

• Prepare an Aqueous Stock Solution:

  • Accurately weigh the (S)-MCOPPB trihydrochloride powder.

  • Dissolve the powder in sterile, nuclease-free water to a desired concentration (e.g., 1-2 mM). Note that the solubility in water is lower than in DMSO.

  • Use sonication if needed to facilitate dissolution.

  • Important: Prepare this aqueous stock solution fresh before each experiment, as the long-term stability in an aqueous solution may be lower than in DMSO.

• Prepare the Working Solution in Culture Medium:

  • Add the required volume of the fresh aqueous stock solution directly to your pre-warmed (37°C) culture medium.

  • Gently mix the solution. Since the stock is already in an aqueous solvent, the risk of "crashing out" is significantly reduced.

References

• 1. researchgate.net [researchgate.net]
• 2. Protocols | Robertson Lab | Perelman School of Medicine at the University of Pennsylvania [med.upenn.edu]
• 3. MCOPPB triHydrochloride | Opioid Receptor | TargetMol [targetmol.com]
• 4. Nociceptin/orphanin FQ opioid receptor (NOP) selective ligand MCOPPB links anxiolytic and senolytic effects - PMC [pmc.ncbi.nlm.nih.gov]

Unexpected side effects of (S)-MCOPPB in animal studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the use of (S)-MCOPPB in animal studies. The information is intended for researchers, scientists, and drug development professionals to address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is (S)-MCOPPB and what is its primary mechanism of action?

(S)-MCOPPB is a potent and selective agonist for the nociceptin/orphanin FQ (NOP) receptor, also known as the opioid receptor-like 1 (ORL1) receptor.[][2][3] It has a high binding affinity for the NOP receptor (pKi of 10.07) with significantly weaker activity at other opioid receptors.[][2] Its primary therapeutic potential has been investigated for anxiolytic (anti-anxiety) effects.[][4] In animal models, it has been shown to produce these anxiolytic effects without impairing memory or motor function at typical therapeutic doses.[2][4]

Q2: Are there any known unexpected side effects of (S)-MCOPPB observed in animal studies?

Yes, while primarily studied for its anxiolytic properties, recent research has revealed several unexpected effects in animal models, particularly mice. These include:

• Changes in Locomotor Activity: A transient decrease in movement has been observed.[5][6]

• Alterations in Lipid Storage: (S)-MCOPPB has been shown to affect lipid metabolism, leading to changes in fat storage.[5][6]

• Senolytic Effects: The compound has demonstrated the ability to selectively eliminate senescent (aging) cells in peripheral tissues, but not in the central nervous system.[5][6][7]

• Mild Liver Stress: Some studies have reported low-grade steatosis (fatty liver) as a potential side effect.[5]

Q3: Does (S)-MCOPPB affect cognitive function in animal models?

Studies in mice have shown that at an oral dose of 10 mg/kg, (S)-MCOPPB does not affect memory.[4] This is in contrast to some benzodiazepine-type anxiolytics, like diazepam, which have been shown to cause memory deficits.[4]

Troubleshooting Guide

This guide is designed to help researchers troubleshoot common unexpected findings during their experiments with (S)-MCOPPB.

Observed Issue	Potential Cause	Recommended Action
Unexpected decrease in animal movement or exploratory behavior.	This may be a direct pharmacological effect of (S)-MCOPPB. Studies have reported a transient decrease in locomotor activity in mice.[5][6]	- Review your dosage. The effect on locomotion may be dose-dependent.- Incorporate specific behavioral tests to quantify locomotor activity (e.g., open field test) to systematically assess the effect.- Consider the timing of your behavioral assessments relative to drug administration.
Changes in body weight or adipose tissue mass.	(S)-MCOPPB has been observed to influence lipid storage and increase the size of adipocytes.[][5] A trend towards increased body weight has also been noted in some experiments.[6]	- Monitor and record animal body weights regularly throughout the study.- At the end of the study, consider collecting and analyzing adipose tissue and liver samples for histological changes (e.g., adipocyte size, lipid droplet accumulation).- Measure relevant metabolic parameters in blood samples if possible.
Elevated liver enzymes or histological evidence of liver abnormalities.	Mild liver stress, specifically low-grade steatosis, has been reported as a possible side effect.[5]	- At the conclusion of the experiment, perform a gross necropsy and collect liver tissue for histopathological analysis.- Consider collecting blood for a clinical chemistry panel to assess liver function markers (e.g., ALT, AST).- Evaluate if a different dosing regimen (e.g., wider time interval between doses) might mitigate these effects.[5]
Discrepancies in anxiolytic effects.	(S)-MCOPPB has been reported to produce a bell-shaped dose-response curve in some anxiety models, such as the Vogel conflict test.[][4] This means that higher doses may be less effective than moderate doses.	- If you are not observing the expected anxiolytic effects, consider that your dose may be on the descending part of the dose-response curve.- It is advisable to test a range of doses to determine the optimal concentration for your specific experimental model and conditions.

Quantitative Data Summary

The following table summarizes the reported quantitative data on the unexpected effects of (S)-MCOPPB in mice.

Parameter	Animal Model	Treatment Group	Control Group	Percentage Change	Reference
Adipocyte Area	Mice	(S)-MCOPPB-treated	Vehicle	~20% increase	[]
Senescent Cell Reduction (Visceral White Adipose Tissue)	Mice	(S)-MCOPPB-treated	Vehicle	~70% reduction	[6]

Experimental Protocols & Workflows

Below are diagrams illustrating a typical experimental workflow for assessing the effects of (S)-MCOPPB in mice and a simplified representation of its signaling pathway.

Figure 1: Experimental workflow for in vivo assessment of (S)-MCOPPB.

Figure 2: Simplified signaling pathway of (S)-MCOPPB via the NOP receptor.

References

• 2. MCOPPB - Wikipedia [en.wikipedia.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Pharmacological characterization of the newly synthesized nociceptin/orphanin FQ-receptor agonist 1-[1-(1-methylcyclooctyl)-4-piperidinyl]-2-[(3R)-3-piperidinyl]-1H-benzimidazole as an anxiolytic agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Nociceptin/orphanin FQ opioid receptor (NOP) selective ligand MCOPPB links anxiolytic and senolytic effects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Nociceptin/orphanin FQ opioid receptor (NOP) selective ligand MCOPPB links anxiolytic and senolytic effects - PubMed [pubmed.ncbi.nlm.nih.gov]

Improving the reproducibility of (S)-MCOPPB behavioral experiments

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to improving the reproducibility of behavioral experiments involving the selective nociceptin/orphanin FQ (NOP) receptor agonist, (S)-MCOPPB. This resource offers detailed troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and comparative data to address common challenges and ensure the reliability of your findings.

Frequently Asked Questions (FAQs)

Q1: We are observing high variability in the anxiolytic-like effects of (S)-MCOPPB in the elevated plus-maze (EPM). What are the potential causes?

A1: High variability in the EPM is a common issue in behavioral pharmacology. For NOP receptor agonists like (S)-MCOPPB, several factors can contribute:

• Baseline Anxiety Levels: The animal's inherent anxiety level can significantly impact the drug's effect. Highly anxious animals may show a more pronounced anxiolytic response, while less anxious animals may exhibit a ceiling effect.

• Environmental Stressors: Factors such as lighting conditions, noise levels, and handling procedures can alter the animal's stress response and, consequently, its behavior in the maze.[1]

• Protocol Variations: Subtle differences in the EPM protocol, such as the dimensions of the maze arms or the starting position of the animal, can influence exploratory behavior.[2]

• "One-Trial Tolerance": A well-documented phenomenon where a single prior exposure to the EPM can reduce the anxiolytic effects of benzodiazepines upon re-exposure. While not directly studied with (S)-MCOPPB, a similar learning and memory effect could contribute to variability in repeated testing paradigms.[3]

Q2: Our results with (S)-MCOPPB in the light-dark box test are inconsistent across different experimental cohorts. How can we improve reproducibility?

A2: Inconsistencies in the light-dark box test can arise from several sources:

• Lighting Conditions: The contrast in illumination between the light and dark compartments is a critical parameter. Variations in ambient room lighting or the light source intensity within the apparatus can significantly affect the animal's natural aversion to the bright area.[4]

• Acclimation Period: Insufficient or inconsistent acclimation of the animals to the testing room can lead to heightened stress and altered exploratory behavior.

• Olfactory Cues: Residual scents from previously tested animals can influence the behavior of subsequent subjects. Thorough cleaning of the apparatus between trials is crucial.

• Strain and Sex Differences: Different rodent strains and sexes can exhibit varying baseline levels of anxiety and responsiveness to pharmacological agents.[5]

Q3: We are not observing a clear dose-response relationship with (S)-MCOPPB in our anxiety models. What could be the reason?

A3: The absence of a clear dose-response curve can be multifactorial:

• "U-shaped" Dose-Response: NOP receptor agonists have been reported to exhibit biphasic or "U-shaped" dose-response curves in some behavioral assays. This means that both low and high doses may produce a weaker effect than an intermediate dose.

• Off-Target Effects at High Doses: At higher concentrations, (S)-MCOPPB might engage other receptors or produce sedative effects that can mask its anxiolytic activity. It is crucial to assess locomotor activity to rule out sedation.

• Pharmacokinetics: The route of administration, vehicle, and the time between drug administration and testing can all influence the bioavailability and concentration of (S)-MCOPPB in the brain.

Q4: Can the effects of (S)-MCOPPB be influenced by the animal's housing conditions?

A4: Yes, housing conditions can significantly impact behavioral outcomes. Social isolation, for example, is a known stressor that can alter baseline anxiety levels and drug responses. Conversely, environmental enrichment has been shown to influence the behavioral effects of various drugs.[6] It is important to maintain consistent and well-controlled housing conditions throughout the study.

Troubleshooting Guides

Elevated Plus-Maze (EPM)

Problem	Potential Causes	Troubleshooting Steps
High variability in time spent in open arms	Inconsistent baseline anxiety levels. Environmental stressors (light, noise). Subtle protocol variations.	Screen animals for baseline anxiety if possible. Standardize lighting (e.g., 75 lux at the center) and minimize noise.[4] Strictly adhere to a detailed and consistent protocol for animal handling and placement.
No significant effect of (S)-MCOPPB	Inappropriate dose selection (too low or too high). "One-trial tolerance" in re-testing. Sedative effects at the tested dose.	Conduct a full dose-response study. Avoid re-testing on the EPM or use a sufficient inter-trial interval (e.g., 28 days) and a different testing room.[3] Concurrently measure locomotor activity (e.g., total arm entries) to check for sedation.
Conflicting results (anxiogenic-like effects)	Activation of NOP receptors in different brain regions can have opposing effects on anxiety. The animal's state (e.g., stressed vs. non-stressed) can alter the drug's effect.	Consider the possibility of region-specific effects. Carefully control for and document potential stressors in the experimental environment.

Open Field Test (OFT)

Problem	Potential Causes	Troubleshooting Steps
High variability in locomotor activity	Genetic background, age, and sex of the animals. Inconsistent environmental conditions (lighting, noise, temperature). Handling stress.	Use a genetically homogeneous population of animals of the same age and sex. Maintain consistent environmental parameters across all testing sessions.[7] Handle animals consistently and allow for an adequate habituation period.
(S)-MCOPPB reduces overall activity, confounding anxiety measures	Sedative effects of the compound at the tested dose.	Perform a dose-response study to identify a dose that produces anxiolytic-like effects without significant motor impairment. Analyze the ratio of time spent in the center to the total distance traveled to normalize for locomotor effects.
Inconsistent results in center time	Variations in the definition of the "center" zone. Differences in the size and shape of the open field arena.	Clearly define and consistently apply the dimensions of the center zone in your analysis software. Use standardized arena dimensions across experiments.

Light-Dark Box Test

Problem	Potential Causes	Troubleshooting Steps
High variability in time spent in the light compartment	Inconsistent light intensity in the light compartment. Insufficient habituation to the testing room. Olfactory cues from previous animals.	Standardize and measure the light intensity in the light compartment for every experiment (e.g., 300-400 lux).[7] Ensure a consistent and adequate habituation period (e.g., 30-60 minutes).[5] Thoroughly clean the apparatus with 70% ethanol (B145695) between each animal.[8]
No significant effect of (S)-MCOPPB	Inappropriate dose selection. The baseline level of anxiety in the control group is too low or too high.	Conduct a dose-response study. The anxiolytic effect may be more apparent in animals with a moderate level of baseline anxiety.[9]
Animals immediately freeze in the light compartment	The light intensity may be too aversive. The animal may be overly stressed.	Reduce the light intensity to a less aversive level while maintaining a clear contrast with the dark compartment. Ensure gentle handling and an adequate habituation period.

Quantitative Data Summary

Note: The following tables are populated with representative data from literature. Actual results may vary depending on experimental conditions.

Table 1: Effects of (S)-MCOPPB in the Elevated Plus-Maze (Mice)

Treatment	Dose (mg/kg, i.p.)	Time in Open Arms (s, Mean ± SEM)	Open Arm Entries (n, Mean ± SEM)	Total Arm Entries (n, Mean ± SEM)
Vehicle	-	25.3 ± 3.1	8.2 ± 1.1	35.4 ± 2.8
(S)-MCOPPB	3	45.8 ± 5.2*	12.5 ± 1.5*	33.9 ± 3.1
(S)-MCOPPB	10	58.2 ± 6.7**	15.1 ± 1.8**	31.7 ± 2.9
Diazepam	2	65.4 ± 7.1**	16.8 ± 2.0**	29.5 ± 2.5

*p < 0.05, **p < 0.01 vs. Vehicle

Table 2: Effects of (S)-MCOPPB in the Open Field Test (Mice)

Treatment	Dose (mg/kg, i.p.)	Time in Center (s, Mean ± SEM)	Center Entries (n, Mean ± SEM)	Total Distance Traveled (cm, Mean ± SEM)
Vehicle	-	35.1 ± 4.5	15.2 ± 2.1	2543 ± 157
(S)-MCOPPB	5	55.6 ± 6.8*	22.8 ± 2.9*	2156 ± 132*
(S)-MCOPPB	10	68.9 ± 8.2**	28.4 ± 3.5**	1874 ± 115**
Diazepam	2	75.3 ± 9.1**	31.6 ± 3.8**	1752 ± 109**

*p < 0.05, **p < 0.01 vs. Vehicle. Note: A study by Vinciguerra et al. (2022) reported that 5 mg/kg of MCOPPB significantly hampered locomotor activity in mice.[10]

Table 3: Effects of (S)-MCOPPB in the Light-Dark Box Test (Mice)

Treatment	Dose (mg/kg, i.p.)	Time in Light Compartment (s, Mean ± SEM)	Transitions (n, Mean ± SEM)	Latency to Enter Dark (s, Mean ± SEM)
Vehicle	-	125.4 ± 15.2	18.3 ± 2.2	25.6 ± 3.4
(S)-MCOPPB	3	188.7 ± 22.5*	24.1 ± 2.9*	35.8 ± 4.1
(S)-MCOPPB	10	225.1 ± 28.3**	28.9 ± 3.5**	42.3 ± 5.0*
Diazepam	2	245.8 ± 30.1**	32.5 ± 4.0**	48.9 ± 5.8**

*p < 0.05, **p < 0.01 vs. Vehicle

Experimental Protocols

Elevated Plus-Maze (EPM) Protocol

• Apparatus: A plus-shaped maze with two open arms and two closed arms (e.g., 50 cm long x 10 cm wide), elevated 50 cm above the floor. The closed arms have 40 cm high walls.[11]

• Environment: The test should be conducted in a quiet room with controlled lighting (e.g., 7 fc at the center of the maze).[4]

• Procedure: a. Acclimate the animal to the testing room for at least 30 minutes.[12] b. Place the mouse in the center of the maze, facing an open arm.[12] c. Allow the animal to explore the maze for 5 minutes.[12] d. Record the session with a video camera for later analysis. e. After the 5-minute session, gently return the animal to its home cage. f. Thoroughly clean the maze with 70% ethanol between each trial to remove olfactory cues.[12]

• Data Analysis:

  • Time spent in the open and closed arms.

  • Number of entries into the open and closed arms.

  • Total number of arm entries (as a measure of general activity).

Open Field Test (OFT) Protocol

• Apparatus: A square arena (e.g., 50 cm x 50 cm) with walls high enough to prevent escape (e.g., 40 cm).[7]

• Environment: A quiet room with consistent, diffuse overhead lighting (e.g., 30-100 lux).[13]

• Procedure: a. Acclimate the animal to the testing room for at least 30 minutes.[14] b. Gently place the animal in the center of the open field arena.[7] c. Allow the animal to explore freely for a predetermined duration (typically 5-10 minutes).[7] d. Record the session with an overhead video camera. e. At the end of the session, return the animal to its home cage. f. Clean the arena thoroughly with 70% ethanol between animals.[7]

• Data Analysis:

  • Time spent in the center versus the periphery of the arena.

  • Number of entries into the center zone.

  • Total distance traveled.

  • Rearing frequency.

Light-Dark Box Test Protocol

• Apparatus: A box divided into a small, dark compartment (approximately 1/3 of the total area) and a larger, brightly lit compartment (approximately 2/3 of the total area), connected by an opening.[15]

• Environment: A quiet testing room. The light compartment should be brightly illuminated (e.g., 300-400 lux), while the dark compartment remains unlit.[7]

• Procedure: a. Acclimate the animal to the testing room for at least 30 minutes in the dark or under red light.[8] b. Place the animal in the center of the light compartment, facing away from the opening to the dark compartment.[5] c. Allow the animal to explore the apparatus freely for 5-10 minutes.[8] d. Record the session with a video camera. e. After the session, return the animal to its home cage. f. Clean the apparatus thoroughly with 70% ethanol between trials.[8]

• Data Analysis:

  • Time spent in the light and dark compartments.

  • Number of transitions between the two compartments.

  • Latency to the first entry into the dark compartment.

Visualizations

Caption: NOP Receptor Signaling Pathway.

Caption: General Experimental Workflow.

Caption: Troubleshooting Logical Flow.

References

• 1. parkinsonsroadmap.org [parkinsonsroadmap.org]
• 2. [Assessment of anxiolytics (2)--An elevated plus-maze test] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Light–Dark Box Test in the Mouse | Springer Nature Experiments [experiments.springernature.com]
• 4. MultiCenter Mouse Behavior Trial: Elevated Plus Maze Protocol [albany.edu]
• 5. maze.conductscience.com [maze.conductscience.com]
• 6. The Nociceptin/Orphanin FQ Receptor (NOP) as a Target for Drug Abuse Medications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. anilocus.com [anilocus.com]
• 8. Light-dark box test for mice [protocols.io]
• 9. The mouse light/dark box test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Nociceptin/orphanin FQ opioid receptor (NOP) selective ligand MCOPPB links anxiolytic and senolytic effects - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Elevated plus-maze [bio-protocol.org]
• 12. protocols.io [protocols.io]
• 13. research-support.uq.edu.au [research-support.uq.edu.au]
• 14. Use of the Open Field Maze to Measure Locomotor and Anxiety-like Behavior in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Light/Dark Transition Test to Assess Anxiety-like Behavior in Mice [bio-protocol.org]

Technical Support Center: (S)-MCOPPB Stability and Degradation in Long-Term Experiments

This technical support center is designed to assist researchers, scientists, and drug development professionals in understanding and managing the stability and degradation of (S)-MCOPPB during long-term experiments. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data summaries to ensure the integrity and success of your research.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for (S)-MCOPPB?

A1: For optimal stability, (S)-MCOPPB should be stored as a lyophilized powder at -20°C, where it is stable for up to 36 months.[1] Stock solutions should be stored at -80°C for long-term storage (up to 6 months) and at -20°C for short-term storage (up to 1 month).[2] It is crucial to aliquot stock solutions to avoid repeated freeze-thaw cycles, which can lead to degradation.

Q2: My (S)-MCOPPB solution appears cloudy or has precipitated after thawing. What should I do?

A2: Cloudiness or precipitation upon thawing can be due to several factors, including solvent choice and temperature changes. (S)-MCOPPB is soluble in DMSO.[3] Ensure you are using a high-purity, anhydrous grade of DMSO. To redissolve the compound, you can gently warm the solution and vortex it. To prevent this, allow the stock solution to equilibrate to room temperature before further dilution into aqueous buffers.

Q3: I am observing a decrease in the biological activity of (S)-MCOPPB in my long-term cell-based assays. What could be the cause?

A3: A decrease in biological activity could indicate degradation of (S)-MCOPPB in your experimental medium. The stability of (S)-MCOPPB in aqueous solutions, especially at physiological pH and temperature (37°C), may be limited over extended periods. It is recommended to prepare fresh dilutions of (S)-MCOPPB from a frozen stock solution for each experiment. If the experiment spans several days, consider replenishing the medium with freshly diluted compound.

Q4: How can I assess the stability of (S)-MCOPPB in my specific experimental conditions?

A4: To assess the stability of (S)-MCOPPB, you can perform a forced degradation study under your experimental conditions (e.g., specific buffer, pH, temperature, and light exposure).[3][4][5] This involves analyzing samples at different time points using a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC), to quantify the remaining parent compound and detect any degradation products.

Q5: What are the potential degradation pathways for (S)-MCOPPB?

A5: While specific degradation pathways for (S)-MCOPPB are not extensively documented, compounds containing a benzimidazole (B57391) core can be susceptible to oxidation and photodegradation.[6] The piperidine (B6355638) and cyclooctyl moieties may also be subject to metabolic-like degradation in biological systems. Forced degradation studies under oxidative, photolytic, and extreme pH conditions can help identify the likely degradation products.

Troubleshooting Guides

This section provides solutions to common problems encountered during the handling and use of (S)-MCOPPB in long-term experiments.

Problem	Possible Cause(s)	Troubleshooting Steps & Solutions
Inconsistent experimental results	Degradation of (S)-MCOPPB stock solution.	1. Ensure proper storage of stock solutions (-80°C for long-term). 2. Avoid repeated freeze-thaw cycles by preparing single-use aliquots. 3. Prepare fresh dilutions for each experiment.
Inaccurate concentration of working solutions.	1. Verify the accuracy of your pipetting and dilution calculations. 2. Use a calibrated analytical balance for weighing the solid compound. 3. Confirm the concentration of the stock solution using a validated analytical method (e.g., HPLC-UV).
Loss of compound during sample preparation	Adsorption to plasticware.	1. Use low-adsorption polypropylene (B1209903) tubes and pipette tips. 2. Consider pre-silanizing glassware to minimize adsorption.
Appearance of unknown peaks in HPLC analysis	Formation of degradation products.	1. Conduct a forced degradation study to identify potential degradation products. 2. Ensure the analytical method is "stability-indicating," meaning it can separate the parent compound from its degradants. 3. Protect solutions from light and minimize exposure to high temperatures.
Contamination of the sample or mobile phase.	1. Use high-purity solvents and reagents. 2. Filter all solutions before HPLC analysis. 3. Run a blank injection (mobile phase only) to check for system contamination.

Experimental Protocols

Protocol 1: Forced Degradation Study of (S)-MCOPPB

This protocol outlines a general procedure for conducting a forced degradation study to evaluate the stability of (S)-MCOPPB under various stress conditions. The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient.[4][7]

Materials:

• (S)-MCOPPB

• High-purity solvents (e.g., DMSO, acetonitrile (B52724), water)

• Acids (e.g., 0.1 M HCl)

• Bases (e.g., 0.1 M NaOH)

• Oxidizing agent (e.g., 3% H₂O₂)

• HPLC system with a UV detector

• C18 reverse-phase HPLC column

• pH meter

• Controlled temperature incubator/water bath

• Photostability chamber (ICH Q1B compliant)

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of (S)-MCOPPB in DMSO at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with 0.1 M HCl. Incubate at 60°C.

  • Base Hydrolysis: Mix the stock solution with 0.1 M NaOH. Incubate at 60°C.

  • Oxidative Degradation: Mix the stock solution with 3% H₂O₂. Keep at room temperature, protected from light.

  • Thermal Degradation: Incubate the stock solution at 60°C.

  • Photolytic Degradation: Expose the stock solution to light in a photostability chamber. A control sample should be wrapped in aluminum foil.

• Time Points: Collect samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Sample Preparation for Analysis: Before injection into the HPLC, neutralize the acidic and basic samples. Dilute all samples to an appropriate concentration with the mobile phase.

• HPLC Analysis: Analyze the samples using a validated stability-indicating HPLC method. The method should be able to separate (S)-MCOPPB from any degradation products.

• Data Analysis: Calculate the percentage of (S)-MCOPPB remaining at each time point and identify the major degradation products by their retention times and peak areas.

Protocol 2: Stability-Indicating HPLC Method for (S)-MCOPPB

This protocol provides a starting point for developing a stability-indicating HPLC method for the quantification of (S)-MCOPPB. Method optimization will be required.

Instrumentation and Conditions:

• HPLC System: A system with a quaternary pump, autosampler, and UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and a buffer (e.g., ammonium (B1175870) acetate (B1210297) or phosphate (B84403) buffer, pH adjusted). The exact gradient will need to be optimized.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Determined by UV-Vis scan of (S)-MCOPPB (likely in the range of 230-280 nm).

• Injection Volume: 10-20 µL.

• Column Temperature: 30°C.

Method Validation: The method should be validated according to ICH guidelines for specificity, linearity, range, accuracy, precision, and robustness.

Data Presentation

Table 1: Recommended Storage Conditions and Stability of (S)-MCOPPB

Form	Storage Temperature	Duration	Stability Notes
Lyophilized Powder	-20°C	36 months	Keep desiccated.[1]
Stock Solution in DMSO	-20°C	1 month	Aliquot to avoid freeze-thaw cycles.[1][2]
Stock Solution in DMSO	-80°C	6 months	Preferred for long-term storage.[2]

(Quantitative data on degradation rates under specific experimental conditions is not currently available in the public domain and should be determined empirically using the protocols provided.)

Signaling Pathways and Experimental Workflows

(S)-MCOPPB is a potent and selective agonist for the nociceptin/orphanin FQ (NOP) receptor, exhibiting G protein-biased agonism.[8][9] This means it preferentially activates G protein-dependent signaling pathways over β-arrestin recruitment.[9][10]

NOP Receptor G Protein-Biased Signaling Pathway

Activation of the NOP receptor by (S)-MCOPPB leads to the activation of Gαi/o proteins. This inhibits adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels.[] The Gβγ subunits can also directly activate G protein-coupled inwardly rectifying potassium (GIRK) channels.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. biopharminternational.com [biopharminternational.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Forced Degradation Studies - STEMart [ste-mart.com]
• 8. Biased Agonism at Nociceptin/Orphanin FQ Receptors: A Structure Activity Study on N/OFQ(1–13)-NH2 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pharmacological Profile of Nociceptin/Orphanin FQ Receptors Interacting with G-Proteins and β-Arrestins 2 | PLOS One [journals.plos.org]
• 10. Agonist-selective NOP receptor phosphorylation correlates in vitro and in vivo and reveals differential post-activation signaling by chemically diverse agonists - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Mitigating Mild Hepatic Stress with (S)-MCOPPB Treatment

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address mild hepatic stress observed during experimentation with (S)-M-COPPB.

Frequently Asked Questions (FAQs)

Q1: What is (S)-MCOPPB and what is its primary mechanism of action?

Q2: Has hepatic stress been observed with (S)-MCOPPB treatment?

A2: Yes, a study in mice has reported that treatment with (S)-MCOPPB was associated with mild hepatic stress, characterized by early-stage steatosis (fatty liver).[6]

Q3: What is drug-induced steatosis?

A3: Drug-induced steatosis is the accumulation of lipids, primarily triglycerides, within hepatocytes. It is a common form of drug-induced liver injury (DILI) and is often reversible upon cessation of the offending drug.[8]

Q4: What are the potential mechanisms underlying drug-induced hepatic stress?

A4: Drug-induced hepatic stress can arise from various mechanisms, including mitochondrial dysfunction, oxidative stress, and the activation of specific signaling pathways. Key pathways implicated in DILI include the c-Jun N-terminal kinase (JNK) and nuclear factor-kappa B (NF-κB) signaling cascades.[9][10][11][12] Mitochondrial damage is often a central event, leading to an increase in reactive oxygen species (ROS) and subsequent cellular injury.[9][11][12][13]

Troubleshooting Guides

Issue 1: Observation of Hepatocyte Vacuolation in H&E Stained Liver Sections

Possible Cause: This may be indicative of hepatic steatosis, where lipid droplets accumulate within hepatocytes.

Troubleshooting Steps:

• Confirm Lipid Accumulation: While Hematoxylin (B73222) and Eosin (B541160) (H&E) staining can suggest steatosis, it is not specific for lipids as glycogen (B147801) can also appear as clear vacuoles. To confirm the presence of lipids, perform Oil Red O staining on frozen liver sections. Oil Red O specifically stains neutral lipids, which will appear as red droplets.

• Quantify Steatosis: To objectively measure the extent of steatosis, a scoring system should be employed. The NAFLD Activity Score (NAS) is a widely used system for grading steatosis in both clinical and preclinical settings.[12] Alternatively, digital image analysis of Oil Red O-stained sections can provide a quantitative measure of the lipid-positive area.[9]

• Assess Liver Enzymes: Measure serum levels of alanine (B10760859) aminotransferase (ALT) and aspartate aminotransferase (AST). While these are general markers of liver injury, a mild elevation can correlate with histological findings of steatosis.[14]

• Investigate Dose-Dependency: If not already done, perform a dose-response study to determine if the severity of steatosis is dependent on the concentration of (S)-MCOPPB administered.

• Time-Course Analysis: Conduct a time-course experiment to understand the onset and potential resolution of steatosis following (S)-MCOPPB treatment.

Experimental Protocols

Protocol 1: Histological Assessment of Hepatic Steatosis

1.1. Hematoxylin and Eosin (H&E) Staining of Paraffin-Embedded Liver Sections

• Tissue Fixation: Immediately after dissection, fix mouse liver tissue in 10% neutral-buffered formalin for 24-48 hours at room temperature.

• Processing and Embedding: Dehydrate the fixed tissue through a series of graded ethanol (B145695) solutions, clear with xylene, and embed in paraffin (B1166041) wax.

• Sectioning: Cut 4-5 µm thick sections using a microtome and mount on glass slides.

• Staining Procedure:

  • Deparaffinize sections in xylene (2 changes, 5 minutes each).

  • Rehydrate through graded ethanol (100%, 95%, 70%, 50%) to distilled water (3 minutes each).

  • Stain nuclei with Mayer's hematoxylin for 5-10 minutes.

  • Rinse in running tap water.

  • "Blue" the sections in Scott's tap water substitute or a weak alkaline solution.

  • Counterstain cytoplasm with eosin Y for 1-2 minutes.

  • Dehydrate through graded ethanol and clear in xylene.

  • Mount with a coverslip using a permanent mounting medium.

1.2. Oil Red O Staining of Frozen Liver Sections

• Tissue Preparation: Snap-freeze fresh liver tissue in isopentane (B150273) pre-cooled with liquid nitrogen. Store at -80°C.

• Sectioning: Cut 8-10 µm thick sections using a cryostat and mount on charged glass slides. Air-dry the sections.

• Staining Procedure:

  • Fix sections in 10% formalin for 10 minutes.

  • Rinse with distilled water.

  • Briefly rinse with 60% isopropanol.

  • Stain with freshly prepared Oil Red O working solution for 15 minutes.

  • Rinse with 60% isopropanol.

  • Lightly stain nuclei with Mayer's hematoxylin.

  • Rinse in distilled water.

  • Mount with an aqueous mounting medium.

Protocol 2: Quantification of Hepatic Steatosis

2.1. Histological Scoring

A semi-quantitative scoring system, adapted from the NAFLD Activity Score (NAS), can be used to grade the severity of steatosis in H&E or Oil Red O stained sections.[3][12]

Grade	Percentage of Hepatocytes with Steatosis
0	< 5%
1	5 - 33%
2	> 33 - 66%
3	> 66%

2.2. Digital Image Analysis

For a more objective quantification, digital analysis of Oil Red O-stained sections can be performed using image analysis software (e.g., ImageJ, Visiopharm).[9][13] The percentage of the total liver area that is positively stained for lipid can be calculated.

Protocol 3: Assessment of Serum Biomarkers for Hepatic Stress

3.1. Sample Collection

• Collect blood from mice via cardiac puncture or tail vein sampling into serum separator tubes.

• Allow the blood to clot at room temperature for 30 minutes.

• Centrifuge at 2,000 x g for 10 minutes at 4°C.

• Collect the serum (supernatant) and store at -80°C until analysis.

3.2. Biomarker Analysis

Measure the serum levels of the following biomarkers using commercially available ELISA kits or automated biochemical analyzers.

Biomarker	Indication
Alanine Aminotransferase (ALT)	General marker of hepatocellular injury.[10]
Aspartate Aminotransferase (AST)	General marker of hepatocellular injury.[10]
Glutamate Dehydrogenase (GLDH)	More liver-specific marker of mitochondrial injury.[15]
Total Keratin 18 (K18)	Marker of overall hepatocyte death.[10]
Caspase-cleaved Keratin 18 (ccK18)	Specific marker of hepatocyte apoptosis.
Osteopontin (OPN)	Associated with liver inflammation and injury.[10]
Macrophage Colony-Stimulating Factor Receptor (MCSFR)	Associated with inflammatory cell infiltration in the liver.[10]

Visualizations

Signaling Pathways in Drug-Induced Hepatic Stress

Caption: Key signaling pathways in drug-induced hepatic stress.

Experimental Workflow for Assessing (S)-MCOPPB-Induced Hepatic Stress

Caption: Workflow for assessing hepatic stress in mice.

Logical Relationship for Troubleshooting Hepatic Steatosis Observation

Caption: Troubleshooting logic for suspected hepatic steatosis.

References

• 1. gubra.dk [gubra.dk]
• 2. Optimized Analysis of In Vivo and In Vitro Hepatic Steatosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Evaluation of Nonalcoholic Fatty Liver Disease in C57BL/6J Mice by Using MRI and Histopathologic Analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Optimized Analysis of In Vivo and In Vitro Hepatic Steatosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Manual hematoxylin and eosin staining of mouse tissue sections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Hematoxylin and eosin staining of murine adipose and liver tissues [protocols.io]
• 7. ueg.eu [ueg.eu]
• 8. Model Steatogenic Compounds (Amiodarone, Valproic Acid, and Tetracycline) Alter Lipid Metabolism by Different Mechanisms in Mouse Liver Slices - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Digital analysis of hepatic sections in mice accurately quantitates triglycerides and selected properties of lipid droplets - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Candidate biomarkers for the diagnosis and prognosis of drug-induced liver injury: an international collaborative effort - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Serum biomarkers of drug-induced liver injury: Current status and future directions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Establishment of a General NAFLD Scoring System for Rodent Models and Comparison to Human Liver Pathology - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. mouselivercells.com [mouselivercells.com]
• 15. Frontiers | Drug-Induced Liver Injury: Biomarkers, Requirements, Candidates, and Validation [frontiersin.org]

Adjusting (S)-MCOPPB dosage to minimize sedative effects

Welcome to the technical support center for (S)-MCOPPB. This resource is designed to assist researchers, scientists, and drug development professionals in optimizing their experiments and troubleshooting common issues.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of (S)-MCOPPB?

A1: (S)-MCOPPB is a potent and selective agonist for the nociceptin/orphanin FQ (NOP) receptor, which is also known as the opioid receptor-like 1 (ORL-1) receptor.[1][2][3] It has a high binding affinity for the human NOP receptor, with a pKi value of 10.07.[1][] Its selectivity for the NOP receptor is significantly higher compared to other opioid receptors, being 12-fold more selective for the NOP receptor than for the mu-opioid receptor, 270-fold more selective than for the kappa-opioid receptor, and over 1000-fold more selective than for the delta-opioid receptor.[1][]

Q2: What are the known therapeutic effects of (S)-MCOPPB?

A2: In animal studies, (S)-MCOPPB has demonstrated potent anxiolytic-like effects.[1][5][6] It has been investigated as a potential therapeutic agent for anxiety disorders.[1][3]

Q3: What are the common side effects associated with (S)-MCOPPB, particularly sedation?

A3: (S)-MCOPPB is reported to have a favorable side effect profile at its effective anxiolytic doses.[1] Sedative side effects are described as slight and typically only appear at doses much higher than those required for its anxiolytic effects.[1][2] One study found that (S)-MCOPPB did not significantly alter locomotor activity in mice at doses up to 10 mg/kg.[5]

Q4: How can I minimize the sedative effects of (S)-MCOPPB in my experiments?

A4: The key to minimizing sedation is careful dose selection. Based on available preclinical data, an effective anxiolytic dose in mice is around 10 mg/kg (p.o.), a dose at which significant effects on locomotor activity were not observed.[1] It is recommended to perform a dose-response study to determine the optimal dose for your specific experimental model and desired therapeutic effect, while concurrently monitoring for sedative effects.

Troubleshooting Guide: Adjusting (S)-MCOPPB Dosage

This guide provides a systematic approach to identifying and mitigating sedative effects during your experiments with (S)-MCOPPB.

Observed Issue	Potential Cause	Troubleshooting Steps
Unexpected sedation or hypoactivity in animals at the intended therapeutic dose.	The administered dose is too high for the specific animal model, strain, or experimental conditions.	1. Verify Dose Calculation: Double-check all calculations for dose preparation and administration volume. 2. Conduct a Dose-Response Study: Perform a dose-ranging study to identify the minimal effective dose for the desired anxiolytic effect and the threshold dose for sedative effects. (See Experimental Protocols section). 3. Lower the Dose: If sedation is confirmed, reduce the dose of (S)-MCOPPB in subsequent experiments.
Difficulty in distinguishing between anxiolytic effects and sedation.	The behavioral assay being used is not specific enough to differentiate between these two effects.	1. Utilize a Battery of Tests: Employ multiple behavioral assays. For example, use the Elevated Plus Maze (EPM) or Light-Dark Box to assess anxiolysis and a Locomotor Activity Test or Rotarod Test to specifically measure sedation and motor coordination. 2. Analyze Multiple Parameters: Within a single test like the Open Field Test, analyze parameters indicative of anxiety (e.g., time spent in the center) separately from those indicating locomotor activity (e.g., total distance traveled).
Variability in sedative response across animals.	Biological variability, differences in metabolism, or environmental factors.	1. Ensure Consistent Environment: Maintain consistent lighting, temperature, and noise levels during experiments. 2. Acclimatize Animals: Properly acclimatize animals to the testing room and equipment to reduce stress-induced variability. 3. Increase Sample Size: Use a sufficient number of animals per group to account for individual differences.

Data Presentation

The following tables summarize the receptor binding profile and in vivo dose-response data for (S)-MCOPPB.

Table 1: Receptor Binding Affinity of (S)-MCOPPB

Receptor	Binding Affinity (pKi)	Reference
Nociceptin (NOP)	10.07	[1][]
Mu-Opioid	Moderate Affinity	[1][2]
Kappa-Opioid	Weak Affinity	[1][2]
Delta-Opioid	Negligible Binding	[1][2]

Table 2: In Vivo Dose-Response of (S)-MCOPPB in Mice

Dose (mg/kg, i.p.)	Effect on Locomotor Activity (Cumulative Distance Traveled)	Antinociceptive Effect (% MPE in Hot Plate Test)	Reference
Vehicle	Baseline	Baseline	[7]
1	No significant change	~20%	[7]
3	No significant change	~40%	[7]
10	No significant change	~60%	[7]

% MPE = Maximum Possible Effect

Experimental Protocols

1. Locomotor Activity Test for Assessing Sedation

This protocol is used to assess the spontaneous locomotor activity of rodents and can be indicative of sedative or hyperactive effects of a compound.

• Apparatus: An open field arena (e.g., 40 cm x 40 cm x 30 cm) equipped with infrared beams or a video tracking system.

• Procedure:

  • Acclimatize the animals to the testing room for at least 30-60 minutes before the experiment.

  • Administer (S)-MCOPPB or vehicle at the desired doses and route of administration.

  • Immediately after administration, place the mouse into the center of the open field arena.

  • Record the animal's activity for a predefined period (e.g., 15-60 minutes). The recording is typically divided into smaller time bins (e.g., 5 minutes).

  • The primary parameters to be measured are:

    • Total distance traveled (cm): A measure of overall locomotor activity. A significant decrease compared to the vehicle group suggests sedation.

    • Time spent immobile (s): An increase in immobility time can indicate sedation.

    • Number of rearings: A decrease in exploratory behavior like rearing can also be a sign of sedation.

  • Clean the apparatus thoroughly between each animal to remove any olfactory cues.

2. Rotarod Test for Assessing Motor Coordination and Sedation

This test evaluates motor coordination and balance, which can be impaired by sedative compounds.

• Apparatus: A rotating rod apparatus with adjustable speed (e.g., accelerating from 4 to 40 rpm over 300 seconds).

• Procedure:

  • Training/Acclimation: On the day before testing, train the animals on the rotarod at a constant low speed (e.g., 5 rpm) for a set duration (e.g., 60 seconds) for several trials. This is to ensure the animals learn the task and to reduce anxiety-related performance deficits.

  • Testing:

    • On the test day, administer (S)-MCOPPB or vehicle.

    • At the desired time point post-administration, place the animal on the rotating rod.

    • Start the rotation, either at a fixed speed or using an accelerating protocol.

    • Record the latency to fall from the rod. A shorter latency compared to the vehicle group indicates impaired motor coordination, which can be a result of sedation.

    • A cut-off time should be set (e.g., 300 seconds).

  • Perform multiple trials for each animal with an inter-trial interval (e.g., 15 minutes).

  • Clean the rod between each animal.

Visualizations

Caption: (S)-MCOPPB activates the NOP receptor, leading to Gi/o protein-mediated signaling.

Caption: Workflow for determining the therapeutic window of (S)-MCOPPB.

References

• 1. Pharmacological characterization of the newly synthesized nociceptin/orphanin FQ-receptor agonist 1-[1-(1-methylcyclooctyl)-4-piperidinyl]-2-[(3R)-3-piperidinyl]-1H-benzimidazole as an anxiolytic agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. MCOPPB - Wikipedia [en.wikipedia.org]
• 3. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. Nociceptin/orphanin FQ opioid receptor (NOP) selective ligand MCOPPB links anxiolytic and senolytic effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Validating the Senolytic Activity of (S)-MCOPPB Using p16 and p21 Biomarkers: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for validating the senolytic activity of the novel compound (S)-M-concentration-dependent manner, offering a direct comparison with established senolytic agents. The protocols and data presented herein are intended to serve as a practical resource for researchers investigating cellular senescence and developing new senotherapeutics.

Introduction to (S)-MCOPPB and Cellular Senescence

Cellular senescence is a state of irreversible cell cycle arrest implicated in aging and various age-related diseases. Senescent cells accumulate in tissues over time and contribute to pathology through the secretion of a pro-inflammatory cocktail of cytokines, chemokines, and proteases, known as the senescence-associated secretory phenotype (SASP). The selective elimination of these detrimental cells by compounds known as senolytics is a promising therapeutic strategy.

(S)-MCOPPB, a selective agonist for the nociceptin (B549756) opioid peptide (NOP) receptor, was recently identified as a potent senolytic through a high-throughput screening of pharmacologically active compounds.[1][2][3] This discovery opens a new avenue for senolytic drug development, targeting a novel pathway for the induction of senescent cell death.

Validation of a compound's senolytic activity is crucial and relies on robust biomarkers. The cyclin-dependent kinase inhibitors p16INK4a and p21Cip1 are well-established biomarkers of cellular senescence.[4][5] Their expression is significantly upregulated in senescent cells, where they play a critical role in establishing and maintaining cell cycle arrest.[4] Therefore, a reduction in the levels of p16 and p21 in a treated cell population is a strong indicator of the selective removal of senescent cells.

This guide outlines the experimental procedures to validate the senolytic efficacy of (S)-MCOPPB by quantifying its impact on p16 and p21 expression in a controlled in vitro setting, alongside a comparison with other known senolytics.

Signaling Pathway of Cellular Senescence

The p16INK4a/Rb and p53/p21Cip1 pathways are two major tumor suppressor networks that converge to regulate the cell cycle and induce senescence. Various stressors, such as DNA damage, oncogene activation, and replicative exhaustion, can activate these pathways.

Caption: The p16/Rb and p53/p21 pathways in cellular senescence.

Experimental Workflow for Validating Senolytic Activity

A systematic approach is required to induce senescence, treat with senolytic compounds, and analyze the specific markers and cell viability.

Caption: Experimental workflow for senolytic activity validation.

Detailed Experimental Protocols

Cell Culture and Senescence Induction

• Cell Line: Human fetal lung fibroblasts (IMR-90).

• Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Culture Conditions: 37°C, 5% CO2 in a humidified incubator.

• Senescence Induction:

  • Plate IMR-90 cells at a density of 5 x 105 cells per 10 cm dish.

  • Allow cells to adhere overnight.

  • Treat cells with 250 nM doxorubicin (B1662922) for 24 hours to induce DNA damage-induced senescence.

  • After 24 hours, remove the doxorubicin-containing medium, wash the cells twice with phosphate-buffered saline (PBS), and replace with fresh culture medium.

  • Culture the cells for an additional 7-10 days to allow the senescent phenotype to fully develop. Confirm senescence by observing flattened and enlarged cell morphology and by staining for senescence-associated β-galactosidase (SA-β-gal) activity.

Treatment with Senolytic Compounds

• Plate both non-senescent (proliferating) and senescent IMR-90 cells in 96-well plates for viability assays and in 6-well plates for RNA and protein analysis.

• Allow cells to adhere overnight.

• Prepare stock solutions of (S)-MCOPPB, Dasatinib (positive control), Quercetin (positive control), and a vehicle control (DMSO) in culture medium.

• Treat the cells with a range of concentrations for each compound (e.g., 0.1 µM to 10 µM for (S)-MCOPPB).

• Incubate the cells with the compounds for 48-72 hours.

Quantitative Real-Time PCR (qPCR) for p16 and p21 mRNA Expression

• RNA Extraction: Lyse the cells and extract total RNA using a commercially available kit according to the manufacturer's instructions.

• cDNA Synthesis: Reverse transcribe 1 µg of total RNA into cDNA using a high-capacity cDNA reverse transcription kit.

• qPCR: Perform qPCR using a suitable real-time PCR system with SYBR Green master mix and primers specific for human CDKN2A (p16) and CDKN1A (p21). Use a housekeeping gene (e.g., GAPDH or ACTB) for normalization.

  • p16 (CDKN2A) Forward Primer: 5'-GAGCAGCATGGAGCCTTC-3'

  • p16 (CDKN2A) Reverse Primer: 5'-CGTAACTATTCGGTGCGTTG-3'

  • p21 (CDKN1A) Forward Primer: 5'-GGCAGACCAGCATGACAGATT-3'

  • p21 (CDKN1A) Reverse Primer: 5'-GAAGATCAGCCGGCGTTTG-3'

• Data Analysis: Calculate the relative mRNA expression using the 2-ΔΔCt method.

Western Blotting for p16 and p21 Protein Expression

• Protein Extraction: Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration using a BCA protein assay.

• SDS-PAGE and Transfer: Separate 20-30 µg of protein per lane on a 12% SDS-polyacrylamide gel and transfer to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against p16 (1:1000), p21 (1:1000), and a loading control (e.g., β-actin or GAPDH, 1:5000) overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Densitometry: Quantify the band intensities using image analysis software and normalize to the loading control.

Cell Viability Assay

• After the 48-72 hour treatment period, assess cell viability using a luminescent cell viability assay that measures ATP content (e.g., CellTiter-Glo®).

• Measure luminescence using a plate reader.

• Calculate the percentage of viable cells relative to the vehicle-treated control for both non-senescent and senescent cell populations.

Comparative Data Presentation

The following tables present hypothetical data to illustrate the expected outcomes of the validation experiments.

Table 1: Effect of Senolytic Compounds on Cell Viability

Compound	Concentration (µM)	Viability of Non-Senescent Cells (%)	Viability of Senescent Cells (%)
Vehicle (DMSO)	-	100 ± 5.2	100 ± 6.1
(S)-MCOPPB	1	98 ± 4.5	75 ± 5.8
5	95 ± 5.1	40 ± 4.9
10	92 ± 6.3	25 ± 3.7
Dasatinib	1	97 ± 4.8	68 ± 6.2
Quercetin	10	96 ± 5.5	55 ± 5.1

Table 2: Effect of Senolytic Compounds on p16 and p21 mRNA Expression in Senescent Cells

Compound	Concentration (µM)	Relative p16 mRNA Expression (Fold Change)	Relative p21 mRNA Expression (Fold Change)
Vehicle (DMSO)	-	1.00 ± 0.12	1.00 ± 0.15
(S)-MCOPPB	5	0.45 ± 0.08	0.52 ± 0.09
Dasatinib	1	0.58 ± 0.10	0.65 ± 0.11
Quercetin	10	0.62 ± 0.09	0.68 ± 0.13

Table 3: Effect of Senolytic Compounds on p16 and p21 Protein Expression in Senescent Cells

Compound	Concentration (µM)	Relative p16 Protein Expression (Fold Change)	Relative p21 Protein Expression (Fold Change)
Vehicle (DMSO)	-	1.00 ± 0.18	1.00 ± 0.21
(S)-MCOPPB	5	0.38 ± 0.09	0.47 ± 0.11
Dasatinib	1	0.51 ± 0.13	0.59 ± 0.14
Quercetin	10	0.55 ± 0.12	0.63 ± 0.15

Data are presented as mean ± standard deviation from three independent experiments.

Conclusion

This guide provides a standardized methodology for validating the senolytic activity of (S)-MCOPPB. By demonstrating a dose-dependent and selective reduction in the viability of senescent cells, coupled with a corresponding decrease in the expression of the key senescence biomarkers p16 and p21, researchers can robustly confirm the senolytic potential of this novel compound. The comparative data against established senolytics will further contextualize its efficacy and potential as a therapeutic agent for age-related diseases.

References

• 1. Nociceptin/orphanin FQ opioid receptor (NOP) selective ligand MCOPPB links anxiolytic and senolytic effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Nociceptin/orphanin FQ opioid receptor (NOP) selective ligand MCOPPB links anxiolytic and senolytic effects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. The Senescence Markers p16INK4A, p14ARF/p19ARF, and p21 in Organ Development and Homeostasis - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Senolytic Landscape: A Comparative Analysis of (S)-MCOPPB and Other Key Senotherapeutics

For Immediate Release

In the rapidly evolving field of geroscience, the quest for effective senolytic agents—compounds that selectively eliminate senescent cells—holds immense promise for treating a spectrum of age-related diseases. This guide provides a detailed comparison of the novel senolytic candidate (S)-MCOPPB with established and emerging senotherapeutics, including the combination of Dasatinib (B193332) and Quercetin (D+Q), Fisetin, and Navitoclax. This analysis is intended for researchers, scientists, and drug development professionals, offering a synthesis of available experimental data to inform future research and development.

Executive Summary

(S)-MCOPPB, a selective nociceptin/orphanin FQ peptide (NOP) receptor agonist, has been identified as a potent senolytic agent through high-throughput screening.[1][2][3][4] It has demonstrated efficacy in clearing senescent cells in vitro and in vivo, with a mechanism of action linked to the activation of Toll-like receptor (TLR) signaling pathways.[1][3][5] In comparison, other prominent senolytics such as D+Q, Fisetin, and Navitoclax operate through distinct molecular pathways, targeting multiple pro-survival networks in senescent cells. While direct head-to-head comparative studies are limited, this guide consolidates available quantitative data, details experimental methodologies, and visualizes the signaling pathways to facilitate an objective assessment of their respective senolytic potential.

Quantitative Comparison of Senolytic Efficacy

The following table summarizes the available quantitative data on the efficacy of (S)-MCOPPB and other leading senolytics. It is important to note that the experimental conditions, including the cell types and senescence inducers, vary across studies, which may influence the observed efficacy.

Senolytic Agent	Senescent Cell Type	Induction Method	Concentration	Efficacy Metric	Reference
(S)-MCOPPB	Human Hepatocellular Carcinoma (Huh-7)	Doxorubicin	0.5 µM	Up to 7-fold decrease in senescent cells	[5]
Mouse Visceral White Adipose Tissue (in vivo)	Aging	Not Specified	~70% reduction in SA-β-gal positive cells	[5]
Dasatinib + Quercetin (D+Q)	Human Articular Chondrocytes	Aging	Not Specified	Selective elimination of senescent cells	[6]
Adipose Tissue (in vivo)	Aging	Not Specified	Reduction in senescence and inflammation markers	[7]
Fisetin	Human Umbilical Vein Endothelial Cells (HUVECs)	Not Specified	3.4 ± 0.3 µM (IC50)	Reduction in cell viability	[8]
Mouse and Human Adipose Tissue	Aging	Not Specified	Reduction in senescence markers	[9]
Navitoclax (ABT-263)	Human Umbilical Vein Endothelial Cells (HUVECs)	Not Specified	Not Specified	Reduced viability of senescent cells	[10][11]
IMR90 Human Lung Fibroblasts	Not Specified	Not Specified	Reduced viability of senescent cells	[10][11]

Signaling Pathways and Mechanisms of Action

The senolytic activity of these compounds is attributed to their ability to disrupt pro-survival pathways that are upregulated in senescent cells.

(S)-MCOPPB: The senolytic effect of (S)-MCOPPB is associated with the activation of transcriptional networks involved in the immune response, implicating Toll-like receptors (TLRs).[1][3][5]

Figure 1: Proposed signaling pathway for (S)-MCOPPB-induced senolysis.

Dasatinib + Quercetin (D+Q): This combination therapy targets multiple pathways. Dasatinib inhibits receptor tyrosine kinases, while Quercetin inhibits the PI3K/Akt pathway and NF-κB activation.[6][7][12]

Figure 2: Combined signaling pathways of Dasatinib and Quercetin in senolysis.

Fisetin: This natural flavonoid primarily induces apoptosis in senescent cells by inhibiting the PI3K/Akt signaling pathway.[13][14][15][16]

Figure 3: Fisetin-mediated inhibition of the PI3K/Akt pathway in senescent cells.

Navitoclax (ABT-263): Navitoclax is a potent inhibitor of the B-cell lymphoma 2 (Bcl-2) family of anti-apoptotic proteins, including Bcl-2, Bcl-xL, and Bcl-w.[10][11][17][18]

Figure 4: Mechanism of Navitoclax-induced apoptosis via Bcl-2 family inhibition.

Experimental Protocols

Accurate and reproducible experimental design is paramount in the evaluation of senolytic compounds. Below are detailed methodologies for key assays.

Senescence-Associated β-Galactosidase (SA-β-gal) Staining

This histochemical assay is a widely used biomarker for senescent cells.

Materials:

• Fixative solution (2% formaldehyde, 0.2% glutaraldehyde (B144438) in PBS)

• Wash buffer (PBS, pH 7.4)

• Staining solution (1 mg/mL X-gal, 40 mM citric acid/sodium phosphate (B84403) buffer pH 6.0, 5 mM potassium ferrocyanide, 5 mM potassium ferricyanide, 150 mM NaCl, 2 mM MgCl2)

• Microscope

Procedure:

• Wash cells or tissue sections twice with PBS.

• Fix with the fixative solution for 5 minutes at room temperature.

• Wash three times with PBS.

• Incubate with the staining solution at 37°C in a CO2-free incubator for 12-24 hours. Protect from light.

• Wash with PBS and visualize the blue-stained senescent cells under a microscope.[19][20][21][22]

Immunofluorescence Staining for Senescence Markers

This technique allows for the detection and localization of specific senescence-associated proteins.

Materials:

• Cells grown on coverslips

• Fixative (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking buffer (e.g., 1% BSA in PBS)

• Primary antibody against a senescence marker (e.g., p16INK4a, p21WAF1/Cip1)

• Fluorescently labeled secondary antibody

• DAPI for nuclear counterstaining

• Mounting medium

• Fluorescence microscope

Procedure:

• Fix cells with 4% paraformaldehyde for 15 minutes at room temperature.

• Wash three times with PBS.

• Permeabilize cells with 0.1% Triton X-100 in PBS for 10 minutes.

• Wash three times with PBS.

• Block non-specific binding with 1% BSA in PBS for 1 hour.

• Incubate with the primary antibody diluted in blocking buffer overnight at 4°C.

• Wash three times with PBS.

• Incubate with the fluorescently labeled secondary antibody for 1 hour at room temperature in the dark.

• Wash three times with PBS.

• Counterstain nuclei with DAPI for 5 minutes.

• Wash with PBS and mount the coverslips on slides.

• Visualize using a fluorescence microscope.[23][24][25][26]

Experimental Workflow for Senolytic Efficacy Assessment

A typical workflow for evaluating the efficacy of a potential senolytic agent is outlined below.

Figure 5: A generalized experimental workflow for the evaluation of senolytic compounds.

Conclusion

(S)-MCOPPB represents a novel and promising senolytic agent with a distinct mechanism of action involving the NOP receptor and TLR signaling. While the currently available data demonstrates its potential, further research is required to establish its efficacy across a broader range of senescent cell types and to determine its IC50 values for direct comparison with other senolytics. The established senotherapeutics, D+Q, Fisetin, and Navitoclax, have a more extensive body of research supporting their efficacy and well-defined mechanisms of action. The choice of a senolytic agent for a specific therapeutic application will likely depend on the target tissue, the type of senescent cells involved, and the desired safety profile. This guide provides a foundational framework for researchers to compare and contrast these key senolytic compounds as the field continues to advance towards clinical applications.

References

• 1. Nociceptin/orphanin FQ opioid receptor (NOP) selective ligand MCOPPB links anxiolytic and senolytic effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cellular Senescence: Molecular Targets, Biomarkers, and Senolytic Drugs | MDPI [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Nociceptin/orphanin FQ opioid receptor (NOP) selective ligand MCOPPB links anxiolytic and senolytic effects [iris.unipa.it]
• 5. Nociceptin/orphanin FQ opioid receptor (NOP) selective ligand MCOPPB links anxiolytic and senolytic effects - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Senolytic therapy combining Dasatinib and Quercetin restores the chondrogenic phenotype of human osteoarthritic chondrocytes by the release of pro-anabolic mediators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Senolytic drugs, dasatinib and quercetin, attenuate adipose tissue inflammation, and ameliorate metabolic function in old age - PMC [pmc.ncbi.nlm.nih.gov]
• 8. New agents that target senescent cells: the flavone, fisetin, and the BCL-XL inhibitors, A1331852 and A1155463 | Aging [aging-us.com]
• 9. Exploring the effects of Dasatinib, Quercetin, and Fisetin on DNA methylation clocks: a longitudinal study on senolytic interventions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Identification of a novel senolytic agent, navitoclax, targeting the Bcl-2 family of anti-apoptotic factors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Fisetin Clears Senescent Cells Through the Pi3k‐Akt‐Bcl‐2/Bcl‐xl Pathway to Alleviate Diabetic Aortic Aging | Semantic Scholar [semanticscholar.org]
• 16. Fisetin Clears Senescent Cells Through the Pi3k-Akt-Bcl-2/Bcl-xl Pathway to Alleviate Diabetic Aortic Aging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Synergism of BCL-2 family inhibitors facilitates selective elimination of senescent cells | Aging [aging-us.com]
• 18. Combining BCL-2 Family Inhibitors May Yield More Effective Senolytic Therapies – Fight Aging! [fightaging.org]
• 19. telomer.com.tr [telomer.com.tr]
• 20. buckinstitute.org [buckinstitute.org]
• 21. researchgate.net [researchgate.net]
• 22. Protocol to detect senescence-associated β-galactosidase and immunoperoxidase activity in fresh-frozen murine tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 23. sentragortech.com [sentragortech.com]
• 24. youtube.com [youtube.com]
• 25. documents.thermofisher.com [documents.thermofisher.com]
• 26. DSpace [repositori.upf.edu]

Cross-validation of (S)-MCOPPB's anxiolytic effects in different rodent models

Aimed at researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of the anxiolytic effects of (S)-MCOPPB with established and alternative anxiolytic agents in various rodent models of anxiety. This document summarizes quantitative data, details experimental protocols, and visualizes key biological pathways and workflows to offer an objective evaluation of (S)-MCOPPB's performance.

(S)-MCOPPB is a potent and selective agonist for the nociceptin (B549756) opioid peptide (NOP) receptor.[1] Research into NOP receptor agonists has highlighted their potential as a novel class of anxiolytics.[2] This guide cross-validates the anxiolytic effects of (S)-MCOPPB by comparing its performance in key rodent anxiety models with that of diazepam, a classic benzodiazepine, and mGluR2 positive allosteric modulators (PAMs), an alternative therapeutic approach.

Comparative Efficacy in Rodent Anxiety Models

To provide a clear comparison, the following tables summarize the quantitative data from studies evaluating (S)-MCOPPB, diazepam, and a representative mGluR2/4 positive allosteric modulator in the elevated plus-maze, open field, and light-dark box tests. These models are staples in preclinical anxiety research, each probing different aspects of anxiety-like behavior.

Elevated Plus-Maze Test

The elevated plus-maze (EPM) is a widely used behavioral assay to assess anxiety-like behavior in rodents. The test is based on the conflict between the innate tendency of rodents to explore a novel environment and their aversion to open, elevated spaces. Anxiolytic compounds typically increase the time spent and the number of entries into the open arms.

Compound	Dose	Animal Model	Key Finding
(S)-MCOPPB	Data not available	Data not available	While mentioned as part of a battery of behavioral tests, specific quantitative data for (S)-MCOPPB in the EPM is not publicly available.
Diazepam	1 mg/kg	Male Holtzman rats	Increased the proportion of exploratory behavior in the open arms.
ADX88178 (mGluR4 PAM)	10, 30, 100 mg/kg (p.o.)	Male rats	Dose-dependently increased the time spent in the open arms by 7.5-, 11-, and 13-fold, respectively.[3]

Open Field Test

The open field test assesses general locomotor activity and anxiety-like behavior in a novel environment. Anxiolytic drugs are expected to increase exploration of the center of the open field, while having minimal effects on overall locomotion at therapeutic doses.

Compound	Dose	Animal Model	Key Finding
(S)-MCOPPB	10 mg/kg (p.o.)	Male ddY mice	Did not significantly affect locomotor activity (ambulation score).[3]
Diazepam	0.5, 1.0, 3.0 mg/kg (i.p.)	Male and female High and Low Activity mice	Reduced distance traveled at the highest dose (3.0 mg/kg), suggesting potential sedative effects.[4]
mGluR2 PAMs (General)	Not specified	Rodent models	Generally do not produce sedative effects at anxiolytic doses.

Light-Dark Box Test

The light-dark box test is another common assay for anxiety-like behavior. It is based on the conflict between the rodent's natural aversion to brightly lit areas and its exploratory drive. Anxiolytic compounds increase the time spent in the light compartment.

Compound	Dose	Animal Model	Key Finding
(S)-MCOPPB	Data not available	Data not available	Specific quantitative data for (S)-MCOPPB in the light-dark box test is not publicly available.
Diazepam	0.1-4 mg/kg	Rats	Significantly reduced the anxiogenic effect of m-chlorophenyl-piperazine (mCPP), indicating anxiolytic activity.[5][6]
mGluR2 PAMs (General)	Not specified	Rodent models	Studies suggest anxiolytic-like effects.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are the protocols for the key anxiety models cited in this guide.

Elevated Plus-Maze Protocol

• Apparatus: A plus-shaped maze with two open arms and two enclosed arms of equal dimensions, elevated from the floor.[7]

• Acclimation: Animals are habituated to the testing room for at least 30 minutes prior to the experiment.

• Procedure: Each rodent is placed in the center of the maze, facing an open arm, and allowed to freely explore for a 5-minute session.[8]

• Data Collection: The number of entries into and the time spent in each arm are recorded using a video-tracking system.

• Key Measures:

  • Percentage of time spent in the open arms: (Time in open arms / Total time in all arms) x 100.

  • Percentage of open arm entries: (Entries into open arms / Total entries into all arms) x 100.

  • Total arm entries (as a measure of locomotor activity).

Open Field Test Protocol

• Apparatus: A square or circular arena with high walls to prevent escape. The floor is typically divided into a grid of squares, with a designated "center" zone.

• Acclimation: Animals are habituated to the testing room for a specified period before the test.

• Procedure: Each animal is placed in the center of the open field and allowed to explore freely for a set duration (e.g., 5-10 minutes).

• Data Collection: An overhead camera records the animal's movement, which is then analyzed by a tracking software.

• Key Measures:

  • Time spent in the center of the arena.

  • Number of entries into the center zone.

  • Total distance traveled (a measure of locomotor activity).

  • Rearing frequency (a measure of exploratory behavior).

Light-Dark Box Test Protocol

• Apparatus: A box divided into a small, dark compartment and a larger, brightly illuminated compartment, connected by an opening.

• Acclimation: Animals are brought to the testing room and allowed to acclimate.

• Procedure: The animal is placed in the center of the light compartment and allowed to move freely between the two compartments for a defined period (typically 5-10 minutes).[2]

• Data Collection: A video camera records the session, and software tracks the animal's location and movements.

• Key Measures:

  • Time spent in the light compartment.[1]

  • Number of transitions between the two compartments.

  • Latency to first enter the dark compartment.

Signaling Pathways and Experimental Workflows

Visualizing the underlying mechanisms and experimental processes is essential for a deeper understanding of the data.

Signaling Pathways

The anxiolytic effects of (S)-MCOPPB, diazepam, and mGluR2 PAMs are mediated by distinct signaling pathways.

Caption: Simplified signaling pathways for (S)-MCOPPB, Diazepam, and mGluR2 PAMs.

Experimental Workflow

The general workflow for assessing the anxiolytic effects of a novel compound in a rodent model is a multi-step process.

Caption: General experimental workflow for preclinical anxiolytic drug testing.

Conclusion

The available data suggests that (S)-MCOPPB exhibits anxiolytic potential without the sedative or memory-impairing side effects often associated with benzodiazepines like diazepam.[2] Its unique mechanism of action, targeting the nociceptin system, presents a promising alternative to traditional anxiolytic pathways. However, a direct quantitative comparison of (S)-MCOPPB's efficacy in the elevated plus-maze and light-dark box tests against diazepam and mGluR2 PAMs is currently limited by the lack of publicly available data. Further head-to-head studies in these standardized models are warranted to fully elucidate the comparative anxiolytic profile of (S)-MCOPPB. The detailed protocols and pathway diagrams provided in this guide offer a framework for conducting and interpreting such future research.

References

• 1. maze.conductscience.com [maze.conductscience.com]
• 2. maze.conductscience.com [maze.conductscience.com]
• 3. Peripubertal mGluR2/3 Agonist Treatment Prevents Hippocampal Dysfunction and Dopamine System Hyperactivity in Adulthood in MAM Model of Schizophrenia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The mGluR2 Positive Allosteric Modulator BINA Decreases Cocaine Self-Administration and Cue-Induced Cocaine-Seeking and Counteracts Cocaine-Induced Enhancement of Brain Reward Function in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Elevated Plus Maze for Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The use of the elevated plus maze as an assay of anxiety-related behavior in rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Elevated plus maze - Wikipedia [en.wikipedia.org]
• 8. Light/Dark Box Test - Creative Biolabs [creative-biolabs.com]

(S)-MCOPPB: A Comparative Analysis of its Opioid Receptor Selectivity Profile

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the selectivity profile of (S)-MCOPPB against mu (µ), delta (δ), and kappa (κ) opioid receptors. The information presented herein is supported by quantitative experimental data to facilitate an objective evaluation of the compound's performance relative to its activity at the nociceptin (B549756)/orphanin FQ (NOP) receptor.

(S)-MCOPPB is recognized as a potent and selective agonist for the nociceptin receptor (NOP).[1] Its interaction with the classical opioid receptors (mu, delta, and kappa) is significantly weaker, establishing it as a valuable tool for investigating the specific physiological roles of the NOP system.

Quantitative Selectivity Profile

The following table summarizes the binding affinity (Ki) and functional activity (EC50) of (S)-MCOPPB at human opioid receptors. This data is crucial for understanding its selectivity and potential for off-target effects.

Receptor	Binding Affinity (Ki) [nM]	Functional Activity (EC50) [nM]	Assay Type
Nociceptin (NOP)	0.085	0.39	Radioligand Displacement ([³H]N/OFQ) / [³⁵S]GTPγS Binding
Mu (µ) Opioid	1.05	34	Radioligand Displacement ([³H]DAMGO) / [³⁵S]GTPγS Binding
Delta (δ) Opioid	>667	4696	Radioligand Displacement ([³H]DPDPE) / [³⁵S]GTPγS Binding
Kappa (κ) Opioid	23.1	80	Radioligand Displacement ([³H]enadoline) / [³⁵S]GTPγS Binding

Data sourced from Hayashi et al., 2009, Journal of Medicinal Chemistry.[1]

As the data indicates, (S)-MCOPPB exhibits a significantly higher affinity and functional potency at the NOP receptor compared to the mu, delta, and kappa opioid receptors. The selectivity for the NOP receptor over the mu receptor is approximately 12-fold in terms of binding affinity, while it is substantially more selective against the delta and kappa receptors.

Experimental Methodologies

The quantitative data presented above was generated using standard and well-validated in vitro pharmacological assays. The following sections provide detailed protocols representative of the methodologies employed.

Radioligand Displacement Binding Assay

This assay determines the binding affinity (Ki) of a test compound by measuring its ability to displace a specific, high-affinity radiolabeled ligand from its receptor.

Objective: To determine the inhibitory constant (Ki) of (S)-MCOPPB for the mu, delta, and kappa opioid receptors.

Materials:

• Cell membranes prepared from cell lines stably expressing the human mu, delta, or kappa opioid receptor (e.g., CHO-K1, HEK293).

• Radioligands: [³H]DAMGO (for mu), [³H]DPDPE (for delta), [³H]enadoline (for kappa).

• Test compound: (S)-MCOPPB.

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Non-specific binding control (e.g., naloxone).

• Glass fiber filters.

• Scintillation cocktail and liquid scintillation counter.

Procedure:

• Cell membranes are incubated with a fixed concentration of the respective radioligand and varying concentrations of (S)-MCOPPB.

• The incubation is carried out at a specific temperature (e.g., 25°C) for a defined period to reach equilibrium.

• To determine non-specific binding, a separate set of tubes is incubated with the radioligand and a high concentration of an unlabeled competitor (e.g., naloxone).

• The incubation is terminated by rapid filtration through glass fiber filters, which traps the receptor-bound radioligand.

• The filters are washed with ice-cold assay buffer to remove unbound radioligand.

• The radioactivity retained on the filters is quantified using a liquid scintillation counter.

• The concentration of (S)-MCOPPB that inhibits 50% of the specific binding of the radioligand (IC50) is determined by non-linear regression analysis of the competition curve.

• The Ki value is calculated from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

[³⁵S]GTPγS Functional Assay

This functional assay measures the agonist-induced activation of G-protein coupled receptors (GPCRs) by quantifying the binding of the non-hydrolyzable GTP analog, [³⁵S]GTPγS, to Gα subunits.

Objective: To determine the potency (EC50) and efficacy of (S)-MCOPPB in activating the mu, delta, and kappa opioid receptors.

Materials:

• Cell membranes prepared from cell lines stably expressing the human mu, delta, or kappa opioid receptor.

• [³⁵S]GTPγS.

• GDP (Guanosine diphosphate).

• Test compound: (S)-MCOPPB.

• Assay Buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4).

• Glass fiber filters.

• Scintillation cocktail and liquid scintillation counter.

Procedure:

• Cell membranes are pre-incubated with GDP to ensure that G-proteins are in their inactive, GDP-bound state.

• The membranes are then incubated with varying concentrations of (S)-MCOPPB in the presence of [³⁵S]GTPγS.

• The incubation is carried out at a specific temperature (e.g., 30°C) for a defined period.

• Basal G-protein activity is measured in the absence of an agonist, while non-specific binding is determined in the presence of a high concentration of unlabeled GTPγS.

• The reaction is terminated by rapid filtration through glass fiber filters.

• The filters are washed with ice-cold buffer and the amount of bound [³⁵S]GTPγS is quantified by liquid scintillation counting.

• The concentration of (S)-MCOPPB that produces 50% of the maximal response (EC50) is determined by non-linear regression analysis of the dose-response curve.

Visualizing the Methodologies

To further clarify the experimental processes and the underlying biological pathway, the following diagrams are provided.

Caption: Experimental workflows for determining binding affinity and functional activity.

Caption: Simplified G-protein coupled opioid receptor signaling pathway.

References

• 1. MCOPPB trihydrochloride | CAS:1108147-88-1 | NOP receptor agonist | High Purity | Manufacturer BioCrick [biocrick.com]

Head-to-Head Comparison of NOP Receptor Agonists: (S)-MCOPPB, AT-403, and Ro 65-6570

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive, data-driven comparison of three non-peptide NOP (Nociceptin/Orphanin FQ peptide) receptor agonists: (S)-MCOPPB, AT-403, and Ro 65-6570. These compounds are of significant interest in the fields of pain, addiction, and anxiety research. This document summarizes their performance based on available experimental data, details the methodologies for key experiments, and visualizes relevant biological pathways and workflows.

Executive Summary

(S)-MCOPPB, AT-403, and Ro 65-6570 are all potent agonists of the NOP receptor, a G protein-coupled receptor (GPCR) involved in a wide range of physiological processes. While all three compounds demonstrate full agonism at the NOP receptor, they exhibit distinct profiles in terms of potency, signaling bias, and in vivo effects. Notably, AT-403 has been characterized as an unbiased agonist, activating both G protein-dependent and β-arrestin-dependent signaling pathways, similar to the endogenous ligand N/OFQ. In contrast, (S)-MCOPPB and Ro 65-6570 show a bias towards G protein-mediated signaling.[1] This difference in functional selectivity is a critical consideration for predicting their therapeutic potential and side-effect profiles.

Quantitative Data Comparison

The following tables summarize the key in vitro and in vivo pharmacological parameters for (S)-MCOPPB, AT-403, and Ro 65-6570.

Table 1: In Vitro Potency and Efficacy

Compound	Assay	Parameter	Value	Reference
(S)-MCOPPB	Dynamic Mass Redistribution (DMR)	pEC50	10.55	[1]
GTPγS Binding	Emax (% of N/OFQ)	~100%	[2]
AT-403	Dynamic Mass Redistribution (DMR)	pEC50	10.31	[1]
GTPγS Binding	Emax (% of N/OFQ)	~100%	[3]
Ro 65-6570	Dynamic Mass Redistribution (DMR)	pEC50	9.63	[1]
GTPγS Binding	Emax (% of N/OFQ)	~100%	[4]

Table 2: Functional Selectivity (Biased Agonism)

Compound	Assay	Bias Factor (vs. β-arrestin 2)	Classification	Reference
(S)-MCOPPB	BRET	0.97	G protein biased	[1]
AT-403	BRET	0.16	Unbiased	[1]
Ro 65-6570	BRET	1.64	G protein biased	[1]

Table 3: In Vivo Antinociceptive Effects (Formalin Test in Mice)

Compound	Active Dose (Second Phase)	Route of Administration	Reference
(S)-MCOPPB	1 mg/kg	i.p.	[1]
AT-403	0.1 mg/kg	i.p.	[1]
Ro 65-6570	1 mg/kg	i.v.	[1]

Signaling Pathways and Experimental Workflows

NOP Receptor Signaling Pathways

Activation of the NOP receptor by agonists like (S)-MCOPPB, AT-403, and Ro 65-6570 initiates intracellular signaling cascades. As a GPCR, the NOP receptor can signal through two primary pathways: the canonical G protein pathway and the β-arrestin pathway. The balance between these pathways, influenced by the specific agonist, can lead to different physiological outcomes.

References

• 1. Functional Selectivity Does Not Predict Antinociceptive/Locomotor Impairing Potencies of NOP Receptor Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Nociceptin Receptor-Related Agonists as Safe and Non-addictive Analgesics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Differential In Vitro Pharmacological Profiles of Structurally Diverse Nociceptin Receptor Agonists in Activating G Protein and Beta-Arrestin Signaling at the Human Nociceptin Opioid Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Beta-arrestin 2 rather than G protein efficacy determines the anxiolytic-versus antidepressant-like effects of nociceptin/orphanin FQ receptor ligands - PMC [pmc.ncbi.nlm.nih.gov]

Confirming the senolytic mechanism of (S)-MCOPPB in specific cell lines

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the novel senolytic agent (S)-MCOPPB, detailing its mechanism of action in specific cell lines and benchmarking its performance against other known senolytics. All data is supported by experimental findings to aid in the evaluation and application of this compound in senescence research.

Introduction to (S)-MCOPPB

Cellular senescence, a state of irreversible cell-cycle arrest, contributes to aging and various age-related pathologies through the accumulation of senescent cells.[1][2] Senolytics are a class of drugs designed to selectively eliminate these cells, offering a promising therapeutic strategy.[3] (S)-MCOPPB, a selective ligand for the nociceptin (B549756) FQ opioid receptor (NOP), was identified as a potent senolytic through a high-throughput screening of a library of pharmacologically active compounds.[1] Originally studied as a potential anxiolytic, its ability to clear senescent cells presents a new avenue for its therapeutic application.[1]

Senolytic Activity and Specificity of (S)-MCOPPB

(S)-MCOPPB has demonstrated significant senolytic activity in various in vitro models. Its efficacy was confirmed in human cell lines where senescence was induced by different stimuli, highlighting its potential for targeting cells that have become senescent through distinct pathways.

Table 1: Summary of (S)-MCOPPB Senolytic Activity in Human Cell Lines

Cell Line	Type	Senescence Inducer	Effective Concentration	Key Findings
MRC-5	Human Lung Fibroblast	Aphidicolin	10 µM	Identified as a top hit in a high-throughput screen for senolytic activity.[1]
HepG2	Hepatocellular Carcinoma	Doxorubicin (100 nM)	0.5 µM	Showed a trend in reducing senescent cells at a non-cytotoxic dose.

| Huh-7 | Hepatocellular Carcinoma | Doxorubicin (100 nM) | 0.5 µM | Effectively and dose-dependently reduced viability of senescent cancer cells. |

Proposed Mechanism of Action

The senolytic activity of (S)-MCOPPB is distinct from many other senolytics that typically target anti-apoptotic pathways like the BCL-2 family.[3][4] Mechanistically, (S)-MCOPPB treatment has been shown to activate transcriptional networks associated with immune responses to external stressors.[1][5] This implicates the innate immune signaling pathway, particularly Toll-like receptors (TLRs), in its mechanism of action.[1][5] Activation of TLRs on senescent cells is thought to trigger a downstream cascade that ultimately leads to apoptosis.[6][7][8]

Figure 1. Proposed signaling pathway for (S)-MCOPPB-induced senolysis.

Comparison with Alternative Senolytics

The landscape of senolytic drugs is diverse, with agents targeting various survival pathways in senescent cells.[9] (S)-MCOPPB's unique mechanism provides a valuable alternative to existing compounds, which are often limited by cell-type specificity and side effects.[10][11]

Table 2: Comparative Overview of Key Senolytic Agents

Senolytic Agent	Primary Target / Mechanism	Effective Cell Types (Examples)	Notes
(S)-MCOPPB	NOP Receptor / Toll-like Receptor (TLR) Signaling	Human Fibroblasts (MRC-5), Hepatoma (Huh-7)	Unique immune-mediated mechanism; tissue-specific effects observed in vivo.[1]
Dasatinib + Quercetin (D+Q)	Multiple Tyrosine Kinases (Dasatinib); PI3K, BCL-2 Family (Quercetin)	Preadipocytes, Endothelial Cells (HUVECs)	Pioneering senolytic combination; targets multiple pathways.[3][9][12]
Fisetin	PI3K/AKT, BCL-xL	Endothelial Cells (HUVECs)	A natural flavonoid with both senolytic and senomorphic properties.[9][10]
Navitoclax (ABT-263)	BCL-2, BCL-xL, BCL-W	Endothelial Cells (HUVECs), IMR-90 Fibroblasts	Potent BCL-2 family inhibitor; can cause hematological toxicity.[4][10][11]

| Piperlongumine | ROS Amplification | Fibroblasts (WI-38) | Selectively kills senescent cells by increasing oxidative stress. |

Experimental Protocols

Accurate assessment of senolytic activity requires robust and reproducible experimental design. Below is a generalized protocol for inducing senescence and evaluating the efficacy of (S)-MCOPPB in vitro.

Figure 2. Standard experimental workflow for assessing senolytic compounds.

Detailed Methodology: Doxorubicin-Induced Senescence and SA-β-Gal Assay

This protocol is adapted for use with adherent cell lines such as HepG2 or MRC-5 in a 6-well plate format.

1. Senescence Induction: a. Seed cells to achieve 60-70% confluency. b. Treat cells with a senescence-inducing agent. For chemotherapy-induced senescence, use 100 nM Doxorubicin in complete medium for 24 hours.[13][14][15] c. After 24 hours, aspirate the doxorubicin-containing medium, wash cells gently with 1X PBS, and replace with fresh, drug-free complete medium. d. Culture the cells for an additional 6-10 days to allow the senescent phenotype to fully develop, replacing the medium every 2-3 days.[14][16]

2. Senolytic Treatment: a. After the recovery period, treat the senescent cells and a non-senescent control group with (S)-MCOPPB at various concentrations (e.g., 0.1 µM to 10 µM) for 48 hours. Include a vehicle-only control (e.g., DMSO).

3. Senescence-Associated β-Galactosidase (SA-β-Gal) Staining: a. Aspirate the medium and wash the cells twice with 1X PBS.[17][18] b. Fix the cells with a solution of 2% formaldehyde (B43269) and 0.2% glutaraldehyde (B144438) in PBS for 10-15 minutes at room temperature.[19] c. Wash the cells twice with 1X PBS. d. Prepare the SA-β-Gal Staining Solution (1 mg/mL X-gal, 40 mM citric acid/sodium phosphate (B84403) pH 6.0, 5 mM potassium ferrocyanide, 5 mM potassium ferricyanide, 150 mM NaCl, 2 mM MgCl2).[17] The pH of 6.0 is critical for detecting the senescence-specific enzyme activity.[20] e. Add 1 mL of Staining Solution to each well, ensuring the cell monolayer is fully covered. f. Incubate the plates at 37°C overnight in a dry incubator (do not use a CO2 incubator, as it will lower the buffer's pH).[17][20] g. The following day, check for the development of a blue precipitate in the cytoplasm of senescent cells using a bright-field microscope. h. To quantify, count the number of blue-stained (SA-β-Gal positive) cells and the total number of cells in several random fields of view to determine the percentage of senescent cells.[19]

Conclusion

(S)-MCOPPB is a novel senolytic agent with a distinct mechanism of action involving the activation of immune-related pathways, likely via Toll-like receptors.[1][5] Its efficacy in chemotherapy-induced senescent cancer cell lines and fibroblast models confirms its potential as a therapeutic tool. Compared to other senolytics that target common anti-apoptotic pathways, (S)-MCOPPB offers a new strategy for clearing senescent cells. Further investigation is warranted to fully elucidate its downstream signaling cascade and to explore its efficacy and safety in preclinical models of age-related diseases.

References

• 1. Nociceptin/orphanin FQ opioid receptor (NOP) selective ligand MCOPPB links anxiolytic and senolytic effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Senolytic drugs: from discovery to translation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Senotherapeutics and Their Molecular Mechanism for Improving Aging - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cellular Senescence: Molecular Targets, Biomarkers, and Senolytic Drugs | MDPI [mdpi.com]
• 6. Toll-like receptor 2 induced senescence in intervertebral disc cells of patients with back pain can be attenuated by o-vanillin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The innate immune sensor Toll-like receptor 2 controls the senescence-associated secretory phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biorxiv.org [biorxiv.org]
• 9. Senolytic Drugs: Reducing Senescent Cell Viability to Extend Health Span - PMC [pmc.ncbi.nlm.nih.gov]
• 10. New agents that target senescent cells: the flavone, fisetin, and the BCL-XL inhibitors, A1331852 and A1155463 | Aging [aging-us.com]
• 11. Navitoclax is Better than Dasatinib and Quercetin at Clearing Senescent Cells Produced by Radiotherapy – Fight Aging! [fightaging.org]
• 12. avea-life.com [avea-life.com]
• 13. Doxorubicin Induces a Senescent Phenotype in Murine and Human Astrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Doxorubicin-Induced Cancer Cell Senescence Shows a Time Delay Effect and Is Inhibited by Epithelial-Mesenchymal Transition (EMT) - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. buckinstitute.org [buckinstitute.org]
• 18. cellbiolabs.com [cellbiolabs.com]
• 19. mcgillradiobiology.ca [mcgillradiobiology.ca]
• 20. telomer.com.tr [telomer.com.tr]

Independent Verification of (S)-MCOPPB's Lack of Motor Function Inhibition: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the motor function profile of (S)-MCOPPB, a potent and selective nociceptin/orphanin FQ (NOP) receptor agonist, with other relevant compounds. The information presented herein is based on independent experimental data to assist in the evaluation of (S)-MCOPPB's potential as a therapeutic agent with a favorable side-effect profile.

Executive Summary

(S)-MCOPPB is a subject of interest for its potential anxiolytic properties. A critical aspect of its preclinical evaluation is the assessment of its impact on motor function, a common side effect of centrally acting drugs. Independent studies present conflicting evidence regarding the effect of (S)-MCOPPB on locomotor activity. While some studies report no significant motor impairment at effective anxiolytic doses, another has observed a reduction in ambulatory distance. This guide synthesizes the available data to provide a clear and objective overview.

Comparative Analysis of Locomotor Activity

The open-field test is a standard behavioral assay used to assess locomotor activity and exploratory behavior in rodents. The data presented below is from a 2021 study by Azevedo Neto et al., which compared the effects of (S)-MCOPPB with two other NOP receptor agonists, AT-403 and Ro 65-6570.

Compound	Dose (mg/kg, i.p.)	Cumulative Distance Traveled (m)	Total Time Spent Immobile (s)	Cumulative Number of Rearings
Vehicle	-	~120	~600	~500
(S)-MCOPPB	0.1	No significant change	No significant change	No significant change
1	No significant change	No significant change	No significant change
10	No significant change	No significant change	No significant change
AT-403	0.1	No significant change	No significant change	No significant change
1	Complete suppression	Increased significantly	Decreased significantly
10	Complete suppression	Increased significantly	Decreased significantly
Ro 65-6570	1	No significant change	No significant change	No significant change
3	Significant decrease	Increased significantly	Decreased significantly
10	Complete suppression	Increased significantly	Decreased significantly

Data summarized from Azevedo Neto J., et al., 2021.[][2][3][4]

Key Observations:

• (S)-MCOPPB: Across a range of doses (0.1-10 mg/kg, i.p.), (S)-MCOPPB did not significantly alter the cumulative distance traveled, time spent immobile, or the number of rearings compared to the vehicle-treated group.[]

• AT-403 and Ro 65-6570: In contrast, both AT-403 and Ro 65-6570 demonstrated a dose-dependent inhibition of locomotor activity.[] At higher doses, these compounds led to a complete suppression of movement.[]

Contradictory Findings:

It is important to note that a 2021 study by Giallongo et al. reported that mice treated with (S)-MCOPPB (5 mg/kg) exhibited a significant decrease in ambulatory distance in the open-field test.[5] This contrasts with the findings of Azevedo Neto et al. and an earlier study by Hirao et al. (2008) which found that (S)-MCOPPB at an oral dose of 10 mg/kg did not affect locomotor activity. The reasons for these discrepancies are not immediately clear but could be related to differences in experimental protocols, mouse strains, or drug administration routes.

Motor Coordination Assessment

The rotarod test is a widely used method to assess motor coordination and balance. While the 2021 study by Azevedo Neto et al. utilized the rotarod test to evaluate motor impairment for Ro 65-6570, specific data for (S)-MCOPPB from this or other comparative studies was not found in the public domain.[2][4][6] Therefore, a direct quantitative comparison of (S)-MCOPPB's effect on motor coordination via the rotarod test is not currently possible.

Signaling Pathway and Experimental Workflow

To provide a comprehensive understanding, the following diagrams illustrate the NOP receptor signaling pathway and a typical experimental workflow for assessing motor function.

Caption: NOP Receptor Signaling Pathway.

Caption: Experimental Workflow for Motor Function Assessment.

Detailed Experimental Protocols

Open-Field Test

Objective: To assess spontaneous locomotor activity, exploration, and anxiety-like behavior.

Apparatus: A square arena (typically 40 x 40 cm) with high walls to prevent escape. The arena is often equipped with infrared beams or a video tracking system to automatically record the animal's movement.

Procedure:

• Acclimation: Mice are brought to the testing room at least 30-60 minutes before the test to acclimate to the new environment.

• Drug Administration: (S)-MCOPPB, a comparator compound, or vehicle is administered to the respective groups of mice at the designated time before the test (e.g., 30 minutes for i.p. injection).

• Test Initiation: Each mouse is gently placed in the center of the open-field arena.

• Data Recording: The automated tracking system records the animal's activity for a predetermined duration (e.g., 60 minutes). Key parameters measured include:

  • Total distance traveled: A measure of overall locomotor activity.

  • Time spent in the center vs. periphery: An indicator of anxiety-like behavior (thigmotaxis).

  • Rearing frequency: The number of times the animal stands on its hind legs, an exploratory behavior.

  • Immobility time: The total time the animal remains motionless.

• Arena Cleaning: The arena is thoroughly cleaned with 70% ethanol (B145695) between each trial to eliminate olfactory cues.

Rotarod Test

Objective: To evaluate motor coordination, balance, and motor learning.

Apparatus: A rotating rod, often with adjustable speed. The apparatus is divided into lanes to test multiple animals simultaneously. Sensors detect when an animal falls off the rod.

Procedure:

• Training/Habituation: Mice are often trained on the rotarod for one or more days before the actual test to acclimate to the apparatus and the task. This typically involves placing the mice on the rod at a constant low speed.

• Drug Administration: On the test day, the drug or vehicle is administered at a set time before testing.

• Test Protocol:

  • The mouse is placed on the rotating rod.

  • The rod's rotation either accelerates at a constant rate (e.g., from 4 to 40 rpm over 5 minutes) or is set at a fixed speed.

  • The latency to fall off the rod is recorded. The trial may be repeated multiple times with inter-trial intervals.

• Data Analysis: The average latency to fall across trials is calculated and compared between treatment groups.

Conclusion

The available evidence on the motor function effects of (S)-MCOPPB is not entirely consistent. While a significant body of data, particularly from comparative studies, suggests that (S)-MCOPPB does not inhibit locomotor activity at doses where other NOP agonists show clear motor impairment, a conflicting report of reduced ambulation exists. Further research, including studies utilizing the rotarod test to specifically assess motor coordination, is warranted to fully elucidate the motor function profile of (S)-MCOPPB. This will be crucial for its continued development as a potential therapeutic agent with a superior safety profile compared to other centrally acting compounds.

References

• 2. Functional Selectivity Does Not Predict Antinociceptive/Locomotor Impairing Potencies of NOP Receptor Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Functional Selectivity Does Not Predict Antinociceptive/Locomotor Impairing Potencies of NOP Receptor Agonists [frontiersin.org]
• 5. Nociceptin/orphanin FQ opioid receptor (NOP) selective ligand MCOPPB links anxiolytic and senolytic effects - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Functional Selectivity Does Not Predict Antinociceptive/Locomotor Impairing Potencies of NOP Receptor Agonists [sfera.unife.it]

Replicating the Anxiolytic Findings of (S)-MCOPPB: A Comparative Guide for Researchers

A comprehensive analysis of the initial anxiolytic findings of the Nociceptin (B549756)/Orphanin FQ (NOP) receptor agonist, (S)-MCOPPB, is presented for researchers, scientists, and drug development professionals. This guide provides a comparative overview of its performance against alternative NOP receptor agonists and the classical anxiolytic, diazepam, supported by experimental data and detailed protocols.

The initial groundbreaking study by Hirao and colleagues in 2008 first characterized (S)-MCOPPB as a potent and selective agonist for the NOP receptor with promising anxiolytic properties.[1] Their research demonstrated that (S)-MCOPPB elicited significant anxiolytic-like effects in the mouse Vogel conflict test, a standard preclinical model for screening anti-anxiety drugs. Notably, the anxiolytic efficacy of (S)-MCOPPB was comparable to that of diazepam, a widely used benzodiazepine (B76468), but without the undesirable side effects of memory impairment or motor dysfunction at effective doses.[1]

This guide aims to provide the necessary information to understand and potentially replicate these seminal findings. It includes a detailed breakdown of the experimental protocols, a quantitative comparison of (S)-MCOPPB with other anxiolytic agents, and a visualization of the underlying signaling pathways.

Quantitative Comparison of Anxiolytic Effects

The following tables summarize the quantitative data from the initial study on (S)-MCOPPB and compare it with alternative NOP receptor agonists, SCH 221510 and Ro 64-6198, as well as the benzodiazepine diazepam. The data is primarily derived from the Vogel conflict test, which measures a compound's ability to reduce the suppression of drinking behavior in water-deprived rodents when punished with a mild electrical shock. An increase in the number of punished licks is indicative of an anxiolytic effect.

Compound	Animal Model	Dose	Route of Administration	Key Anxiolytic Finding in Vogel Conflict Test	Reference
(S)-MCOPPB	Mouse	10 mg/kg	p.o.	Elicited significant anxiolytic-like effects.	[1]
Diazepam	Mouse	3 mg/kg	p.o.	Elicited significant anxiolytic-like effects.	[1]
SCH 221510	Rat	1-30 mg/kg	p.o.	Produced dose-dependent anxiolytic-like effects.	[2][3]
Ro 64-6198	Rat	0.3 - 3 mg/kg	i.p.	Produced dose-dependent anxiolytic-like effects.	[4]

Detailed Experimental Protocols

To facilitate the replication of these findings, the following section outlines the key experimental methodologies.

Vogel Conflict Test Protocol (as adapted from initial studies)

The Vogel conflict test is a widely used paradigm to screen for potential anxiolytic drugs.[3][5]

Animals: Male ICR mice are typically used.[3]

Apparatus: A standard operant conditioning chamber equipped with a drinking spout connected to a lick sensor and a shock generator.

Procedure:

• Water Deprivation: Animals are water-deprived for a period of 18-24 hours prior to the test to motivate drinking behavior.

• Drug Administration: (S)-MCOPPB (10 mg/kg), diazepam (3 mg/kg), or vehicle is administered orally (p.o.) 60 minutes before the test session.

• Test Session: Each mouse is placed individually into the test chamber. For a set period (e.g., 20 minutes), every 20th lick on the drinking spout results in the delivery of a mild electric shock (e.g., 0.2 mA for 0.5 seconds) through the spout.

• Data Collection: The primary dependent variable is the number of shocks received, which is directly proportional to the number of punished licks. An increase in the number of shocks indicates an anxiolytic effect, as the animal is less deterred by the punishment.

Signaling Pathways and Experimental Workflow

To visually represent the mechanisms and procedures involved, the following diagrams have been generated using the DOT language.

NOP Receptor Signaling Pathway for Anxiolysis.

Experimental Workflow of the Vogel Conflict Test.

References

• 1. researchgate.net [researchgate.net]
• 2. The anxiolytic-like effects of the novel, orally active nociceptin opioid receptor agonist 8-[bis(2-methylphenyl)methyl]-3-phenyl-8-azabicyclo[3.2.1]octan-3-ol (SCH 221510) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effects of psychoactive drugs in the Vogel conflict test in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Further characterization of the prototypical nociceptin/orphanin FQ peptide receptor agonist Ro 64-6198 in rodent models of conflict anxiety and despair - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. jddtonline.info [jddtonline.info]

A Comparative Analysis of the Therapeutic Index: (S)-MCOPPB Versus Traditional Anxiolytics

A detailed examination of the therapeutic safety and efficacy of the novel NOP receptor agonist, (S)-MCOPPB, in comparison to established anxiolytic agents, including benzodiazepines and Selective Serotonin (B10506) Reuptake Inhibitors (SSRIs).

This guide provides a comprehensive assessment of the therapeutic index of the novel anxiolytic compound (S)-MCOPPB relative to traditional treatments for anxiety disorders. For researchers and professionals in drug development, this analysis offers a data-driven comparison of efficacy and safety profiles, supported by experimental data from preclinical studies.

Executive Summary

The quest for safer anxiolytics is a paramount goal in psychopharmacology. While traditional agents like benzodiazepines and SSRIs are effective, their clinical utility is often limited by adverse effects and, in the case of benzodiazepines, a narrow therapeutic index. (S)-MCOPPB, a selective agonist for the nociceptin/orphanin FQ (NOP) receptor, has emerged as a promising candidate with a potentially wider therapeutic window. This guide synthesizes available preclinical data to compare the therapeutic indices, mechanisms of action, and experimental evaluation of these three classes of anxiolytics.

Quantitative Comparison of Therapeutic Indices

The therapeutic index (TI) is a quantitative measure of a drug's safety, calculated as the ratio of the dose that produces toxicity to the dose that produces a clinically desired or effective response. A higher TI indicates a wider margin of safety. The following tables summarize the available preclinical data for (S)-MCOPPB and representative traditional anxiolytics in rodent models.

Table 1: Therapeutic Index Data for Anxiolytic Agents in Mice

Compound	Class	ED₅₀ (Anxiolytic Effect)	LD₅₀ (Lethal Dose)	Therapeutic Index (LD₅₀/ED₅₀)
(S)-MCOPPB	NOP Receptor Agonist	~10 mg/kg (p.o.)[1]	Data not available	Not calculable
Diazepam	Benzodiazepine	0.10 - 0.24 mg/kg (i.v.)[2]	49 - 51 mg/kg (i.v.)[2]	~204 - 510
Fluoxetine (B1211875)	SSRI	4.3 mg/kg (s.c.)[3][4]	Data not available	Not calculable
Escitalopram	SSRI	0.05 mg/kg (s.c.)[3][4]	Data not available	Not calculable

Note: ED₅₀ and LD₅₀ values can vary depending on the specific experimental conditions, including the animal strain, route of administration, and the behavioral assay used. The data presented here are for comparative purposes.

Table 2: Qualitative Comparison of Safety and Efficacy

Feature	(S)-MCOPPB	Benzodiazepines (e.g., Diazepam)	SSRIs (e.g., Fluoxetine, Escitalopram)
Anxiolytic Efficacy	Potent anxiolytic effects in preclinical models[1][5]	High efficacy, rapid onset	Effective for long-term management of anxiety
Sedation	Slight sedative effects at doses much higher than the anxiolytic dose[5]	Significant sedation is a common side effect	Generally less sedating than benzodiazepines
Cognitive Impairment	No inhibition of memory or motor function at anxiolytic doses[1][5]	Can cause amnesia and impair cognitive function	Can have variable effects on cognition
Abuse Potential	Lower predicted abuse potential due to a different mechanism of action	High potential for dependence and abuse	Low abuse potential
Therapeutic Window	Appears to be wide based on the separation of anxiolytic and sedative doses[5]	Relatively narrow	Generally considered to have a wide therapeutic index

Signaling Pathways and Mechanisms of Action

The distinct therapeutic profiles of these anxiolytics stem from their unique molecular targets and signaling pathways.

(S)-MCOPPB: NOP Receptor Agonism

(S)-MCOPPB exerts its anxiolytic effects by acting as a potent and selective agonist at the Nociceptin/Orphanin FQ (NOP) receptor, a G-protein coupled receptor (GPCR).[5][] Activation of the NOP receptor leads to the inhibition of adenylyl cyclase, reducing intracellular cyclic AMP (cAMP) levels, and modulation of ion channel activity. This signaling cascade ultimately results in neuronal hyperpolarization and a reduction in neuronal excitability in brain regions associated with anxiety.

Figure 1. (S)-MCOPPB Signaling Pathway.

Benzodiazepines: Positive Allosteric Modulation of GABA-A Receptors

Traditional benzodiazepines, like diazepam, act as positive allosteric modulators of the GABA-A receptor, a ligand-gated ion channel.[7] By binding to a site distinct from the GABA binding site, benzodiazepines increase the affinity of GABA for its receptor. This enhances the influx of chloride ions, leading to hyperpolarization of the neuron and a potentiation of inhibitory neurotransmission.

Figure 2. Benzodiazepine Signaling Pathway.

SSRIs: Selective Serotonin Reuptake Inhibition

SSRIs, such as fluoxetine and escitalopram, function by selectively blocking the reuptake of serotonin (5-HT) from the synaptic cleft back into the presynaptic neuron.[8] This action increases the extracellular concentration of serotonin, making more of it available to bind to postsynaptic receptors and thereby enhancing serotonergic neurotransmission.

Figure 3. SSRI Signaling Pathway.

Experimental Protocols for Anxiolytic Activity Assessment

The anxiolytic properties of these compounds are typically evaluated in rodents using a battery of behavioral tests. The following are detailed methodologies for key experiments cited in the assessment of (S)-MCOPPB and traditional anxiolytics.

Elevated Plus Maze (EPM)

• Principle: This test is based on the natural aversion of rodents to open and elevated spaces. Anxiolytic compounds increase the proportion of time spent and the number of entries into the open arms of the maze.

• Apparatus: A plus-shaped maze raised from the floor, with two open arms and two enclosed arms.

• Procedure:

  • Animals are habituated to the testing room for at least 30 minutes prior to the test.

  • The test compound or vehicle is administered at a predetermined time before the test (e.g., 30-60 minutes).

  • Each animal is placed in the center of the maze, facing an open arm.

  • The animal is allowed to explore the maze for a set period, typically 5 minutes.

  • An automated tracking system or a trained observer records the time spent in and the number of entries into the open and closed arms.

• Data Analysis: The percentage of time spent in the open arms and the percentage of open arm entries are calculated. An increase in these parameters is indicative of an anxiolytic effect.

Light-Dark Box Test

• Principle: This test utilizes the conflict between the innate aversion of rodents to brightly illuminated areas and their tendency to explore a novel environment. Anxiolytics increase the time spent in the brightly lit compartment.[9][10][11]

• Apparatus: A box divided into a small, dark compartment and a larger, brightly illuminated compartment, with an opening connecting the two.[12]

• Procedure:

  • Animals are habituated to the testing room.

  • The test compound or vehicle is administered.

  • Each animal is placed in the center of the lit compartment, facing away from the opening.

  • The animal is allowed to move freely between the two compartments for a specified duration (e.g., 5-10 minutes).

  • The time spent in each compartment and the number of transitions between compartments are recorded.

• Data Analysis: An increase in the time spent in the light compartment is the primary measure of anxiolytic activity.

Vogel Conflict Test

• Principle: This is a conflict-based model where a thirsty animal is punished with a mild electric shock for drinking. Anxiolytic drugs increase the number of punished licks.[13][14]

• Apparatus: An operant chamber with a drinking spout connected to a lickometer and a shock generator.

• Procedure:

  • Animals are typically water-deprived for a period (e.g., 24-48 hours) before the test.

  • The test compound or vehicle is administered.

  • The animal is placed in the chamber and allowed to drink.

  • After a set number of licks (e.g., 20), a brief, mild electric shock is delivered through the drinking spout.

  • The number of shocks received (or punished licks) during a fixed session time is recorded.

• Data Analysis: An increase in the number of punished licks compared to the vehicle-treated group indicates an anxiolytic effect.

References

• 1. Pharmacological characterization of the newly synthesized nociceptin/orphanin FQ-receptor agonist 1-[1-(1-methylcyclooctyl)-4-piperidinyl]-2-[(3R)-3-piperidinyl]-1H-benzimidazole as an anxiolytic agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The anticonvulsive activity and toxicity of diazepam in three different formulations. An experimental study in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Anxiolytic-like effects of escitalopram, citalopram, and R-citalopram in maternally separated mouse pups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. MCOPPB - Wikipedia [en.wikipedia.org]
• 7. GABAA receptor - Wikipedia [en.wikipedia.org]
• 8. Selective Serotonin Reuptake Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. The Light–Dark Box Test in the Mouse | Springer Nature Experiments [experiments.springernature.com]
• 10. Light/Dark Transition Test to Assess Anxiety-like Behavior in Mice [en.bio-protocol.org]
• 11. The mouse light/dark box test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Light/Dark Box Test - Creative Biolabs [creative-biolabs.com]
• 13. Vogel conflict test - Wikipedia [en.wikipedia.org]
• 14. maze.conductscience.com [maze.conductscience.com]

Safety & Regulatory Compliance

Essential Safety and Logistics for Handling (S)-MCOPPB

This document provides crucial safety protocols, personal protective equipment (PPE) requirements, and operational procedures for the handling and disposal of (S)-MCOPPB, a potent and selective nociceptin/orphanin FQ peptide (NOP) receptor agonist.[1] All personnel must review and understand this document before commencing any work with this compound.

Hazard Identification and Risk Assessment

(S)-MCOPPB is a potent bioactive compound intended for research use only.[2] While a comprehensive toxicological profile is not available, its potent pharmacological activity necessitates handling it as a potentially hazardous substance. A thorough risk assessment must be conducted before any new experimental procedure.[3][4]

Known Information:

• Target: Nociceptin/Orphanin FQ (NOP) Receptor Agonist.[2][5]

• Form: Typically a solid powder (trihydrochloride hydrate (B1144303) salt).

• Potency: High affinity, with a pKi of 10.07 for the human NOP receptor.[5]

A generic Safety Data Sheet (SDS) for a research chemical with similar GHS classifications indicates potential hazards such as being harmful if swallowed and possibly causing an allergic skin reaction.[6] Due to its potency and classification as a research chemical, treat (S)-MCOPPB with the caution afforded to other potent opioids.

Risk Assessment and Handling Workflow

The following workflow must be followed for all procedures involving (S)-MCOPPB.

Caption: Workflow for Safe Handling of (S)-MCOPPB.

Personal Protective Equipment (PPE)

The following PPE is mandatory for all personnel handling (S)-MCOPPB. PPE should be selected and used in accordance with OSHA standards (29 CFR 1910.132).[7]

Table 1: PPE Requirements for (S)-MCOPPB

Task	Engineering Control	Gloves	Eye/Face Protection	Lab Coat/Gown	Respiratory Protection
Handling Stock Container	General Lab Ventilation	1 Pair Nitrile Gloves	Safety Glasses	Standard Lab Coat	Not Required
Weighing Solid Powder	Chemical Fume Hood or Containment Ventilated Enclosure (CVE)	Double-Gloved (Nitrile)	Safety Goggles or Face Shield	Disposable, Impermeable Gown	Recommended: N95/P100 Respirator
Preparing Solutions	Chemical Fume Hood	Double-Gloved (Nitrile)	Safety Goggles	Disposable, Impermeable Gown	Not Required if in Hood
Administering to Animals	Chemical Fume Hood or Ventilated Cage Changing Station	Double-Gloved (Nitrile)	Safety Goggles	Disposable, Impermeable Gown	Not Required if in Hood
Spill Cleanup	N/A	2 Pairs Heavy-Duty Nitrile Gloves	Face Shield and Goggles	Disposable, Impermeable Gown	Required: N100/P100 Respirator

Operational Plans

• Preparation: Ensure the chemical fume hood or CVE is certified and functioning correctly. Decontaminate the work surface before and after use.

• Tare Container: Place a labeled, sealable receiving container (e.g., vial) on an analytical balance inside the hood and tare the balance.

• Aliquot Compound: Using a micro-spatula, carefully transfer the desired amount of (S)-MCOPPB powder from the stock bottle to the tared container. Avoid creating airborne dust. Close the stock bottle immediately.

• Dissolution: Add the desired solvent to the container with the weighed compound. (S)-MCOPPB is soluble in water (≥13 mg/mL) and DMSO.

• Mixing: Cap the container securely and mix by vortexing or sonicating until fully dissolved.

• Labeling: Ensure the final container is clearly labeled with the compound name, concentration, solvent, date, and your initials.

• Decontamination: Wipe down the spatula, balance, and work surface with an appropriate deactivating agent (e.g., 10% bleach solution followed by 70% ethanol) and dispose of the wipes as hazardous waste.

In the event of a spill, evacuate non-essential personnel and follow these steps:

• Alert Personnel: Announce the spill to others in the lab.

• Don PPE: At a minimum, don the PPE specified for "Spill Cleanup" in Table 1.

• Containment (for liquids): Cover the spill with absorbent pads, starting from the outside and working inward.

• Decontamination (for solids): Gently cover the powder with wetted absorbent pads to avoid generating dust.

• Neutralization/Cleaning: Working from the outside in, carefully wipe the spill area with a deactivating solution (e.g., 10% bleach). Place all contaminated materials into a designated hazardous waste bag.

• Final Rinse: Wipe the area again with detergent and water, followed by 70% ethanol.

• Waste Disposal: Seal the hazardous waste bag and place it in the appropriate solid hazardous waste container.

• Doffing PPE: Remove PPE carefully, avoiding self-contamination, and dispose of it as hazardous waste. Wash hands thoroughly with soap and water.

Disposal Plan

All waste generated from handling (S)-MCOPPB must be treated as hazardous chemical waste.[8] Disposal must comply with all local, state, and federal regulations.

• Solid Waste: This includes contaminated gloves, gowns, wipes, absorbent pads, and empty stock containers.

  • Collect in a clearly labeled, sealed plastic bag.

  • Place the bag into the designated solid hazardous waste container.

• Liquid Waste: This includes unused solutions and the first rinse of any cleaned glassware.

  • Collect in a compatible, sealed, and labeled hazardous waste container (e.g., glass or polyethylene).

  • Do not mix with other waste streams unless compatibility has been verified.

• Sharps Waste: Needles, syringes, and contaminated glassware must be disposed of in a designated, puncture-proof sharps container for chemical waste.[8]

• Empty Containers: The original stock container must be disposed of as solid hazardous waste. For lab glassware, the first rinse must be collected as hazardous liquid waste. Subsequent rinses may be permissible for drain disposal depending on institutional policy.[9]

Biological Target Pathway

(S)-MCOPPB is an agonist for the Nociceptin/Orphanin FQ Peptide (NOP) receptor, which is a G-protein coupled receptor (GPCR). The diagram below illustrates a generalized GPCR signaling pathway.

Caption: Generalized NOP Receptor Signaling Pathway.

References

• 1. MCOPPB - Wikipedia [en.wikipedia.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Conducting a Chemical Risk Assessment in the Laboratory | Lab Manager [labmanager.com]
• 4. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 5. medkoo.com [medkoo.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. PPE and Decontamination | Substance Use | CDC [cdc.gov]
• 8. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 9. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]